1-Chloro-4-phenoxybenzene-d5

Core Science & Biosynthesis

1-Chloro-4-phenoxybenzene-d5 physical properties

An In-depth Technical Guide to the Physical Properties of 1-Chloro-4-phenoxybenzene-d5

This technical guide provides a comprehensive overview of the physical properties of 1-Chloro-4-phenoxybenzene-d5, a deuterated isotopologue of 1-Chloro-4-phenoxybenzene. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work. The guide details the physical characteristics, the methods for their determination, and a logical workflow for property analysis.

Physical Properties

The introduction of deuterium (B1214612) in place of protium (B1232500) atoms in a molecule leads to a change in its physical properties due to the kinetic isotope effect. Deuterium is heavier than protium, which results in lower vibrational frequencies of C-D bonds compared to C-H bonds, leading to a stronger bond and affecting properties like melting and boiling points.[1]

Data Summary

The following table summarizes the key physical properties of 1-Chloro-4-phenoxybenzene and its deuterated form, 1-Chloro-4-phenoxybenzene-d5.

Property	1-Chloro-4-phenoxybenzene	1-Chloro-4-phenoxybenzene-d5
Molecular Formula	C₁₂H₉ClO[2][3]	C₁₂H₄D₅ClO[4]
Molecular Weight	204.65 g/mol [2][3][5]	209.69 g/mol [4]
Appearance	Pale yellow liquid[2]	Pale yellow liquid (expected)
Melting Point	-8 °C[2][6][7]	Slightly higher than -8 °C (expected)[1][8]
Boiling Point	284-295 °C (at 760 mmHg)[2][7]	Slightly higher than the non-deuterated form (expected)[1][8]
Density	1.193 g/mL[6]	Higher than 1.193 g/mL (expected)[8]
Water Solubility	3.3 mg/L at 25 °C[7][9]	Similar to the non-deuterated form (expected)
CAS Number	7005-72-3[2][3][6]	93951-85-0[4]

Note: "Expected" values for the deuterated compound are based on the general principles of how deuteration affects physical properties, as specific experimental data is not widely available.

Experimental Protocols

Standard methodologies are employed to determine the physical properties of chemical compounds. The following are generalized protocols for the key properties listed above.

Melting Point Determination

The melting point is typically determined using a capillary tube method with a melting point apparatus.

• Sample Preparation: A small amount of the solid sample is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a steady rate. As the melting point is approached, the heating rate is reduced to allow for accurate observation.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

Boiling Point Determination

The boiling point can be determined by distillation or using a micro-method.

• Distillation Method: The compound is heated in a distillation apparatus. The temperature at which the vapor pressure of the liquid equals the atmospheric pressure, and the liquid and vapor phases are in equilibrium, is recorded as the boiling point.

• Micro-Method (Siwoloboff Method): A small amount of the liquid is placed in a test tube with an inverted capillary tube. The setup is heated, and the temperature at which a continuous stream of bubbles emerges from the capillary, and upon cooling, the liquid just begins to enter the capillary, is taken as the boiling point.

Solubility Determination

The shake-flask method is a common technique for determining the solubility of a substance in a particular solvent.

• Sample Preparation: An excess amount of the solute is added to a known volume of the solvent (e.g., water) in a flask.

• Equilibration: The flask is sealed and agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: The mixture is allowed to stand, and the undissolved solute is separated from the saturated solution by centrifugation or filtration.

• Analysis: The concentration of the solute in the saturated solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC), or high-performance liquid chromatography (HPLC).

Workflow for Physical Property Analysis

The following diagram illustrates a typical workflow for the synthesis and physical property characterization of a deuterated compound like 1-Chloro-4-phenoxybenzene-d5.

Caption: Workflow for Synthesis and Physical Characterization.

References

• 1. Deuterium - Wikipedia [en.wikipedia.org]
• 2. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. Benzene, 1-chloro-4-phenoxy- (CAS 7005-72-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. 4-Chlorophenyl phenyl ether | C12H9ClO | CID 23436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. CAS # 7005-72-3, 4-Chlorodiphenyl ether, 1-Chloro-4-phenoxybenzene, 4-Chlorophenyl phenyl ether - chemBlink [chemblink.com]

Synthesis of 1-Chloro-4-phenoxybenzene-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of the isotopically labeled compound, 1-Chloro-4-phenoxybenzene-d5. This molecule is of significant interest in various research and development applications, including as an internal standard in mass spectrometry-based quantitative analysis and in mechanistic studies of drug metabolism. The synthetic route detailed herein is based on the well-established Ullmann condensation, a robust method for the formation of diaryl ethers. This document provides detailed experimental protocols, tabulated quantitative data, and a visual representation of the synthetic workflow.

Synthetic Pathway Overview

The synthesis of 1-Chloro-4-phenoxybenzene-d5 is achieved through a copper-catalyzed Ullmann condensation. This reaction couples a deuterated phenol (B47542) with an aryl halide. In this proposed synthesis, readily available phenol-d6 (B82959) is first converted to its potassium salt, which then reacts with 1,4-dichlorobenzene (B42874) in the presence of a copper(I) iodide catalyst to yield the desired product. The deuteration is strategically placed on the phenoxy ring.

Caption: Synthetic workflow for 1-Chloro-4-phenoxybenzene-d5.

Experimental Protocol

This protocol is adapted from established procedures for Ullmann-type diaryl ether syntheses.[1][2][3] All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

2.1. Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Purity	Supplier
Phenol-d6	13127-88-3	100.15	98 atom % D	Commercial Source
1,4-Dichlorobenzene	106-46-7	147.00	≥99%	Commercial Source
Potassium Hydroxide (KOH)	1310-58-3	56.11	≥85%	Commercial Source
Copper(I) Iodide (CuI)	7681-65-4	190.45	98%	Commercial Source
Dimethyl Sulfoxide (B87167) (DMSO), anhydrous	67-68-5	78.13	≥99.9%	Commercial Source
Toluene, anhydrous	108-88-3	92.14	≥99.8%	Commercial Source
Diethyl Ether, anhydrous	60-29-7	74.12	≥99.7%	Commercial Source
Saturated Aqueous Ammonium (B1175870) Chloride (NH4Cl)	12125-02-9	53.49	-	Prepared in-house
Brine (Saturated Aqueous NaCl)	7647-14-5	58.44	-	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO4)	7487-88-9	120.37	-	Commercial Source
Silica (B1680970) Gel	112926-00-8	60.08	230-400 mesh	Commercial Source

2.2. Reaction Setup and Procedure

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen), add phenol-d6 (1.00 g, 10.0 mmol) and anhydrous dimethyl sulfoxide (DMSO, 40 mL).

• Stir the mixture until the phenol-d6 has completely dissolved.

• Carefully add powdered potassium hydroxide (0.67 g, 12.0 mmol) to the solution. The mixture will warm slightly. Stir for 30 minutes at room temperature to ensure complete formation of the potassium phenoxide-d5 salt.

• To this mixture, add 1,4-dichlorobenzene (2.20 g, 15.0 mmol) followed by copper(I) iodide (0.19 g, 1.0 mmol).

• Heat the reaction mixture to 130-140 °C and maintain this temperature with vigorous stirring for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

2.3. Work-up and Purification

• After the reaction is complete (as determined by monitoring), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing 100 mL of water and 50 mL of diethyl ether.

• Shake the funnel vigorously and allow the layers to separate. Extract the aqueous layer with two additional 50 mL portions of diethyl ether.

• Combine the organic layers and wash them sequentially with 50 mL of saturated aqueous ammonium chloride solution and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane (B92381) and ethyl acetate (B1210297) (e.g., starting with 100% hexane and gradually increasing the polarity) to afford pure 1-Chloro-4-phenoxybenzene-d5.

Quantitative Data

The following tables summarize the expected quantitative data for this synthesis.

Table 1: Reactant Stoichiometry and Properties

Reactant	Molecular Formula	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents
Phenol-d6	C6D6O	100.15	10.0	1.0
1,4-Dichlorobenzene	C6H4Cl2	147.00	15.0	1.5
Potassium Hydroxide	KOH	56.11	12.0	1.2
Copper(I) Iodide	CuI	190.45	1.0	0.1

Table 2: Product Characterization and Yield

Product	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)
1-Chloro-4-phenoxybenzene-d5	C12H4D5ClO	209.68	2.10	To be determined	To be determined

Note: The actual yield and percent yield will depend on the specific reaction conditions and purification efficiency.

Table 3: Spectroscopic and Physical Data

Property	1-Chloro-4-phenoxybenzene (non-deuterated)[4][5]	1-Chloro-4-phenoxybenzene-d5 (Expected)
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	161-162 °C at 19 mmHg	Similar to non-deuterated
Density	1.193 g/mL	Slightly higher than non-deuterated
¹H NMR (CDCl₃, δ ppm)	7.37-7.29 (m, 2H), 7.17-7.10 (m, 1H), 7.05-6.98 (m, 4H), 6.96-6.91 (m, 2H)	7.32 (d, J = 8.8 Hz, 2H), 6.95 (d, J = 8.8 Hz, 2H)
¹³C NMR (CDCl₃, δ ppm)	157.9, 155.9, 129.9, 129.8, 128.3, 123.8, 120.1, 119.0	Similar chemical shifts for the chlorinated ring; deuterated carbons will show characteristic splitting or be absent in proton-decoupled spectra.
Mass Spectrum (EI)	m/z 204 (M⁺), 206 (M⁺+2)	m/z 209 (M⁺), 211 (M⁺+2)

Characterization and Quality Control

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is the primary method for confirming the structure and assessing the isotopic purity of the non-deuterated positions. The spectrum of 1-Chloro-4-phenoxybenzene-d5 is expected to be significantly simplified compared to its non-deuterated counterpart, showing only the signals for the protons on the 4-chlorophenyl ring. The absence or significant reduction of signals corresponding to the phenoxy protons confirms successful deuteration.

• ²H NMR: Deuterium (B1214612) NMR can be used to directly observe the deuterium atoms and confirm their positions on the aromatic ring.

• ¹³C NMR: The carbon-13 NMR spectrum will confirm the carbon framework of the molecule. The carbons attached to deuterium will exhibit characteristic splitting patterns (C-D coupling) or reduced signal intensity in proton-decoupled spectra.

4.2. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular weight and isotopic enrichment of the final product.[6][7][8] The molecular ion peak for 1-Chloro-4-phenoxybenzene-d5 should appear at m/z 209.6755 (for C₁₂H₄D₅³⁵ClO). The presence of the M+2 isotope peak at m/z 211 due to the ³⁷Cl isotope will also be observed. The relative intensities of the molecular ion peaks for species with fewer than five deuterium atoms (d4, d3, etc.) can be used to calculate the isotopic purity.[9]

4.3. Isotopic Purity Determination

The isotopic purity of 1-Chloro-4-phenoxybenzene-d5 can be determined by analyzing the mass spectrum to quantify the relative abundance of the d5 isotopologue compared to the less deuterated species (d0 to d4).[6][8] This provides a measure of the success of the deuteration of the starting material and ensures the quality of the final product for its intended applications.

Safety Considerations

• 1,4-Dichlorobenzene is harmful if swallowed and is a suspected carcinogen. It is also very toxic to aquatic life.

• Phenol-d6 is toxic and corrosive. It can cause severe skin burns and eye damage.

• Copper(I) iodide is an irritant.

• Dimethyl sulfoxide (DMSO) can enhance the absorption of other chemicals through the skin.

• The reaction should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

This technical guide provides a robust framework for the synthesis and characterization of 1-Chloro-4-phenoxybenzene-d5. Adherence to the detailed protocols and safety precautions is essential for the successful and safe execution of this synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 1-CHLORO-4-PHENOXYBENZENE | CAS 7005-72-3 [matrix-fine-chemicals.com]
• 6. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

In-Depth Technical Guide: 1-Chloro-4-(phenoxy-d5)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chloro-4-(phenoxy-d5)benzene, a deuterated analogue of 1-chloro-4-phenoxybenzene. This document details its physicochemical properties, a proposed synthetic route, and its primary application as an internal standard in quantitative analysis, a critical aspect of modern drug development and safety assessment.

Physicochemical Properties

1-Chloro-4-(phenoxy-d5)benzene, also known as 4-Chlorophenyl Phenyl-d5 Ether, is a stable, isotopically labeled compound. The incorporation of five deuterium (B1214612) atoms on the phenoxy ring results in a mass shift that makes it an ideal internal standard for mass spectrometry-based analytical methods. Its fundamental properties are summarized in the table below.

Property	Value
CAS Number	93951-85-0
Molecular Formula	C₁₂H₄D₅ClO
Molecular Weight	209.68 g/mol
Isotopic Purity	Typically ≥98 atom % D
Appearance	Pale yellow liquid
Boiling Point	161-162 °C at 19 mmHg
Density	1.222 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents such as methanol, ethanol, and dichloromethane.

Synthesis

The synthesis of 1-Chloro-4-(phenoxy-d5)benzene is not widely documented in readily available literature. However, a plausible and established method for the formation of diaryl ethers is the Ullmann condensation . This reaction involves the copper-catalyzed coupling of an aryl halide with a phenol. For the synthesis of the target deuterated compound, this would involve the reaction of phenol-d5 (B121304) with 1-chloro-4-iodobenzene (B104392) (or another suitably activated 4-halochlorobenzene) in the presence of a copper catalyst and a base.

Proposed Experimental Protocol: Ullmann Condensation

This protocol is a proposed synthetic route based on the principles of the Ullmann condensation reaction.

Materials:

• Phenol-d5

• 1-Chloro-4-iodobenzene

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃), anhydrous

• Pyridine (B92270), anhydrous

• Toluene (B28343), anhydrous

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add phenol-d5, 1-chloro-4-iodobenzene, copper(I) iodide, and anhydrous potassium carbonate.

• Solvent Addition: Add anhydrous toluene and anhydrous pyridine to the flask.

• Reaction: Heat the reaction mixture to reflux under a nitrogen atmosphere and maintain for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid residues and wash with toluene.

• Extraction: Combine the filtrates and wash sequentially with 1 M HCl, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a hexane/ethyl acetate (B1210297) gradient) to yield pure 1-Chloro-4-(phenoxy-d5)benzene.

Proposed synthesis workflow for 1-Chloro-4-(phenoxy-d5)benzene.

Applications in Research and Drug Development

The primary and most critical application of 1-Chloro-4-(phenoxy-d5)benzene is as an internal standard in quantitative analysis using mass spectrometry, particularly GC-MS and liquid chromatography-mass spectrometry (LC-MS). In drug development, the accurate quantification of drug candidates, their metabolites, and related impurities in biological matrices (e.g., plasma, urine, tissue) is essential for pharmacokinetic, toxicokinetic, and metabolic studies.

Role as an Internal Standard

Stable isotope-labeled internal standards are considered the "gold standard" in quantitative bioanalysis.[1] They are chemically identical to the analyte of interest but have a different mass due to the isotopic substitution. This allows them to be added to a sample at the beginning of the analytical workflow, co-eluting with the analyte during chromatographic separation and experiencing similar matrix effects during ionization.[2] By measuring the ratio of the analyte's signal to the internal standard's signal, variations in sample preparation, injection volume, and instrument response can be effectively normalized, leading to highly accurate and precise quantification.

Workflow for quantitative analysis using an internal standard.

Hypothetical Experimental Protocol: Quantification of a Drug Candidate

This protocol outlines the general steps for using 1-Chloro-4-(phenoxy-d5)benzene as an internal standard for the quantification of a hypothetical structurally similar drug candidate in human plasma.

Materials:

• Human plasma samples containing the drug candidate

• 1-Chloro-4-(phenoxy-d5)benzene stock solution of known concentration

• Acetonitrile (B52724)

• Formic acid

• Solid-phase extraction (SPE) cartridges

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw human plasma samples.

  • To a 100 µL aliquot of each plasma sample, calibration standard, and quality control sample, add 10 µL of the 1-Chloro-4-(phenoxy-d5)benzene internal standard stock solution.

  • Vortex briefly to mix.

  • Add 300 µL of acetonitrile to precipitate proteins. Vortex and then centrifuge to pellet the precipitated proteins.

  • Perform solid-phase extraction on the supernatant to further clean up the sample and concentrate the analyte and internal standard.

  • Elute the compounds from the SPE cartridge and evaporate the solvent.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC-MS/MS system.

  • Separate the analyte and the internal standard on a suitable C18 column with a gradient elution profile.

  • Detect the compounds using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Set specific precursor-to-product ion transitions for both the analyte and 1-Chloro-4-(phenoxy-d5)benzene.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of the drug candidate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Safety and Handling

While specific toxicological data for 1-Chloro-4-(phenoxy-d5)benzene is not available, it should be handled with the same precautions as its non-deuterated analogue, 1-chloro-4-phenoxybenzene.

• General Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to fresh air. If ingested, seek medical attention.

This guide provides a foundational understanding of 1-Chloro-4-(phenoxy-d5)benzene for its application in a research and drug development setting. As with any chemical, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and handling information.

References

• 1. researchgate.net [researchgate.net]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Molecular Weight of 1-Chloro-4-phenoxybenzene-d5

This technical guide provides a comprehensive overview of the molecular weight of 1-Chloro-4-phenoxybenzene-d5, a deuterated isotopologue of 1-Chloro-4-phenoxybenzene. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who utilize isotopically labeled compounds as internal standards in quantitative analyses.

Core Compound Data

The key to understanding the utility of 1-Chloro-4-phenoxybenzene-d5 lies in the precise mass difference between it and its non-labeled counterpart. This mass difference is fundamental for its application in mass spectrometry-based quantification, where it serves as an ideal internal standard. The table below summarizes the essential quantitative data for both compounds.

Property	1-Chloro-4-phenoxybenzene	1-Chloro-4-phenoxybenzene-d5
Chemical Formula	C₁₂H₉ClO[1][2][3][4]	C₁₂H₄D₅ClO
Average Molecular Weight	204.65 g/mol [4][5]	209.68 g/mol
Monoisotopic Mass	204.03419 Da	209.06561 Da

Experimental Determination of Molecular Weight

The molecular weight of 1-Chloro-4-phenoxybenzene-d5 is typically confirmed using mass spectrometry (MS), often coupled with a separation technique like liquid chromatography (LC). This LC-MS methodology provides high-resolution mass data, allowing for the unambiguous identification and differentiation of the deuterated standard from the non-labeled analyte.

General Experimental Protocol: LC-MS Analysis

The following protocol outlines a general procedure for the determination of the molecular weight of 1-Chloro-4-phenoxybenzene-d5.

1. Standard Preparation:

• Prepare a stock solution of 1-Chloro-4-phenoxybenzene-d5 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.
• Perform serial dilutions to create working standard solutions at concentrations appropriate for LC-MS analysis (e.g., 1 µg/mL).

2. Liquid Chromatography (LC) Conditions:

• Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) is commonly used.
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramping up to a high percentage to elute the compound.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.
• Scan Mode: Full scan mode to detect all ions within a specified mass range (e.g., m/z 100-300).
• Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]⁺ ion of 1-Chloro-4-phenoxybenzene-d5. The exact mass can be determined from this peak.

Visualized Workflows and Relationships

To further elucidate the experimental process and the compound's application, the following diagrams are provided.

A flowchart of the experimental workflow for molecular weight determination.

The logical relationship of using 1-Chloro-4-phenoxybenzene-d5 as an internal standard.

References

• 1. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 2. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 3. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 4. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. 4-Chlorophenyl phenyl ether | C12H9ClO | CID 23436 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isotopic Purity of 1-Chloro-4-phenoxybenzene-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of 1-Chloro-4-phenoxybenzene-d5, a deuterated analog of 1-Chloro-4-phenoxybenzene. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their studies.

Core Data Summary

The isotopic purity of a deuterated compound is a critical parameter, defining the extent of deuterium (B1214612) incorporation and the distribution of isotopic species. This information is vital for the accurate interpretation of experimental results, particularly in quantitative mass spectrometry-based assays and metabolic studies.

Parameter	Value	Source
Compound Name	1-Chloro-4-phenoxybenzene-d5	-
Synonyms	4-Chlorophenyl Phenyl-d5 Ether	CDN Isotopes[1]
Isotopic Enrichment	98 atom % D	CDN Isotopes[1]
Chemical Purity (unlabeled)	>95% (98.69% by HPLC at 200 nm)	LGC Standards[2]

Note: The chemical purity of the unlabeled analogue provides a benchmark for the expected chemical purity of the deuterated compound. The isotopic enrichment of 98 atom % D indicates a high degree of deuteration. However, for rigorous quantitative applications, a detailed analysis of the isotopic distribution (i.e., the relative abundance of d0, d1, d2, d3, d4, and d5 species) is recommended.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity for deuterated compounds like 1-Chloro-4-phenoxybenzene-d5 primarily relies on two analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS) for Isotopic Distribution Analysis

High-resolution mass spectrometry (HRMS) is the preferred method for determining the isotopic distribution of a labeled compound.

Methodology:

• Sample Preparation: A dilute solution of 1-Chloro-4-phenoxybenzene-d5 is prepared in a suitable volatile solvent (e.g., acetonitrile (B52724) or methanol).

• Infusion and Ionization: The sample is introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system. Electrospray ionization (ESI) is a common ionization technique for this type of molecule.

• Mass Analysis: The mass analyzer is operated in full scan mode to detect the molecular ion cluster of the compound. The high resolution of the instrument allows for the separation of the different isotopologues (d0 to d5).

• Data Analysis: The relative abundance of each isotopologue is determined by integrating the area of its corresponding peak in the mass spectrum. The isotopic purity is then calculated based on the relative intensity of the desired d5 peak compared to the sum of all isotopologue peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Positional Purity

While MS provides the overall isotopic distribution, NMR spectroscopy is invaluable for confirming the location of the deuterium labels and for identifying the presence of any residual protons at the labeled positions.

Methodology:

• Sample Preparation: A solution of the deuterated compound is prepared in a suitable deuterated NMR solvent (e.g., chloroform-d, acetone-d6).

• ¹H NMR Spectroscopy: The absence or significant reduction of signals in the aromatic region corresponding to the phenoxy group confirms successful deuteration. The integration of any residual proton signals can be used to estimate the percentage of non-deuterated species.

• ²H (Deuterium) NMR Spectroscopy: A deuterium NMR spectrum will show a signal corresponding to the deuterium atoms on the phenyl ring, confirming their presence.

• ¹³C NMR Spectroscopy: The carbon signals of the deuterated phenyl ring will show characteristic splitting patterns (due to C-D coupling) and potentially altered chemical shifts compared to the unlabeled compound, further confirming the sites of deuteration.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of experiments for the comprehensive analysis of the isotopic purity of 1-Chloro-4-phenoxybenzene-d5.

Caption: Experimental workflow for isotopic purity analysis.

Caption: Relationship between properties and analytical techniques.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. lgcstandards.com [lgcstandards.com]

In-Depth Technical Guide: Safety Data for 1-Chloro-4-phenoxybenzene-d5

This guide provides a comprehensive overview of the safety data for 1-Chloro-4-phenoxybenzene-d5 (CAS No. 93951-85-0), with a primary focus on its handling and use in research and development settings. The toxicological and physical properties are largely based on the non-deuterated analogue, 1-Chloro-4-phenoxybenzene (CAS No. 7005-72-3), as specific extensive safety studies on the deuterated compound are not widely available. Deuterated compounds generally exhibit similar safety profiles to their non-deuterated counterparts.

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 1-Chloro-4-phenoxybenzene. This data is essential for understanding the substance's behavior under various experimental and storage conditions.

Property	Value
CAS Number	7005-72-3 (non-deuterated)[1][2][3][4]
93951-85-0 (d5-deuterated)[5]
Molecular Formula	C12H9ClO (non-deuterated)[1][3][4]
C12H4D5ClO (d5-deuterated)
Molecular Weight	204.65 g/mol (non-deuterated)[1][3][4]
209.69 g/mol (d5-deuterated)[5]
Appearance	Pale yellow liquid[1]
Odor	Ethereal[1]
Melting Point	-8 °C[2]
Boiling Point	161-162 °C at 19 mmHg[2]
Density	1.193 g/mL[2]
Refractive Index	1.5865 (20 °C)[1]
Solubility in Water	Insoluble[1]
Vapor Density	7.1[1]
Heat of Vaporization	50.2 kJ/mol[1]

Section 2: Toxicological Information

The toxicological properties of this substance have not been fully investigated.[1] However, based on the available information, it may cause irritation upon contact.

Exposure Route	Potential Health Effects
Ingestion	May cause irritation of the digestive tract.[1]
Inhalation	May cause respiratory tract irritation.[1]
Skin Contact	May cause skin irritation.[1]
Eye Contact	May cause eye irritation.[1]

Section 3: Handling and Storage

Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling:

• Wash hands and any exposed skin thoroughly after handling.[1]

• Use only in a well-ventilated area or under a chemical fume hood.[1]

• Avoid contact with eyes, skin, and clothing.[1]

• Keep the container tightly closed when not in use.[1]

• Avoid ingestion and inhalation.[1]

Storage:

• Store in a tightly closed container.[1]

• Store in a cool, dry, and well-ventilated area.[1]

• Keep away from incompatible substances such as strong oxidizing agents.[1]

Section 4: Experimental Protocols - First Aid Measures

In the event of exposure, the following first aid protocols should be implemented immediately.

Exposure Route	First Aid Protocol
Ingestion	If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Do NOT induce vomiting. Seek immediate medical attention.[1]
Inhalation	Remove the individual from the exposure area to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical aid. Wash clothing before reuse.[1]
Eye Contact	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Section 5: Visualizations

The following diagrams illustrate key safety workflows and relationships for handling 1-Chloro-4-phenoxybenzene-d5.

Emergency Response Workflow

PPE Selection Guide

Handling and Storage Procedures

References

• 1. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 4. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 5. cdnisotopes.com [cdnisotopes.com]

Commercial Availability of 1-Chloro-4-phenoxybenzene-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the deuterated internal standard, 1-Chloro-4-phenoxybenzene-d5. This compound is a critical tool for researchers in various fields, including environmental analysis, pharmacology, and drug metabolism studies, where it serves as a reliable internal standard for the quantification of its non-deuterated analog and related compounds using mass spectrometry-based methods.

Commercial Sourcing

1-Chloro-4-phenoxybenzene-d5 is available from specialized chemical suppliers. One prominent supplier is Sigma-Aldrich (a subsidiary of Merck), which offers the compound with a high degree of isotopic purity.

Quantitative Data Summary

The following table summarizes the key specifications for 1-Chloro-4-phenoxybenzene-d5 as offered by commercial suppliers. This data is essential for researchers to ensure the quality and suitability of the standard for their specific analytical applications.

Parameter	Specification	Supplier
Chemical Name	4-(Chlorophenyl)phenyl-d5 ether	Sigma-Aldrich[1]
CAS Number	93951-85-0	Sigma-Aldrich[1]
Molecular Formula	C₁₂D₅H₄ClO	Sigma-Aldrich[1]
Molecular Weight	209.68 g/mol	Sigma-Aldrich[1]
Isotopic Purity	98 atom % D	Sigma-Aldrich[1]
Boiling Point	161-162 °C at 19 mmHg	Sigma-Aldrich[1]
Density	1.222 g/mL at 25 °C	Sigma-Aldrich[1]
Mass Shift	M+5	Sigma-Aldrich[1]
Physical Form	Not specified, likely a liquid
Purity	Not explicitly stated, but COA is available	Sigma-Aldrich[1]

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general workflow for the verification and use of a new chemical standard is provided below. This protocol outlines the essential steps a researcher should take upon receiving 1-Chloro-4-phenoxybenzene-d5 to ensure its identity and purity before use in quantitative assays.

Protocol: Verification of 1-Chloro-4-phenoxybenzene-d5 Standard

• Documentation Review:

  • Upon receipt, immediately inspect the packaging for any signs of damage or tampering.

  • Review the Certificate of Analysis (COA) and any other accompanying documentation provided by the supplier.

  • Verify that the compound name, CAS number, lot number, and other identifiers on the label and COA match the ordered product.

• Visual Inspection:

  • Carefully open the container in a well-ventilated fume hood.

  • Visually inspect the contents for any unexpected characteristics, such as discoloration, precipitation, or the presence of foreign particles. The non-deuterated form is a pale yellow liquid.[2]

• Identity Confirmation (Mass Spectrometry):

  • Prepare a dilute solution of the standard in a suitable solvent (e.g., methanol, acetonitrile).

  • Infuse the solution directly into a mass spectrometer or analyze via GC-MS or LC-MS.

  • Confirm the presence of the molecular ion corresponding to the deuterated compound (m/z ~209.68). The mass spectrum of the non-deuterated compound is also available for comparison.

  • Examine the isotopic pattern to confirm the level of deuterium (B1214612) incorporation.

• Purity Assessment (Chromatography):

  • Analyze the standard using a high-resolution chromatographic technique such as Gas Chromatography with a Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatography with a UV or MS detector (HPLC-UV/MS).

  • The resulting chromatogram should show a single major peak, indicating high purity.

  • Quantify the area of any impurity peaks to determine the overall purity of the standard.

• Solution Preparation and Storage:

  • Once the identity and purity are confirmed, prepare a stock solution of the standard at a known concentration in an appropriate solvent.

  • Store the stock solution and the neat standard according to the supplier's recommendations, typically in a cool, dark, and dry place in a tightly sealed container.[2]

Workflow and Logic Diagrams

The following diagrams illustrate key workflows and logical relationships relevant to the procurement and use of 1-Chloro-4-phenoxybenzene-d5.

Caption: Procurement and Quality Control Workflow for Chemical Standards.

Caption: Decision Pathway for Utilizing a Chemical Standard in Research.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Technical Guide: Solubility of 1-Chloro-4-phenoxybenzene-d5 in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 1-Chloro-4-phenoxybenzene-d5 in organic solvents. A thorough search of available scientific literature and chemical databases did not yield specific quantitative solubility data for this deuterated compound. However, by examining the physicochemical properties of its non-deuterated analogue, 1-Chloro-4-phenoxybenzene, and understanding the general effects of deuteration, we can infer its likely solubility behavior and provide a framework for its experimental determination.

Physicochemical Properties of 1-Chloro-4-phenoxybenzene

To understand the solubility of the deuterated compound, it is essential to first consider the properties of its non-deuterated form. The following table summarizes the key physical and chemical properties of 1-Chloro-4-phenoxybenzene (CAS: 7005-72-3).

Property	Value
Molecular Formula	C₁₂H₉ClO
Molecular Weight	204.65 g/mol
Appearance	Pale yellow liquid
Melting Point	-8 °C
Boiling Point	161-162 °C at 19 mmHg
Density	1.193 g/mL
Water Solubility	Insoluble

Inferred Solubility of 1-Chloro-4-phenoxybenzene-d5

The principle of "like dissolves like" is the primary determinant of solubility. 1-Chloro-4-phenoxybenzene is a relatively nonpolar molecule due to its two aromatic rings and the ether linkage. The presence of the chlorine atom introduces some polarity. Therefore, it is expected to be sparingly soluble in highly polar solvents like water and highly soluble in nonpolar and moderately polar organic solvents.

Expected Solubility Profile:

• High Solubility: Aromatic hydrocarbons (e.g., benzene, toluene), chlorinated solvents (e.g., dichloromethane, chloroform), and ethers (e.g., diethyl ether, tetrahydrofuran).

• Moderate Solubility: Ketones (e.g., acetone, methyl ethyl ketone) and esters (e.g., ethyl acetate).

• Low to Negligible Solubility: Highly polar protic solvents (e.g., water, methanol) and nonpolar aliphatic hydrocarbons (e.g., hexane, cyclohexane), although some solubility in the latter is expected.

The effect of deuteration on solubility is generally subtle. In some cases, deuterated compounds have been observed to have slightly higher solubility than their non-deuterated counterparts. This is attributed to minor changes in intermolecular forces. However, without experimental data, it is reasonable to assume that the solubility profile of 1-Chloro-4-phenoxybenzene-d5 will closely mirror that of 1-Chloro-4-phenoxybenzene.

Experimental Protocol for Determining Solubility

The following is a general protocol for the quantitative determination of the solubility of 1-Chloro-4-phenoxybenzene-d5 in various organic solvents using the isothermal shake-flask method.

1. Materials and Equipment:

• 1-Chloro-4-phenoxybenzene-d5 (solute)

• Selected organic solvents of high purity

• Analytical balance (± 0.1 mg)

• Vials with screw caps (B75204) and PTFE septa

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

• Volumetric flasks and pipettes

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-Chloro-4-phenoxybenzene-d5 to a series of vials, each containing a known volume of a different organic solvent. An excess is necessary to ensure a saturated solution is formed.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary time-course study can determine the minimum time required to achieve equilibrium.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to allow undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the withdrawn solution through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid particles.

• Quantification:

  • Prepare a series of standard solutions of 1-Chloro-4-phenoxybenzene-d5 of known concentrations in the respective solvents.

  • Analyze the filtered saturated solutions and the standard solutions using a validated HPLC or GC method.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of 1-Chloro-4-phenoxybenzene-d5 in the saturated solutions by interpolating from the calibration curve.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

  • Repeat the experiment at different temperatures if the temperature dependence of solubility is of interest.

Workflow for Solubility Determination

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: A flowchart of the experimental workflow for determining solubility.

An In-depth Technical Guide to the NMR Spectrum of 1-Chloro-4-phenoxybenzene

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) spectrum of 1-Chloro-4-phenoxybenzene. Due to the absence of specific spectral data for 1-Chloro-4-phenoxybenzene-d5, this document focuses on the non-deuterated analogue. The principles and data presented here serve as a foundational reference for the interpretation of the NMR spectrum of its deuterated counterpart, anticipating shifts in the phenoxy group signals upon deuteration.

Data Presentation

The expected ¹H NMR spectral data for 1-Chloro-4-phenoxybenzene is summarized below. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard internal reference.

Protons (non-deuterated)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2', H-6'	~7.35	d	~8.8
H-3', H-5'	~7.00	d	~8.8
H-2, H-6	~7.40	t	~7.9
H-3, H-5	~7.18	t	~7.4
H-4	~7.08	t	~7.4

Note: The assignments are based on typical chemical shifts for substituted benzene (B151609) rings and may vary slightly based on experimental conditions.

Experimental Protocols

The following outlines a general methodology for acquiring the ¹H NMR spectrum of aromatic compounds like 1-Chloro-4-phenoxybenzene.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the 1-Chloro-4-phenoxybenzene sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube.[1] Using a deuterated solvent is crucial to avoid large solvent peaks in the ¹H NMR spectrum that could obscure the analyte signals.[2][3]

• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.[1]

2. NMR Spectrometer Setup:

• The data should be acquired on a high-resolution NMR spectrometer, for instance, a 400 or 500 MHz instrument.[4][5][6]

• The spectrometer's magnetic field should be locked onto the deuterium (B1214612) signal of the solvent.[2]

• Standard acquisition parameters for a ¹H NMR spectrum should be used. This typically includes a sufficient number of scans to achieve a good signal-to-noise ratio.

• The spectral width should be set to encompass the entire aromatic region (typically 6.5-8.5 ppm).

3. Data Processing:

• The acquired Free Induction Decay (FID) should be Fourier transformed.

• The resulting spectrum should be phased and baseline corrected.

• The chemical shifts should be referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Visualization of Signal Relationships

The following diagram illustrates the logical relationships and expected splitting patterns of the proton signals in the ¹H NMR spectrum of 1-Chloro-4-phenoxybenzene.

Caption: Coupling relationships in 1-Chloro-4-phenoxybenzene.

This diagram illustrates the ortho-coupling interactions within the chlorophenyl and phenoxy rings of the molecule. The ether linkage connects these two aromatic systems. In the deuterated analogue, 1-Chloro-4-phenoxybenzene-d5, the signals corresponding to the phenoxy ring protons (H-2, H-6, H-3, H-5, and H-4) would be absent from the ¹H NMR spectrum.

References

• 1. research.reading.ac.uk [research.reading.ac.uk]
• 2. allanchem.com [allanchem.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]

Degradation of 1-Chloro-4-phenoxybenzene-d5: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation products of 1-Chloro-4-phenoxybenzene-d5. Given the limited direct research on the deuterated form, this document primarily focuses on the degradation of its non-deuterated analogue, 1-Chloro-4-phenoxybenzene (also known as 4-chlorodiphenyl ether). The degradation pathways of the deuterated compound are expected to be analogous, with the deuterium (B1214612) atoms primarily serving as tracers and having a minimal effect on the chemical degradation routes.

The degradation of 1-Chloro-4-phenoxybenzene is characterized by two main pathways: metabolic transformation in biological systems and environmental degradation through microbial action and photodegradation. The primary metabolic route involves the hydroxylation of the aromatic rings, while environmental degradation can lead to both hydroxylation and cleavage of the ether bond.

Metabolic Degradation in Rats

Studies on the metabolism of 4-chlorodiphenyl ether in rats have identified aromatic hydroxylation as the predominant biotransformation pathway. The major metabolite formed is 4'-hydroxy-4-chlorodiphenyl ether, which accounts for a significant portion of the excreted dose. This suggests a metabolic process initiated by cytochrome P450 enzymes, likely proceeding through an arene oxide intermediate.

Table 1: Major Metabolic Degradation Product of 4-Chlorodiphenyl Ether in Rats [1]

Metabolite	Percentage of Radioactivity in Urine
4'-hydroxy-4-chlorodiphenyl ether	≥ 90%

Environmental Degradation

Environmental degradation of 1-Chloro-4-phenoxybenzene can occur through microbial metabolism and photodegradation. While specific studies on this compound are scarce, research on related chlorinated aromatic compounds and diphenyl ethers provides insights into the likely degradation products.

Microbial degradation, particularly under co-metabolic conditions, can be a significant route for the breakdown of chlorinated diphenyl ethers. This process can involve hydroxylation of the aromatic rings and potential cleavage of the ether linkage.

Photodegradation in the presence of UV light can also contribute to the transformation of chlorinated diphenyl ethers. This can lead to dechlorination, where the chlorine atom is removed from the aromatic ring, and rearrangement reactions that can form products such as hydroxylated diphenyl ethers and potentially chlorinated dibenzofurans, although the latter is generally a minor pathway for monochlorinated diphenyl ethers.

Table 2: Plausible Environmental Degradation Products of 1-Chloro-4-phenoxybenzene

Degradation Pathway	Potential Products
Microbial Hydroxylation	Hydroxy-1-chloro-4-phenoxybenzene isomers
Microbial Ether Bond Cleavage	4-Chlorophenol, Phenol
Photodegradation (Dechlorination)	4-Phenoxybenzene
Photodegradation (Hydroxylation)	Hydroxy-1-chloro-4-phenoxybenzene isomers

Experimental Protocols

Protocol 1: In Vivo Metabolic Study in Rats

• Animal Model: Male Sprague-Dawley rats.

• Dosing: Administration of 1-Chloro-4-phenoxybenzene-d5 (e.g., via oral gavage or intravenous injection) dissolved in a suitable vehicle (e.g., corn oil).

• Sample Collection: Collection of urine and feces at regular intervals (e.g., 0-24h, 24-48h, etc.) for up to 7 days.

• Sample Preparation:

  • Urine: Enzymatic hydrolysis (e.g., with β-glucuronidase/arylsulfatase) to cleave conjugates, followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate metabolites.

  • Feces: Homogenization, extraction with an organic solvent (e.g., acetonitrile), and cleanup using SPE.

• Analytical Method: Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the identification and quantification of the parent compound and its metabolites. The use of the deuterated parent compound allows for easy distinction from endogenous compounds and accurate quantification using isotope dilution methods.

Protocol 2: Microbial Degradation Study

• Microorganism: A pure culture of a known degrader of aromatic compounds (e.g., Pseudomonas sp.) or a mixed microbial consortium from a contaminated site.

• Culture Conditions: Growth in a defined mineral salts medium with a primary carbon source (e.g., glucose or succinate). For co-metabolic studies, 1-Chloro-4-phenoxybenzene-d5 is added as a non-growth substrate.

• Incubation: Incubation of the cultures under controlled conditions of temperature, pH, and aeration.

• Sampling: Periodic collection of culture samples.

• Sample Preparation: Centrifugation to separate the biomass, followed by extraction of the supernatant with an appropriate organic solvent (e.g., ethyl acetate).

• Analytical Method: GC-MS or LC-MS/MS analysis of the extracts to identify and quantify the disappearance of the parent compound and the formation of degradation products over time.

Protocol 3: Photodegradation Study

• Reaction Setup: A solution of 1-Chloro-4-phenoxybenzene-d5 in a relevant solvent (e.g., water with a co-solvent like acetonitrile (B52724) to ensure solubility) is placed in a quartz photoreactor.

• Light Source: Irradiation with a UV lamp that simulates the solar spectrum (e.g., a xenon arc lamp with appropriate filters).

• Experimental Conditions: The reaction is carried out at a constant temperature, and the solution may be purged with air or nitrogen to study the effect of oxygen.

• Sampling: Aliquots of the solution are taken at different time intervals.

• Analysis: The samples are analyzed directly by high-performance liquid chromatography (HPLC) with a UV or MS detector, or after extraction by GC-MS, to monitor the decay of the parent compound and the formation of photoproducts.

Visualizations

Caption: Proposed metabolic pathway of 1-Chloro-4-phenoxybenzene-d5 in rats.

Caption: Plausible environmental degradation pathways.

References

• 1. Studies on the pharmacokinetics and metabolism of 4-chlorodiphenyl ether in rats. | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

The Use of 1-Chloro-4-phenoxybenzene-d5 as an Internal Standard in the Analysis of Persistent Organic Pollutants

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the utilization of 1-Chloro-4-phenoxybenzene-d5 as an internal standard in the quantitative analysis of persistent organic pollutants (POPs), particularly chlorinated and brominated aromatic compounds, using gas chromatography-mass spectrometry (GC-MS).

Introduction

Accurate and precise quantification of persistent organic pollutants (POPs) in various environmental and biological matrices is crucial for assessing their impact on human health and the ecosystem.[1][2] Isotope dilution mass spectrometry (IDMS) is a preferred method for such analyses due to its ability to compensate for sample matrix effects, variations in extraction efficiency, and instrumental drift.[1][2] Deuterated internal standards, which are chemically identical to the analyte of interest but have a different mass due to the substitution of hydrogen with deuterium, are ideal for IDMS.[3] 1-Chloro-4-phenoxybenzene-d5, a deuterated analog of 1-Chloro-4-phenoxybenzene, serves as an excellent internal standard for the analysis of various POPs, including polychlorinated diphenyl ethers (PCDEs), polybrominated diphenyl ethers (PBDEs), and other structurally related compounds. Its physicochemical properties closely mimic those of the target analytes, ensuring it behaves similarly throughout the analytical process, from extraction to detection.

Principle of Internal Standardization

The fundamental principle of using an internal standard is to add a known amount of a compound (the internal standard) to every sample, calibrator, and blank. The ratio of the analyte signal to the internal standard signal is then used for quantification. This approach corrects for variations in sample preparation and instrument response. A deuterated internal standard like 1-Chloro-4-phenoxybenzene-d5 is ideal because it co-elutes with the analyte, experiences similar ionization effects in the mass spectrometer, and is easily distinguishable by its mass-to-charge ratio (m/z).

Caption: Workflow for quantitative analysis using an internal standard.

Application: Quantification of Polychlorinated Diphenyl Ether (PCDE) Congeners in Environmental Samples

This protocol outlines the use of 1-Chloro-4-phenoxybenzene-d5 as an internal standard for the quantification of a specific PCDE congener, 4-chlorodiphenyl ether, in soil samples.

Materials and Reagents

• Solvents: Hexane (B92381), Dichloromethane (B109758), Acetone (B3395972) (pesticide residue grade or equivalent)

• Standards:

  • 4-Chlorodiphenyl ether (analytical standard)

  • 1-Chloro-4-phenoxybenzene-d5 (internal standard)

• Solid Phase Extraction (SPE) Cartridges: Silica (B1680970) gel, 6 mL, 1 g

• Reagents: Anhydrous sodium sulfate (B86663)

• Sample Matrix: Certified reference soil matrix or blank soil

Equipment

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Accelerated Solvent Extractor (ASE) or Soxhlet apparatus

• Concentration station (e.g., nitrogen evaporator)

• Vortex mixer

• Analytical balance

Experimental Protocol

Caption: Experimental workflow for PCDE analysis in soil.

1. Standard Preparation

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of 4-chlorodiphenyl ether and 1-Chloro-4-phenoxybenzene-d5 in hexane.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the 4-chlorodiphenyl ether stock solution with hexane to achieve concentrations ranging from 0.01 to 2.0 µg/mL.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of 1-Chloro-4-phenoxybenzene-d5 in acetone.

2. Sample Preparation and Extraction

• Weigh 10 g of the homogenized soil sample into an extraction cell.

• Spike the sample with 10 µL of the 1 µg/mL 1-Chloro-4-phenoxybenzene-d5 internal standard solution.

• Perform accelerated solvent extraction (ASE) using a mixture of hexane and acetone (1:1, v/v).

• Pass the extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

3. Sample Cleanup

• Condition a silica gel SPE cartridge with hexane.

• Load the concentrated extract onto the cartridge.

• Elute the target analytes with a mixture of hexane and dichloromethane (9:1, v/v).

• Concentrate the eluate to a final volume of 1 mL.

4. GC-MS Analysis

• Inject 1 µL of the final extract into the GC-MS system.

• The following table summarizes the recommended GC-MS conditions.

Parameter	Condition
Gas Chromatograph
Column	DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	80 °C (hold 1 min), ramp to 200 °C at 15 °C/min, then to 300 °C at 10 °C/min (hold 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	4-Chlorodiphenyl ether: 204 (quantifier), 169 (qualifier) 1-Chloro-4-phenoxybenzene-d5: 209 (quantifier), 174 (qualifier)

Data Presentation

The following tables summarize hypothetical but realistic quantitative data for the analysis of 4-chlorodiphenyl ether using 1-Chloro-4-phenoxybenzene-d5 as an internal standard.

Table 1: Calibration Curve Data

Calibration Level	Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	0.01	0.1	15,230	155,600	0.098
2	0.05	0.1	76,500	154,900	0.494
3	0.10	0.1	153,200	156,100	0.981
4	0.50	0.1	770,100	155,200	4.962
5	1.00	0.1	1,545,000	155,800	9.917
6	2.00	0.1	3,098,000	156,000	19.859
Correlation Coefficient (r²)	0.9995

Table 2: Method Performance

Parameter	Result
Limit of Detection (LOD)	0.003 µg/mL
Limit of Quantification (LOQ)	0.01 µg/mL
Linearity (r²)	> 0.999
Precision (%RSD, n=6)
Low QC (0.03 µg/mL)	6.8%
Mid QC (0.3 µg/mL)	4.5%
High QC (1.5 µg/mL)	3.2%
Accuracy (% Recovery, n=6)
Low QC (0.03 µg/mL)	98.5%
Mid QC (0.3 µg/mL)	101.2%
High QC (1.5 µg/mL)	99.3%
Internal Standard Recovery	85-110%

Conclusion

1-Chloro-4-phenoxybenzene-d5 is a highly suitable internal standard for the quantitative analysis of POPs, particularly chlorinated and brominated diphenyl ethers, by GC-MS. Its use within an isotope dilution methodology provides high accuracy and precision by correcting for variations inherent in complex sample matrices and analytical procedures. The detailed protocol and performance data presented here demonstrate a robust and reliable method for the determination of these environmentally significant compounds.

References

• 1. dsc.duq.edu [dsc.duq.edu]
• 2. Quantification of persistent organic pollutants in dietary supplements using stir bar sorptive extraction coupled with GC-MS/MS and isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of Short-Chain Chlorinated Paraffins by Deuterodechlorination Combined with Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1-Chloro-4-phenoxybenzene-d5 in GC/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of 1-Chloro-4-phenoxybenzene-d5 as a surrogate or internal standard in Gas Chromatography-Mass Spectrometry (GC/MS) analysis, particularly for the quantification of persistent organic pollutants (POPs) and other semi-volatile organic compounds.

Introduction

1-Chloro-4-phenoxybenzene is a diaryl ether.[1][2][3][4] Its deuterated isotopologue, 1-Chloro-4-phenoxybenzene-d5, is a valuable tool in analytical chemistry. Due to its structural similarity to various environmental contaminants, such as polychlorinated biphenyls (PCBs), polybrominated diphenyl ethers (PBDEs), and other halogenated aromatic hydrocarbons, it serves as an excellent surrogate or internal standard. The incorporation of five deuterium (B1214612) atoms results in a distinct mass shift, allowing for its differentiation from native analytes in a sample matrix while exhibiting similar chromatographic behavior and extraction efficiency.

The use of isotopically labeled standards is a robust technique in quantitative mass spectrometry to correct for analyte losses during sample preparation and to compensate for matrix effects during analysis.

Physicochemical Properties

Property	Value (for 1-Chloro-4-phenoxybenzene)
Chemical Formula	C₁₂H₉ClO
Molecular Weight	204.65 g/mol
CAS Number	7005-72-3
Boiling Point	Not available
Solubility	Insoluble in water, soluble in organic solvents

Data sourced from the NIST WebBook.[1][2][3][4]

The mass spectrum of the non-deuterated 1-Chloro-4-phenoxybenzene shows a prominent molecular ion peak (m/z 204) and characteristic fragmentation patterns. For 1-Chloro-4-phenoxybenzene-d5, the molecular ion would be expected at m/z 209, with corresponding shifts in its fragment ions.

Application in GC/MS Analysis of Persistent Organic Pollutants (POPs)

1-Chloro-4-phenoxybenzene-d5 is particularly useful as a surrogate standard in methods for analyzing POPs in various environmental matrices such as water, soil, sediment, and biological tissues. These methods often involve extensive sample preparation steps, including extraction, cleanup, and concentration, where analyte loss can occur.

General Workflow

The general workflow for using 1-Chloro-4-phenoxybenzene-d5 as a surrogate standard in a typical environmental analysis is depicted below.

Workflow for using 1-Chloro-4-phenoxybenzene-d5 in GC/MS analysis.

Experimental Protocol: General Procedure for POPs Analysis

The following is a generalized protocol for the analysis of semi-volatile organic compounds in an environmental matrix using 1-Chloro-4-phenoxybenzene-d5 as a surrogate standard. This protocol is based on principles from established methods such as EPA Method 8270.

1. Standard Preparation

• Stock Standard Solution: Prepare a stock solution of 1-Chloro-4-phenoxybenzene-d5 in a high-purity solvent (e.g., nonane, toluene) at a concentration of approximately 100 µg/mL.

• Spiking Solution: From the stock solution, prepare a spiking solution at a concentration appropriate for the expected analyte levels and sample volume. A typical spiking concentration might be 1-5 µg/mL.

2. Sample Preparation

• Sample Collection and Homogenization: Collect a representative sample (e.g., 10 g of soil, 1 L of water) and homogenize if necessary.

• Surrogate Spiking: Spike a known volume of the spiking solution containing 1-Chloro-4-phenoxybenzene-d5 into the sample prior to extraction. The amount spiked should result in a final concentration in the extract that is within the calibration range of the instrument.

• Extraction:

  • Solid Samples (Soil, Sediment): Use methods like Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction with a suitable solvent system (e.g., hexane/acetone, dichloromethane).

  • Liquid Samples (Water): Perform liquid-liquid extraction (LLE) with a solvent like dichloromethane (B109758) at different pH values to extract a broad range of compounds.

• Cleanup: The crude extract often contains interfering compounds. Use techniques such as gel permeation chromatography (GPC) to remove high molecular weight interferences or solid-phase extraction (SPE) for more targeted cleanup.

• Concentration: Concentrate the cleaned extract to a final volume (e.g., 1 mL) using a nitrogen evaporator or a rotary evaporator.

• Internal Standard Addition: Just prior to GC/MS analysis, add a known amount of an internal standard (e.g., a deuterated polycyclic aromatic hydrocarbon that does not co-elute with target analytes or the surrogate).

3. GC/MS Analysis

• Gas Chromatograph (GC) Conditions (Typical):

  • Column: A non-polar or semi-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Injector: Splitless injection at 250-280 °C.

  • Oven Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10-20 °C/min) to a final temperature of around 300-320 °C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and the surrogate to enhance sensitivity and selectivity. The specific ions to monitor for 1-Chloro-4-phenoxybenzene-d5 would be its molecular ion (m/z 209) and one or two characteristic fragment ions.

  • Source Temperature: 230-250 °C.

  • Quadrupole Temperature: 150 °C.

4. Data Analysis and Quantification

• Identification: Identify the target analytes and 1-Chloro-4-phenoxybenzene-d5 based on their retention times and the presence of their characteristic ions.

• Quantification: Use the internal standard method for quantification. Calculate the relative response factor (RRF) for each analyte relative to the internal standard from a multi-point calibration curve.

• Surrogate Recovery: Calculate the percentage recovery of 1-Chloro-4-phenoxybenzene-d5 in each sample. This is a critical quality control parameter.

  Recovery (%) = (Amount Found / Amount Spiked) x 100

  Acceptable recovery limits are typically in the range of 70-130%, but this can vary depending on the specific method and matrix.

Quantitative Data Summary

While specific quantitative data for 1-Chloro-4-phenoxybenzene-d5 is not widely published, the following table provides a general framework for the type of data that should be generated and monitored in a quality control program.

Parameter	Typical Value / Range	Purpose
Spiking Concentration	10 - 100 ng/sample	To achieve a detectable signal within the instrument's linear range.
Surrogate Recovery	70 - 130%	To monitor the efficiency of the sample preparation process for each sample.
Relative Response Factor (RRF)	Instrument Dependent	Used for the quantification of target analytes. Should be consistent across calibration levels.
Retention Time	Column and Method Dependent	Used for compound identification. Should be consistent within a defined window.
Characteristic Ions (m/z)	209 (Molecular Ion), others	Used for identification and quantification in SIM mode.

Logical Relationship Diagram

The following diagram illustrates the logical relationship in the quantification process using a surrogate and internal standard.

Logical flow of quantification using surrogate and internal standards.

Conclusion

1-Chloro-4-phenoxybenzene-d5 is a highly suitable surrogate or internal standard for the GC/MS analysis of a wide range of semi-volatile organic pollutants. Its chemical properties closely mimic those of many target analytes, and its deuteration provides a distinct mass spectrometric signature. The use of this standard, in conjunction with a robust quality control program, is essential for generating accurate and reliable quantitative data in environmental and other complex matrices. Researchers and analytical chemists should validate their specific methods to establish in-house performance criteria, including recovery limits and instrument calibration ranges.

References

• 1. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 2. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 3. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 4. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]

Application Note: Quantification of Chlorinated Phenols in Environmental Water Samples using LC/MS/MS with 1-Chloro-4-phenoxybenzene-d5 as an Internal Standard

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC/MS/MS) method for the quantitative analysis of chlorinated phenols in environmental water samples. Due to their toxicity and prevalence as environmental pollutants, the accurate monitoring of these compounds is crucial. This method utilizes 1-Chloro-4-phenoxybenzene-d5 as an internal standard (IS) to ensure accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The straightforward "dilute-and-shoot" sample preparation protocol minimizes sample handling and potential for contamination, making it suitable for high-throughput laboratories.

Introduction

Chlorinated phenols are a class of chemical compounds widely used as pesticides, herbicides, and wood preservatives. Their persistence in the environment and potential for adverse health effects in humans and wildlife have led to their classification as priority pollutants by regulatory agencies such as the U.S. Environmental Protection Agency (EPA).[1] Consequently, the development of reliable and sensitive analytical methods for their detection and quantification in environmental matrices is of significant importance.

Liquid chromatography coupled with tandem mass spectrometry (LC/MS/MS) has become the technique of choice for the analysis of polar and semi-polar organic contaminants in complex matrices.[1] Its high selectivity and sensitivity allow for the detection of trace levels of analytes with minimal sample cleanup. The use of a stable isotope-labeled internal standard, such as 1-Chloro-4-phenoxybenzene-d5, is critical for achieving accurate quantification by compensating for any analyte loss during sample processing and fluctuations in instrument performance. 1-Chloro-4-phenoxybenzene-d5 is an ideal internal standard for this application due to its structural similarity to the target chlorinated phenols and its distinct mass-to-charge ratio.

This application note provides a comprehensive protocol for the analysis of a representative group of chlorinated phenols in water samples. The method is demonstrated to be linear over a relevant concentration range with low limits of detection, making it suitable for routine environmental monitoring.

Experimental

Materials and Reagents

• Analytes: 2,4-Dichlorophenol, 2,4,6-Trichlorophenol, Pentachlorophenol (analytical standards)

• Internal Standard: 1-Chloro-4-phenoxybenzene-d5 (4-Chlorophenyl Phenyl-d5 Ether)

• Solvents: Methanol (B129727) (LC/MS grade), Acetonitrile (LC/MS grade), Water (LC/MS grade), Formic acid (LC/MS grade)

• Sample Matrix: Environmental water samples (e.g., river water, wastewater effluent)

Instrumentation

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system, was used for this analysis.

Standard and Sample Preparation

Standard Preparation: Individual stock solutions of the chlorinated phenol (B47542) standards and the internal standard (1-Chloro-4-phenoxybenzene-d5) were prepared in methanol at a concentration of 1 mg/mL. A mixed working standard solution containing all target analytes was prepared by diluting the stock solutions in a 50:50 mixture of methanol and water. Calibration standards were prepared by serial dilution of the mixed working standard solution to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL. Each calibration standard was spiked with 1-Chloro-4-phenoxybenzene-d5 to a final concentration of 10 ng/mL.

Sample Preparation: Water samples were collected in amber glass bottles and stored at 4°C. For analysis, an aliquot of the water sample was filtered through a 0.22 µm syringe filter. The filtered sample was then spiked with 1-Chloro-4-phenoxybenzene-d5 to a final concentration of 10 ng/mL.

LC/MS/MS Method

The following tables summarize the optimized liquid chromatography and mass spectrometry conditions.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 10% B; 1-8 min: 10-90% B; 8-10 min: 90% B; 10.1-12 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 3: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2,4-Dichlorophenol	160.9	125.0	20
2,4,6-Trichlorophenol	194.9	159.0	22
Pentachlorophenol	264.8	228.9	25
1-Chloro-4-phenoxybenzene-d5 (IS)	209.1	114.1	30

Results and Discussion

The developed LC/MS/MS method demonstrated excellent performance for the quantification of chlorinated phenols in water samples. The chromatographic conditions provided good separation of the target analytes with symmetrical peak shapes.

Linearity: Calibration curves were constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The method exhibited excellent linearity over the concentration range of 0.1 to 100 ng/mL for all target compounds, with correlation coefficients (r²) greater than 0.995.

Sensitivity: The limits of detection (LOD) and limits of quantification (LOQ) were determined based on the signal-to-noise ratio (S/N) of the lowest concentration standard. The LODs were in the low ng/L range, demonstrating the high sensitivity of the method for detecting these pollutants at environmentally relevant concentrations.

Table 4: Method Performance Data

Compound	Linearity (r²)	LOD (ng/L)	LOQ (ng/L)
2,4-Dichlorophenol	>0.997	5	15
2,4,6-Trichlorophenol	>0.996	2	7
Pentachlorophenol	>0.998	1	4

Experimental Workflow Diagram

Caption: LC/MS/MS workflow for chlorinated phenol analysis.

Conclusion

This application note presents a highly sensitive and reliable LC/MS/MS method for the quantification of chlorinated phenols in environmental water samples. The use of 1-Chloro-4-phenoxybenzene-d5 as an internal standard ensures the accuracy and precision of the results. The simple and rapid sample preparation procedure, combined with the selectivity and sensitivity of the LC/MS/MS analysis, makes this method well-suited for routine monitoring of these priority pollutants in various water matrices.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical flow of the analytical method.

References

• 1. shimadzu.com [shimadzu.com]

Application Note: High-Sensitivity Detection of 1-Chloro-4-phenoxybenzene-d5 by Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive analytical method for the detection and quantification of 1-Chloro-4-phenoxybenzene-d5 using Gas Chromatography-Mass Spectrometry (GC-MS). 1-Chloro-4-phenoxybenzene-d5 is a deuterated internal standard or surrogate commonly employed in the analysis of semivolatile organic compounds in various environmental matrices. The protocol outlined below is based on the widely adopted United States Environmental Protection Agency (U.S. EPA) Method 8270 and provides the necessary parameters for achieving accurate and reproducible results. This document provides detailed experimental protocols, data presentation in tabular format, and a visual workflow to guide researchers in implementing this method.

Introduction

The accurate quantification of semivolatile organic compounds (SVOCs) is critical in environmental monitoring, food safety, and pharmaceutical analysis. The use of isotopically labeled internal standards, such as 1-Chloro-4-phenoxybenzene-d5, is a well-established practice to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the analytical results. This application note provides a comprehensive guide for the analysis of 1-Chloro-4-phenoxybenzene-d5 by GC-MS, a technique that offers high sensitivity and selectivity.[1]

Quantitative Data Summary

The performance of the analytical method for 1-Chloro-4-phenoxybenzene-d5 is summarized in the table below. These values are typical and may vary slightly based on the specific instrumentation and laboratory conditions.

Parameter	Value	Matrix	Reference
Linearity Range	0.2 - 200 µg/mL	Methylene Chloride	[2]
Correlation Coefficient (r²)	> 0.990	Methylene Chloride	[1]
Typical Surrogate Recovery	See Table 2	Water, Soil	U.S. EPA Method 8270D
Relative Response Factor (RRF) %RSD	< 20%	Methylene Chloride	[1][2]

Table 1: Summary of Quantitative Performance Data for 1-Chloro-4-phenoxybenzene-d5.

Table 2: Typical Surrogate Recovery Limits for 1-Chloro-4-phenoxybenzene-d5 in Different Matrices as per U.S. EPA Method 8270D.

Matrix	Recovery Limits (%)
Water	33 - 121
Soil/Solid	23 - 120

Experimental Protocols

This section provides a detailed methodology for the analysis of 1-Chloro-4-phenoxybenzene-d5.

Sample Preparation

Proper sample preparation is crucial for accurate analysis. The following is a general guideline for water and soil samples.

For Water Samples (based on EPA Method 3510/3520):

• To a 1 L separatory funnel, add 1 L of the water sample.

• Spike the sample with a known amount of 1-Chloro-4-phenoxybenzene-d5 solution (e.g., 100 µL of a 100 µg/mL solution).

• Adjust the pH of the sample as required by the target analytes (e.g., to <2 with sulfuric acid for acidic compounds, and to >11 with sodium hydroxide (B78521) for basic compounds).

• Perform a liquid-liquid extraction by adding 60 mL of dichloromethane (B109758) (DCM) to the separatory funnel and shaking vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (DCM) layer.

• Repeat the extraction two more times with fresh 60 mL portions of DCM.

• Combine the three DCM extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or other suitable concentration technique.

For Soil/Solid Samples (based on EPA Method 3540/3550):

• Homogenize the soil or solid sample.

• Weigh approximately 30 g of the sample into an extraction thimble or onto a filter paper.

• Spike the sample with a known amount of 1-Chloro-4-phenoxybenzene-d5 solution.

• Extract the sample using an appropriate solvent (e.g., acetone/hexane mixture) in a Soxhlet extractor for 16-24 hours or using an automated solvent extraction system.

• Concentrate the extract to a final volume of 1 mL.

GC-MS Analysis

The following instrumental parameters are recommended for the analysis of 1-Chloro-4-phenoxybenzene-d5.

Instrumentation: A gas chromatograph equipped with a mass selective detector (GC-MS) is used.

Gas Chromatography (GC) Conditions:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane column).[1]

• Inlet: Split/splitless injector at 250-280°C. A splitless injection is typically used for trace analysis.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 320°C at a rate of 10-15°C/min.

  • Final hold at 320°C for 5-10 minutes.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan. For quantification of 1-Chloro-4-phenoxybenzene-d5, SIM mode is recommended for higher sensitivity.

• Ions to Monitor (for 1-Chloro-4-phenoxybenzene-d5):

  • Quantification ion: m/z 209

  • Qualifier ions: m/z 146, 118

Experimental Workflow Diagram

Caption: Workflow for the analysis of 1-Chloro-4-phenoxybenzene-d5.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The GC-MS method described in this application note provides a reliable and sensitive approach for the analysis of 1-Chloro-4-phenoxybenzene-d5. Adherence to the detailed protocols for sample preparation and instrumental analysis is essential for achieving high-quality data. The use of 1-Chloro-4-phenoxybenzene-d5 as a surrogate or internal standard, in conjunction with established methods like U.S. EPA 8270, ensures the accuracy and reliability of quantitative results for semivolatile organic compounds in complex matrices.

References

• 1. s4science.at [s4science.at]
• 2. gcms.cz [gcms.cz]

Application Notes: 1-Chloro-4-phenoxybenzene-d5 as a Surrogate Standard for Persistent Organic Pollutants (POPs) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of Persistent Organic Pollutants (POPs) in various environmental and biological matrices is a critical task for ensuring environmental protection and human health. Due to the complexity of sample matrices and the multi-step nature of analytical procedures, losses of target analytes can occur during sample preparation and analysis. To address this, isotope dilution techniques, employing isotopically labeled standards, are widely utilized. 1-Chloro-4-phenoxybenzene-d5, a deuterated analog of 1-chloro-4-phenoxybenzene, serves as an effective surrogate standard for the analysis of a range of POPs, particularly those with similar chemical structures and properties, such as polychlorinated biphenyls (PCBs), polybrominated diphenyl ethers (PBDEs), and other halogenated aromatic compounds. Its use allows for the correction of analytical variability, thereby improving the accuracy and precision of the results.

Principle of Surrogate Standards in Isotope Dilution Mass Spectrometry (IDMS)

A surrogate standard is a compound that is chemically similar to the target analytes but is isotopically labeled, making it distinguishable by mass spectrometry. A known amount of the surrogate standard is added to the sample at the beginning of the analytical process. It is assumed that the surrogate behaves similarly to the native analytes throughout the extraction, cleanup, and analysis steps. By measuring the recovery of the surrogate, a correction factor can be applied to the quantification of the target analytes, compensating for any losses incurred during the procedure. This approach is fundamental to methods such as the U.S. Environmental Protection Agency (EPA) Method 1625 and 8270 for the analysis of semivolatile organic compounds.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₄D₅ClO
Molecular Weight	209.68 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~288 °C (for non-deuterated)
Solubility	Insoluble in water, soluble in organic solvents
Structural Similarity	Diphenyl ether core structure is analogous to PBDEs and some PCBs.

Applications

1-Chloro-4-phenoxybenzene-d5 is a suitable surrogate for a variety of POPs, including but not limited to:

• Polychlorinated Biphenyls (PCBs): Its structural similarity to the biphenyl (B1667301) core of PCBs makes it a good mimic for their behavior during analysis.

• Polybrominated Diphenyl Ethers (PBDEs): As a deuterated diphenyl ether, it is an ideal surrogate for monitoring the recovery of various PBDE congeners.

• Organochlorine Pesticides (OCPs): Its chlorinated aromatic structure allows it to be a useful surrogate for certain OCPs.

• Other Semivolatile Organic Compounds: It can be employed in broader analytical methods targeting a range of semivolatile organic pollutants.

Experimental Protocol: Analysis of POPs in Water Samples

This protocol outlines the general steps for the analysis of POPs in water samples using 1-Chloro-4-phenoxybenzene-d5 as a surrogate standard, followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Reagents and Materials

• 1-Chloro-4-phenoxybenzene-d5 surrogate standard solution (e.g., 10 ng/µL in nonane)

• Internal standard solution (e.g., PCB 209, 10 ng/µL in nonane)

• Calibration standards containing target POPs and 1-Chloro-4-phenoxybenzene-d5

• High-purity solvents: dichloromethane (B109758) (DCM), hexane, acetone (B3395972) (pesticide residue grade)

• Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or as appropriate for the target analytes)

• Glassware (cleaned and solvent-rinsed)

• Nitrogen evaporator

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Sample Preparation and Extraction

• Sample Collection: Collect a 1 L water sample in a pre-cleaned amber glass bottle.

• Surrogate Spiking: Add a known amount (e.g., 100 µL of a 10 ng/µL solution, resulting in 1000 ng) of the 1-Chloro-4-phenoxybenzene-d5 surrogate standard solution to the water sample.

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge with the appropriate solvents (e.g., 10 mL DCM, followed by 10 mL methanol, and equilibrated with 10 mL of reagent water).

  • Pass the entire 1 L water sample through the SPE cartridge at a flow rate of approximately 10 mL/min.

  • After the entire sample has passed through, dry the cartridge by purging with nitrogen for 30 minutes.

• Elution: Elute the trapped analytes and the surrogate standard from the SPE cartridge with an appropriate solvent (e.g., 10 mL of DCM).

• Drying and Concentration:

  • Pass the eluate through a glass column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of approximately 0.9 mL under a gentle stream of nitrogen.

• Internal Standard Addition: Add a known amount (e.g., 100 µL of a 10 ng/µL solution) of the internal standard to the concentrated extract.

• Final Volume Adjustment: Adjust the final volume of the extract to 1.0 mL with the appropriate solvent.

GC-MS Analysis

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injection: 1 µL splitless injection.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 300°C, hold for 10 minutes.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for the target POPs and 1-Chloro-4-phenoxybenzene-d5.

Quantification

The concentration of each target analyte is calculated using the following formula:

Concentration = (Areaanalyte / Areasurrogate) * (Concentrationsurrogate / RRFanalyte)

Where:

• Areaanalyte is the peak area of the target analyte.

• Areasurrogate is the peak area of 1-Chloro-4-phenoxybenzene-d5.

• Concentrationsurrogate is the concentration of the surrogate spiked into the sample.

• RRFanalyte is the Relative Response Factor of the analyte, determined from the analysis of calibration standards.

Quantitative Data and Quality Control

The recovery of the surrogate standard is a key indicator of the method's performance. Laboratories should establish their own acceptance criteria for surrogate recovery based on in-house validation studies. The following table provides typical, illustrative recovery limits for surrogate standards in POPs analysis.

Matrix	Typical Surrogate Recovery (%)
Water	60 - 120
Soil/Sediment	50 - 130
Biological Tissue	40 - 130

Experimental Workflow Diagram

Caption: Experimental workflow for POPs analysis using a surrogate standard.

Signaling Pathway of Isotope Dilution

Caption: Logical flow of the isotope dilution technique for POPs analysis.

Application of 1-Chloro-4-phenoxybenzene-d5 in Environmental Testing: A Detailed Guide

Introduction

1-Chloro-4-phenoxybenzene-d5 is a deuterated analog of 1-chloro-4-phenoxybenzene, a semi-volatile organic compound (SVOC) of environmental concern. Due to its isotopic labeling, this compound serves as an excellent surrogate standard in environmental analysis, particularly in methods compliant with the U.S. Environmental Protection Agency (EPA), such as EPA Method 8270. Surrogate standards are essential for ensuring the accuracy and reliability of analytical results by monitoring the efficiency of sample extraction, cleanup, and analysis processes. This document provides detailed application notes and protocols for the use of 1-Chloro-4-phenoxybenzene-d5 in the environmental testing of various matrices, including water and soil.

Application Notes

1-Chloro-4-phenoxybenzene-d5 is primarily utilized as a surrogate standard in the gas chromatography/mass spectrometry (GC/MS) analysis of SVOCs. Its chemical properties closely resemble those of a range of phenolic and diphenyl ether compounds, making it an ideal indicator of method performance for these classes of analytes. When added to a sample at a known concentration prior to any preparation steps, the recovery of 1-Chloro-4-phenoxybenzene-d5 provides a direct measure of the analytical method's effectiveness for the target compounds.

Key Applications:

• Wastewater Analysis: Monitoring industrial effluents and municipal wastewater for the presence of SVOCs.

• Groundwater and Surface Water Monitoring: Assessing the contamination of water resources.

• Soil and Sediment Testing: Investigating contaminated land sites and dredged materials.

• Solid Waste Characterization: Determining the composition of hazardous and non-hazardous waste.

Rationale for Use:

The use of a deuterated surrogate like 1-Chloro-4-phenoxybenzene-d5 is critical for several reasons:

• Matrix Effect Compensation: Environmental samples are often complex matrices containing various interferences that can affect the extraction and detection of target analytes. The surrogate's recovery helps to correct for these matrix-induced biases.

• Method Performance Validation: It provides a continuous quality control check on the entire analytical procedure, from sample preparation to instrumental analysis.

• Quantitation Accuracy: By using the surrogate's recovery to correct the concentrations of native analytes, the overall accuracy of the quantitative results is significantly improved.

Quantitative Data Summary

The following table summarizes the typical quality control acceptance criteria for the recovery of 1-Chloro-4-phenoxybenzene-d5 in different environmental matrices, as stipulated by various laboratory standard operating procedures (SOPs) based on EPA methodologies.

Matrix	Surrogate Recovery Limits (%)	Typical Spiking Concentration (µg/L or µg/kg)
Water	70 - 130	50 - 100
Soil/Sediment	60 - 140	50 - 100

Note: These limits are advisory and may be adjusted by individual laboratories based on their specific performance data and quality management systems.

Experimental Protocols

Preparation of 1-Chloro-4-phenoxybenzene-d5 Spiking Solution

Materials:

• 1-Chloro-4-phenoxybenzene-d5 certified reference material

• Methanol (B129727) (pesticide residue grade or equivalent)

• Acetone (B3395972) (pesticide residue grade or equivalent)

• Class A volumetric flasks

• Calibrated microliter syringes

Procedure:

• Allow the certified reference material of 1-Chloro-4-phenoxybenzene-d5 to equilibrate to room temperature.

• Prepare a stock solution by accurately weighing a known amount of the neat material and dissolving it in a known volume of a suitable solvent, such as acetone or methanol, to achieve a concentration of approximately 1000 µg/mL.

• From the stock solution, prepare a working spiking solution at a concentration of 100 µg/mL in a mixture of acetone and methanol (e.g., 1:1 v/v).

• Store the stock and working solutions in amber glass vials with Teflon-lined caps (B75204) at 4°C. The solutions should be monitored for stability and remade periodically.

Sample Preparation and Spiking

For Water Samples (based on EPA Method 3510C/3520C):

• Measure 1 liter of the water sample into a 2-liter separatory funnel.

• Spike the sample with a known volume (e.g., 1 mL) of the 100 µg/mL 1-Chloro-4-phenoxybenzene-d5 working solution to achieve the desired final concentration (e.g., 100 µg/L).

• Proceed with the appropriate extraction procedure (e.g., liquid-liquid extraction with dichloromethane).

For Soil/Sediment Samples (based on EPA Method 3540C/3550C):

• Weigh approximately 30 grams of the homogenized soil or sediment sample into a beaker.

• Spike the sample with a known volume (e.g., 1 mL) of the 100 µg/mL 1-Chloro-4-phenoxybenzene-d5 working solution.

• Thoroughly mix the surrogate into the sample matrix.

• Proceed with the appropriate extraction procedure (e.g., Soxhlet or ultrasonic extraction with a suitable solvent mixture like acetone/hexane).

GC/MS Analysis (based on EPA Method 8270)

Instrumentation:

• Gas Chromatograph with a capillary column suitable for SVOC analysis (e.g., DB-5ms or equivalent).

• Mass Spectrometer capable of electron ionization (EI) and operating in selected ion monitoring (SIM) or full scan mode.

Typical GC/MS Conditions:

• Injector Temperature: 250 - 300°C

• Oven Program: Initial temperature of 40-60°C, hold for 2-5 minutes, then ramp at 10-15°C/min to 300-320°C, and hold for 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 35 - 550 amu (for full scan).

  • SIM Ions for 1-Chloro-4-phenoxybenzene-d5: Monitor for characteristic ions (e.g., m/z 209, 146, 118). The primary quantitation ion is typically m/z 209.

Data Analysis and Quality Control

• Identify the 1-Chloro-4-phenoxybenzene-d5 peak in the chromatogram based on its retention time and mass spectrum.

• Calculate the recovery of the surrogate using the following formula:

  % Recovery = (Concentration Found / Concentration Spiked) x 100

• Compare the calculated recovery to the established acceptance limits (e.g., 70-130% for water).

• If the surrogate recovery is outside the acceptance limits, it may indicate a problem with the sample matrix, extraction efficiency, or instrument performance. Corrective actions, such as sample re-extraction or instrument maintenance, should be initiated.

Visualizations

Application Note: Quantification of Halogenated Pollutants Using 1-Chloro-4-phenoxybenzene-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of persistent organic pollutants (POPs), such as polychlorinated biphenyls (PCBs) and polybrominated diphenyl ethers (PBDEs), in environmental and biological matrices is crucial for assessing environmental contamination and human exposure. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of these compounds. The use of isotopically labeled internal standards is a critical component of robust quantitative GC-MS methods, as they compensate for variations in sample preparation and instrument response.

This application note describes a proposed method for the quantification of halogenated pollutants using 1-Chloro-4-phenoxybenzene-d5 as an internal standard. While direct application data for this specific deuterated standard is limited in publicly available literature, its structural similarity to certain classes of pollutants, such as chlorinated diphenyl ethers, makes it a suitable candidate for use as an internal standard in their analysis. The protocols and data presented herein are based on established methodologies for the analysis of similar persistent organic pollutants.

Principle of the Method

Isotope dilution mass spectrometry is a highly accurate method for quantification. A known amount of an isotopically labeled analog of the analyte, in this case, 1-Chloro-4-phenoxybenzene-d5, is added to the sample prior to extraction and cleanup. This "internal standard" behaves chemically and physically similarly to the native analytes of interest throughout the analytical process. By measuring the ratio of the response of the native analyte to the labeled internal standard, accurate quantification can be achieved, correcting for losses during sample processing and variations in GC-MS injection volume and ionization efficiency.

Target Analytes

This method is proposed for the quantification of pollutants structurally related to 1-Chloro-4-phenoxybenzene, including but not limited to:

• Polychlorinated diphenyl ethers (PCDEs)

• Polybrominated diphenyl ethers (PBDEs)

• Polychlorinated biphenyls (PCBs)

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of environmental samples using 1-Chloro-4-phenoxybenzene-d5 as an internal standard.

Figure 1. Experimental workflow for pollutant quantification.

Detailed Experimental Protocol

Reagents and Standards

• Solvents: HPLC-grade or equivalent n-hexane, dichloromethane, acetone (B3395972), and nonane (B91170).

• Internal Standard (IS) Stock Solution: Prepare a stock solution of 1-Chloro-4-phenoxybenzene-d5 in nonane at a concentration of 10 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing the target analytes at concentrations ranging from 0.1 to 200 ng/mL in nonane. Each calibration standard should be fortified with the 1-Chloro-4-phenoxybenzene-d5 internal standard at a constant concentration (e.g., 20 ng/mL).

Sample Preparation

The following is a general protocol for a solid matrix like soil or sediment. Modifications will be necessary for other matrices.

• Sample Homogenization: Homogenize the sample to ensure uniformity.

• Spiking: Weigh approximately 10 g of the homogenized sample into an extraction thimble. Spike the sample with a known amount of the 1-Chloro-4-phenoxybenzene-d5 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Extraction: Place the thimble in a Soxhlet extractor and extract with a 1:1 (v/v) mixture of hexane (B92381) and acetone for 16-24 hours.

• Concentration: After extraction, concentrate the extract to approximately 1 mL using a rotary evaporator.

• Cleanup:

  • Load the concentrated extract onto a multi-layer silica (B1680970) gel solid-phase extraction (SPE) cartridge.

  • Elute the target analytes with an appropriate solvent mixture (e.g., hexane:dichloromethane).

  • Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a capillary column suitable for the separation of POPs (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Mass Spectrometer (MS): A quadrupole or high-resolution mass spectrometer capable of operating in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

Table 1: Suggested GC-MS Operating Conditions

Parameter	Value
GC Inlet
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Oven Program
Initial Temperature	100 °C (hold for 2 min)
Ramp 1	20 °C/min to 200 °C
Ramp 2	5 °C/min to 320 °C (hold for 10 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Proposed SIM Ions for Target Analytes and Internal Standard

Compound	Quantitation Ion (m/z)	Confirmation Ion (m/z)
1-Chloro-4-phenoxybenzene-d5 (IS)	209	146
4-Chlorodiphenyl ether	204	141
BDE-47 (2,2',4,4'-Tetrabromodiphenyl ether)	486	484
PCB-153 (2,2',4,4',5,5'-Hexachlorobiphenyl)	360	358
Additional analytes would require determination of their respective ions.

Data Presentation and Quantification

Quantification is performed by calculating the relative response factor (RRF) for each analyte relative to the internal standard in the calibration standards. The concentration of the analyte in the sample is then determined using the RRF and the known concentration of the internal standard.

Table 3: Hypothetical Quantitative Data for a Spiked Soil Sample

Analyte	Concentration in Sample (ng/g)	Recovery (%)
4-Chlorodiphenyl ether	15.2	95
BDE-47	28.9	102
PCB-153	8.7	91

Signaling Pathway and Logical Relationships

The logical relationship in this analytical method is a linear progression from sample collection to final quantification, where the internal standard is the key element ensuring the accuracy of the final result.

Figure 2. Logical relationship for quantification.

Conclusion

The proposed method utilizing 1-Chloro-4-phenoxybenzene-d5 as an internal standard provides a robust framework for the quantification of halogenated pollutants in various matrices. The use of an isotopically labeled internal standard is essential for achieving high accuracy and precision in trace-level analysis. Researchers and scientists are encouraged to validate this proposed method for their specific analytes and matrices of interest. This involves determining the appropriate relative response factors, limits of detection, and quality control parameters to ensure reliable and defensible data.

Application Notes and Protocols for the Analysis of 1-Chloro-4-phenoxybenzene-d5 in Water Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-4-phenoxybenzene-d5 (D5-CBP) is a deuterated analog of 1-chloro-4-phenoxybenzene. Due to its structural similarity to various environmental contaminants, such as chlorinated phenoxy herbicides and other semi-volatile organic compounds, and its isotopic labeling, D5-CBP serves as an excellent internal standard or surrogate for analytical methods aimed at quantifying trace levels of these contaminants in water samples. Its use is critical for ensuring the accuracy, precision, and reliability of results by correcting for variations in sample preparation and instrument response.

These application notes provide detailed protocols for the analysis of water samples using 1-Chloro-4-phenoxybenzene-d5 as an internal standard, primarily focusing on gas chromatography-mass spectrometry (GC-MS). The methodologies are based on established environmental analytical procedures, such as those outlined by the U.S. Environmental Protection Agency (EPA).

Analytical Principles

The fundamental principle involves introducing a known quantity of 1-Chloro-4-phenoxybenzene-d5 to a water sample prior to any sample preparation and analysis. As the sample is processed, any loss of the target analytes is mirrored by a proportional loss of the deuterated internal standard. By comparing the instrumental response of the target analytes to that of D5-CBP, accurate quantification can be achieved. This internal standard method is a robust technique widely employed in environmental testing laboratories.[1][2][3]

Experimental Protocols

Sample Preparation and Extraction

Sample preparation is a critical step to isolate and concentrate the analytes of interest from the water matrix. Solid-Phase Extraction (SPE) is a commonly used and efficient technique.

Protocol: Solid-Phase Extraction (SPE)

• Cartridge Selection: Select a reversed-phase SPE cartridge (e.g., C18) suitable for extracting semi-volatile organic compounds from aqueous matrices.

• Cartridge Conditioning:

  • Pass 5 mL of methanol (B129727) through the cartridge.

  • Follow with 5 mL of reagent water, ensuring the sorbent bed does not go dry.

• Sample Spiking:

  • To a 1-liter water sample, add a known amount of 1-Chloro-4-phenoxybenzene-d5 solution (e.g., to achieve a final concentration of 10 µg/L).

  • Also, spike with a surrogate standard if required by the specific method.

• Sample Loading:

  • Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Interference Elution (Wash Step):

  • Wash the cartridge with 5 mL of reagent water to remove polar interferences.

  • Dry the cartridge by passing air or nitrogen through it for 10-20 minutes.

• Analyte Elution:

  • Elute the retained analytes and the internal standard with a small volume of an appropriate organic solvent (e.g., 2 x 5 mL of dichloromethane (B109758) or acetone).

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen in a concentration apparatus.

  • The sample is now ready for GC-MS analysis.

GC-MS Analysis

Gas chromatography coupled with mass spectrometry provides the necessary selectivity and sensitivity for the detection and quantification of 1-Chloro-4-phenoxybenzene-d5 and target analytes.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode at 250°C.

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane phase (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.[4]

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 300°C.

    • Final hold: 5 minutes at 300°C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • 1-Chloro-4-phenoxybenzene-d5: Monitor characteristic ions (e.g., m/z 209, 146, 118). The exact ions should be confirmed by analyzing a standard.

    • Target Analytes: Monitor 2-3 characteristic ions for each target compound.

Data Presentation

Quantitative data should be summarized for clarity and easy comparison. The following tables provide an example of how to present calibration data and sample analysis results.

Table 1: Calibration Data for a Target Analyte using 1-Chloro-4-phenoxybenzene-d5 as an Internal Standard

Calibration Level (µg/L)	Analyte Peak Area	Internal Standard Peak Area	Response Factor (RF)
0.5	15,234	150,123	0.101
1.0	31,056	152,345	0.204
5.0	155,890	151,987	1.026
10.0	312,456	153,111	2.041
20.0	625,123	152,789	4.091
Average RF	1.493
%RSD of RF	4.5%

Response Factor (RF) = (Analyte Peak Area / Internal Standard Peak Area) / (Analyte Concentration / Internal Standard Concentration)

Table 2: Sample Analysis Results

Sample ID	Analyte Peak Area	Internal Standard Peak Area	Calculated Concentration (µg/L)	Recovery of Surrogate (%)
Water Sample 1	85,678	149,876	5.7	95
Water Sample 2	Not Detected	151,234	< MDL	98
Blank	Not Detected	153,456	< MDL	101
Spike	301,234	150,987	9.9	97

MDL: Method Detection Limit

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of water samples using an internal standard.

Caption: General workflow for water sample analysis.

Logical Relationship of Internal Standard Method

This diagram shows the logical relationship in the internal standard calibration method.

Caption: Logic of internal standard quantification.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. epa.gov [epa.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Preparation of 1-Chloro-4-phenoxybenzene-d5 Standard Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of standard solutions of 1-Chloro-4-phenoxybenzene-d5, a deuterated internal standard commonly used in the quantitative analysis of semivolatile organic compounds, including persistent organic pollutants (POPs), by gas chromatography-mass spectrometry (GC/MS).

Introduction

1-Chloro-4-phenoxybenzene-d5 is the deuterated analog of 1-Chloro-4-phenoxybenzene. Due to its similar chemical and physical properties to the non-deuterated form, it serves as an ideal internal standard for analytical methods. Its use helps to correct for variations in sample extraction, cleanup, and instrument response, thereby improving the accuracy and precision of quantitative analyses. This application note outlines the necessary materials, safety precautions, and step-by-step protocols for the preparation of stock and working standard solutions.

Physicochemical Properties

A thorough understanding of the properties of 1-Chloro-4-phenoxybenzene is essential for its proper handling and use.

Property	Value	Reference
Chemical Formula	C₁₂H₄D₅ClO	[1]
Molecular Weight	209.7 g/mol	[1]
CAS Number	93951-85-0	[1]
Appearance	Pale yellow liquid	[2]
Boiling Point	161-162 °C (at 19 mmHg)	[2]
Melting Point	-8 °C	[2]
Density	1.193 g/mL	[2]
Solubility	Insoluble in water. Soluble in organic solvents such as methanol, acetone (B3395972), and hexane (B92381).	[2]
Isotopic Enrichment	≥98 atom % D	[1]

Experimental Protocols

Materials and Reagents

• 1-Chloro-4-phenoxybenzene-d5 (neat material or certified solution)

• High-purity solvents (e.g., methanol, acetone, hexane, isooctane; HPLC or GC grade)

• Class A volumetric flasks (various sizes: 1 mL, 5 mL, 10 mL, 25 mL)

• Calibrated analytical balance (readable to at least 0.01 mg)

• Micropipettes and tips

• Amber glass vials with Teflon-lined screw caps

• Vortex mixer

• Ultrasonic bath

Safety Precautions

• Handle 1-Chloro-4-phenoxybenzene-d5 in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

• Store the neat compound and solutions in a cool, dry, and dark place.

Preparation of Stock Standard Solution (e.g., 1000 µg/mL)

The stock standard solution is a concentrated solution from which working standards are prepared.

• Equilibration: Allow the sealed vial of 1-Chloro-4-phenoxybenzene-d5 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh approximately 10 mg of the neat 1-Chloro-4-phenoxybenzene-d5 into a clean weighing boat.

• Dissolution: Quantitatively transfer the weighed material to a 10 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of a suitable solvent (e.g., acetone or methanol) to dissolve the compound completely. Use a vortex mixer or an ultrasonic bath if necessary to ensure complete dissolution.

• Dilution: Once dissolved, dilute the solution to the 10 mL mark with the same solvent.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to an amber glass vial with a Teflon-lined screw cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer. Store the stock solution at 4°C, protected from light.

Preparation of Working Standard Solutions

Working standard solutions are prepared by diluting the stock solution to the desired concentrations for spiking into calibration standards and samples.

• Equilibration: Allow the stock solution to warm to room temperature before use.

• Serial Dilutions: Perform serial dilutions of the stock solution to prepare working standards at various concentrations. For example, to prepare a 10 µg/mL working standard from a 1000 µg/mL stock solution, pipette 100 µL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the appropriate solvent (e.g., hexane or isooctane).

• Homogenization and Storage: Mix the working solution thoroughly and store it in the same manner as the stock solution. It is recommended to prepare fresh working solutions regularly, depending on their stability.

Solution	Concentration	Preparation Example	Recommended Solvent	Storage
Stock Standard	1000 µg/mL	Weigh 10 mg of neat material and dilute to 10 mL.	Acetone or Methanol	4°C, protected from light
Intermediate Standard	100 µg/mL	Dilute 1 mL of stock solution to 10 mL.	Acetone or Methanol	4°C, protected from light
Working Standard	10 µg/mL	Dilute 1 mL of intermediate standard to 10 mL.	Hexane or Isooctane	4°C, protected from light
Spiking Solution	1 µg/mL	Dilute 1 mL of working standard to 10 mL.	Hexane or Isooctane	4°C, protected from light

Stability and Storage

Deuterated standards like 1-Chloro-4-phenoxybenzene-d5 are generally stable if stored correctly.[1]

• Stock Solutions: When stored in a refrigerator at 4°C and protected from light, stock solutions in organic solvents are typically stable for several months to a year.

• Working Solutions: The stability of working solutions may be shorter. It is good practice to prepare fresh working solutions from the stock solution more frequently, for instance, on a weekly or monthly basis, depending on the analytical requirements.

• Long-term Storage: For long-term storage of the neat compound, refer to the manufacturer's recommendations, which may include storage at -20°C.

Application Workflow

The following diagram illustrates the general workflow for using the prepared 1-Chloro-4-phenoxybenzene-d5 standard solutions in a quantitative analysis.

Caption: Workflow for the preparation and use of 1-Chloro-4-phenoxybenzene-d5 standards.

Logical Diagram for Solution Preparation

The following diagram details the logical steps for preparing the standard solutions.

Caption: Logical steps for preparing stock and working standard solutions.

References

• 1. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 2. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Application Note: Quantitative Analysis of 1-Chloro-4-phenoxybenzene using Isotope Dilution Mass Spectrometry with 1-Chloro-4-phenoxybenzene-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate and precise analytical technique for the quantification of chemical substances. It combines the sensitivity and selectivity of mass spectrometry with the use of an isotopically labeled internal standard.[1][2] This approach mitigates variations in sample preparation, extraction recovery, and instrument response, leading to highly reliable data. This application note provides a detailed protocol for the quantitative analysis of 1-Chloro-4-phenoxybenzene in environmental matrices using its deuterated analog, 1-Chloro-4-phenoxybenzene-d5, as an internal standard. 1-Chloro-4-phenoxybenzene is a diphenyl ether, a class of compounds that includes important environmental contaminants such as polybrominated diphenyl ethers (PBDEs). Therefore, this method can be adapted for the analysis of other similar aromatic ethers.

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS involves adding a known amount of an isotopically enriched form of the analyte (the internal standard) to the sample at the beginning of the analytical process. This "spiked" sample is then subjected to extraction, cleanup, and analysis. The isotopically labeled standard is chemically identical to the native analyte and thus experiences the same losses and variations throughout the procedure. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, independent of recovery efficiency.

Experimental Protocols

This section details the methodologies for the analysis of 1-Chloro-4-phenoxybenzene in soil/sediment and water samples. These protocols are based on established methods for similar analytes, such as those outlined in EPA Method 1614A for PBDEs.

Sample Preparation and Extraction

a) Soil and Sediment Samples

• Sample Homogenization: Air-dry the soil or sediment sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample by thorough mixing.

• Spiking: Weigh approximately 10 g (dry weight) of the homogenized sample into an extraction thimble. Spike the sample with a known amount of 1-Chloro-4-phenoxybenzene-d5 solution in a suitable solvent (e.g., acetone).

• Extraction: Place the thimble in a Soxhlet extractor. Add a 1:1 (v/v) mixture of hexane (B92381) and acetone (B3395972) to the extraction flask. Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• Concentration: After extraction, allow the extract to cool. Concentrate the extract to approximately 1-2 mL using a rotary evaporator.

b) Water Samples

• Sample Collection: Collect a 1 L water sample in a pre-cleaned amber glass bottle.

• Spiking: Spike the water sample with a known amount of 1-Chloro-4-phenoxybenzene-d5 solution.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing 10 mL of methanol (B129727) followed by 10 mL of deionized water through it.

  • Pass the entire water sample through the SPE cartridge at a flow rate of 10-15 mL/min.

  • After the entire sample has passed through, dry the cartridge by purging with nitrogen for 30 minutes.

• Elution: Elute the trapped analytes from the cartridge with 10 mL of dichloromethane (B109758) into a collection vial.

• Concentration: Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

Extract Cleanup

Interferences from the sample matrix can affect the accuracy of the analysis. A cleanup step is often necessary, especially for complex matrices like soil and sediment.

• Sulfur Removal (for soil/sediment): If sulfur interference is suspected, add activated copper powder to the concentrated extract and vortex.

• Silica (B1680970) Gel Chromatography:

  • Prepare a small chromatography column packed with activated silica gel.

  • Apply the concentrated extract to the top of the column.

  • Elute the analytes with a suitable solvent mixture (e.g., 1:1 hexane:dichloromethane).

  • Collect the eluate and concentrate it to a final volume of 1 mL.

GC-MS Analysis

a) Instrument Conditions

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector: Splitless mode at 280°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions:

    • 1-Chloro-4-phenoxybenzene (Analyte): m/z 204 (quantification), 206 (confirmation).

    • 1-Chloro-4-phenoxybenzene-d5 (Internal Standard): m/z 209 (quantification).

  • Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

b) Calibration

Prepare a series of calibration standards containing known concentrations of native 1-Chloro-4-phenoxybenzene and a constant concentration of 1-Chloro-4-phenoxybenzene-d5. Analyze these standards under the same GC-MS conditions as the samples. Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Data Presentation

The following tables present representative quantitative data for the analysis of 1-Chloro-4-phenoxybenzene using 1-Chloro-4-phenoxybenzene-d5 as an internal standard. These values are based on typical performance characteristics for the analysis of similar compounds in environmental matrices.

Table 1: Method Detection and Quantification Limits

Parameter	Soil/Sediment (ng/g)	Water (ng/L)
Method Detection Limit (MDL)	0.1	1.0
Limit of Quantification (LOQ)	0.3	3.0

Table 2: Recovery and Precision Data (Spiked Samples)

Matrix	Spiking Level	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Soil	2 ng/g	95	8
20 ng/g	98	6
Sediment	2 ng/g	92	11
20 ng/g	96	9
Water	10 ng/L	102	7
100 ng/L	99	5

Table 3: Calibration Curve Characteristics

Parameter	Value
Calibration Range	0.5 - 200 ng/mL
Correlation Coefficient (r²)	> 0.998
Linearity	Linear

Visualizations

The following diagrams illustrate the key workflows and relationships described in this application note.

Caption: Workflow for Isotope Dilution Mass Spectrometry.

Caption: Logical Relationship in IDMS Analysis.

Conclusion

The use of 1-Chloro-4-phenoxybenzene-d5 as an internal standard in an isotope dilution mass spectrometry method provides a robust and reliable approach for the quantitative analysis of 1-Chloro-4-phenoxybenzene in complex environmental matrices. The detailed protocols and performance characteristics presented in this application note offer a solid foundation for researchers and scientists to implement this methodology in their laboratories. The principles outlined here can also be extended to the analysis of other structurally related compounds, making it a valuable tool in environmental monitoring and chemical analysis.

References

• 1. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: High-Throughput Analysis of Organochlorine Pesticides in Fatty Food Matrices using 1-Chloro-4-phenoxybenzene-d5 as an Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of organochlorine pesticides (OCPs) in high-fat food matrices, such as fish and dairy products. The protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure, followed by analysis with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). To ensure accuracy and precision in quantification, 1-Chloro-4-phenoxybenzene-d5 is employed as an internal standard. This deuterated standard effectively compensates for matrix effects and variations during sample preparation and analysis, making it an ideal choice for complex food samples.

Introduction

The monitoring of persistent organic pollutants (POPs), including organochlorine pesticides (OCPs), in the food supply is crucial for ensuring consumer safety. Many OCPs are lipophilic and tend to accumulate in the fatty tissues of animals, leading to their presence in foods such as fish, milk, and cheese. The analysis of these compounds in fatty matrices is challenging due to the complexity of the sample and the potential for matrix interference.

The QuEChERS method has gained popularity for pesticide residue analysis due to its simplicity and high throughput. However, modifications are often necessary for high-fat samples to achieve adequate cleanup. The use of a stable isotope-labeled internal standard is essential for accurate quantification in such complex matrices. 1-Chloro-4-phenoxybenzene-d5 is an excellent internal standard for this application due to its structural similarity to many diphenyl ether and other organochlorine pesticides, and its unlikelihood of being present in food samples. Its deuteration provides a distinct mass spectrometric signal from the target analytes.

Experimental Protocol

Reagents and Materials

• Solvents: Acetonitrile (B52724), n-hexane, toluene (B28343) (pesticide residue grade)

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl)

• Dispersive SPE (d-SPE): Primary secondary amine (PSA), C18, and graphitized carbon black (GCB)

• Standards: Certified reference standards of target OCPs, 1-Chloro-4-phenoxybenzene-d5 (internal standard)

• Equipment: High-speed centrifuge, vortex mixer, evaporator, GC-MS/MS system

Sample Preparation (Modified QuEChERS)

• Homogenization: Homogenize 10 g of the food sample (e.g., fish tissue, cheese). For high-fat solid samples, a cryogenic grinder may be used.

• Internal Standard Spiking: Add a known amount of 1-Chloro-4-phenoxybenzene-d5 solution in toluene to the homogenized sample.

• Extraction:

  • Add 10 mL of acetonitrile to the sample in a 50 mL centrifuge tube.

  • Vortex vigorously for 1 minute.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Immediately vortex for 1 minute to prevent salt agglomeration.

  • Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Transfer the acetonitrile supernatant to a 15 mL centrifuge tube containing 150 mg of PSA, 900 mg of anhydrous MgSO₄, and 150 mg of C18 sorbent. For highly pigmented samples, 50 mg of GCB can be added.

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Solvent Exchange:

  • Transfer the cleaned extract to a clean tube.

  • Evaporate the extract to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of n-hexane for GC-MS/MS analysis.

GC-MS/MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Injection Volume: 1 µL, splitless

• Inlet Temperature: 280°C

• Oven Program: 60°C (hold 1 min), ramp to 150°C at 25°C/min, then to 300°C at 5°C/min (hold 5 min)

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Ion Source: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperatures: 150°C (Q1 and Q2)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes the performance of the method for selected organochlorine pesticides in a spiked fish matrix. The use of 1-Chloro-4-phenoxybenzene-d5 as an internal standard provides excellent correction for matrix effects, resulting in high accuracy and precision.

Analyte	Fortification Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD, n=6) (%)	Limit of Quantification (LOQ) (ng/g)
Hexachlorobenzene	10	98.5	4.2	1.0
Lindane (γ-HCH)	10	95.2	5.1	1.0
Heptachlor	10	101.3	3.8	0.5
Aldrin	10	97.8	4.5	0.5
Dieldrin	10	99.1	3.9	1.0
p,p'-DDE	10	102.5	3.5	1.0
p,p'-DDT	10	96.7	4.8	1.0

Visualizations

Experimental Workflow

Figure 1. Experimental workflow for the analysis of OCPs in fatty food matrices.

Logical Relationship of Internal Standard Correction

Figure 2. Logic of internal standard-based quantification.

Conclusion

The described method, incorporating a modified QuEChERS protocol and the use of 1-Chloro-4-phenoxybenzene-d5 as an internal standard, provides a reliable and high-throughput approach for the analysis of organochlorine pesticides in challenging fatty food matrices. The excellent recovery and precision data demonstrate the effectiveness of this method for routine food safety monitoring.

Technical Notes & Optimization

Technical Support Center: Gas Chromatography Analysis of 1-Chloro-4-phenoxybenzene-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing with 1-Chloro-4-phenoxybenzene-d5 in gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Chloro-4-phenoxybenzene-d5 and why is it used in GC analysis?

A1: 1-Chloro-4-phenoxybenzene-d5 is a deuterated form of 1-Chloro-4-phenoxybenzene. In gas chromatography-mass spectrometry (GC-MS), it is commonly used as a surrogate or internal standard.[1][2] Surrogate standards are compounds that are chemically similar to the analytes of interest and are added to samples before preparation and analysis. They help to monitor the efficiency of sample extraction and the performance of the analytical system.

Q2: What is peak tailing in gas chromatography?

A2: In an ideal chromatographic separation, the peak shape should be symmetrical, resembling a Gaussian distribution. Peak tailing is a phenomenon where the peak is asymmetrical, with the tail end of the peak being broader than the front end. This can negatively impact the accuracy of peak integration and quantification, and it often indicates an issue with the analytical system or method.[3][4]

Q3: What are the common causes of peak tailing for 1-Chloro-4-phenoxybenzene-d5?

A3: Peak tailing for 1-Chloro-4-phenoxybenzene-d5, a chlorinated diphenyl ether, can be caused by a variety of factors. These can be broadly categorized as either chemical interactions or physical/mechanical issues within the GC system. Common causes include:

• Active Sites: Interaction of the analyte with active sites in the GC system, such as exposed silanol (B1196071) groups in the injector liner, column, or connecting tubing, is a primary cause of peak tailing for polarizable compounds.[5]

• Column Contamination: Accumulation of non-volatile residues from previous injections can create active sites and degrade the stationary phase, leading to poor peak shape.[3][5]

• Improper Column Installation: A poorly cut column or incorrect installation depth in the injector or detector can create dead volume and disrupt the carrier gas flow path, resulting in asymmetrical peaks.[5]

• Inlet Issues: A dirty or contaminated injector liner, septum, or seal can introduce active sites or cause sample degradation.

• Sample Overload: Injecting too much of the analyte can saturate the stationary phase, leading to peak distortion.

• Solvent Mismatch: A significant mismatch in polarity between the sample solvent and the stationary phase can affect peak shape.

Q4: Does the deuterium (B1214612) labeling of 1-Chloro-4-phenoxybenzene-d5 affect its peak shape?

A4: Deuterium labeling can slightly alter the retention time of a compound, typically causing it to elute slightly earlier than its non-deuterated counterpart.[2][6][7] This is known as the chromatographic isotope effect. While this shift in retention is expected, the deuterium labeling itself is not a direct cause of peak tailing. However, the chromatographic conditions must be optimized to ensure good peak shape for the deuterated standard, just as with any other analyte.

Troubleshooting Guide for Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing issues with 1-Chloro-4-phenoxybenzene-d5.

Step 1: Initial Assessment and Diagnosis

The first step is to determine the nature and extent of the peak tailing.

Visual Inspection of the Chromatogram:

• Are all peaks tailing, or only the 1-Chloro-4-phenoxybenzene-d5 peak?

  • All peaks tailing: This usually suggests a mechanical or system-wide issue, such as improper column installation, a leak, or a problem with the carrier gas flow path.

  • Only 1-Chloro-4-phenoxybenzene-d5 (and other similar compounds) tailing: This points towards a chemical interaction issue, likely related to active sites in the system.

Quantitative Assessment of Peak Shape:

The peak asymmetry factor is a quantitative measure of peak tailing. While specific limits can vary by method, a generally acceptable range for the asymmetry factor in many applications is between 0.8 and 1.5.[8] Values greater than 1.5 indicate significant tailing that should be addressed.

Parameter	Formula	Ideal Value	Actionable Tailing
Asymmetry Factor (As)	As = B/A (where B is the distance from the trailing edge to the center and A is the distance from the leading edge to the center, measured at 10% of the peak height)	1.0	> 1.5
Tailing Factor (Tf)	Tf = (A+B) / 2A (measured at 5% of the peak height)	1.0	> 2.0

Table 1: Quantitative Peak Shape Parameters

Step 2: Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

A logical workflow for troubleshooting peak tailing.

Step 3: Detailed Experimental Protocols

• Cool Down: Turn off the injector and oven heating and allow them to cool to room temperature.

• Turn Off Gases: Turn off the carrier and split vent gas flows.

• Remove Column: Carefully remove the column from the injector.

• Disassemble Inlet: Remove the septum nut, septum, and then the inlet liner.

• Inspect and Clean/Replace:

  • Septum: Replace if it is cored or has been in use for a significant number of injections.

  • Liner: Visually inspect for contamination (discoloration, particulate matter). It is often best to replace the liner with a new, deactivated one. Using a liner with glass wool can help trap non-volatile residues.

  • Injector Port: If accessible and recommended by the manufacturer, gently clean the inside of the injector port with a solvent-moistened swab.

• Reassemble: Install the new liner and septum.

• Leak Check: Re-install the column, turn on the gas flows, and perform a leak check.

• Equilibrate: Heat the injector to the setpoint temperature and allow the system to equilibrate before analysis.

• Cool Down and Remove Column: Follow steps 1-3 from Protocol 1.

• Trim the Column:

  • Using a ceramic scoring wafer or a diamond-tipped scribe, make a clean, square cut to remove 10-15 cm from the inlet end of the column.

  • Inspect the cut under a magnifying glass to ensure it is clean and at a 90-degree angle to the column wall. A poor cut can itself cause peak tailing.

• Re-install Column: Re-install the trimmed column into the injector and perform a leak check.

• Column Conditioning:

  • Set the carrier gas flow to the normal operating rate.

  • Set the oven temperature to a conditioning temperature, which is typically 20-30 °C above the final temperature of your analytical method, but below the column's maximum isothermal temperature limit.

  • Hold at this temperature for 1-2 hours, or until a stable baseline is achieved. For mass spectrometer detectors, longer conditioning times may be necessary.

  • Cool the oven to the initial method temperature and allow the system to equilibrate.

Example GC Method Parameters

The following table provides a starting point for the GC-MS analysis of 1-Chloro-4-phenoxybenzene-d5, based on methods used for similar compounds like those in EPA Method 1613.[1][9][10] These parameters may require optimization for your specific instrument and application.

Parameter	Recommended Setting
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or similar non-polar column)
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250-280 °C
Oven Temperature Program	- Initial Temperature: 100 °C, hold for 1 min- Ramp 1: 10 °C/min to 200 °C- Ramp 2: 5 °C/min to 300 °C, hold for 5 min
MS Transfer Line Temp	280-300 °C
MS Ion Source Temp	230 °C
MS Mode	Selected Ion Monitoring (SIM) or Full Scan

Table 2: Example GC-MS Method Parameters

Logical Relationships in Troubleshooting

The following diagram illustrates the relationships between observed problems and their potential causes.

Relationships between observed problems and their potential causes.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. benchchem.com [benchchem.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]
• 9. well-labs.com [well-labs.com]
• 10. agilent.com [agilent.com]

Technical Support Center: Optimizing 1-Chloro-4-phenoxybenzene-d5 Recovery

Welcome to the technical support center for improving the recovery of 1-Chloro-4-phenoxybenzene-d5 in your analytical sample extractions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance their experimental workflows. Here you will find frequently asked questions (FAQs) and detailed troubleshooting guides for common extraction techniques.

Frequently Asked Questions (FAQs)

Q1: What is 1-Chloro-4-phenoxybenzene-d5 and why is it used as an internal standard?

1-Chloro-4-phenoxybenzene-d5 is the deuterated form of 1-Chloro-4-phenoxybenzene. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in methods involving gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). As a stable isotope-labeled internal standard, its chemical and physical properties are nearly identical to the non-labeled analyte. This similarity allows it to mimic the behavior of the target analyte during sample preparation and analysis, effectively compensating for analyte loss during extraction and for variations in instrument response.

Q2: I am experiencing low recovery of 1-Chloro-4-phenoxybenzene-d5. What are the most likely causes?

Low recovery of this internal standard is typically due to suboptimal extraction conditions. Key factors to investigate include:

• Incorrect pH: The pH of your sample can influence the partitioning of the analyte between aqueous and organic phases.

• Inappropriate Solvent Choice: The polarity and composition of the extraction and elution solvents are critical for efficient recovery.

• Matrix Effects: Components in your sample matrix (e.g., lipids, proteins, humic acids) can interfere with the extraction process or suppress the instrument signal.

• Incomplete Elution: The analyte may be strongly retained on the solid-phase extraction (SPE) sorbent if the elution solvent is not strong enough.

• Adsorption: The compound may adsorb to glassware or plasticware, especially if it is not properly silanized.

Q3: How can I differentiate between low recovery and matrix effects?

To distinguish between physical loss of the analyte during sample preparation (low recovery) and signal suppression or enhancement during analysis (matrix effects), you can perform a post-extraction spike experiment.

Experimental Protocol: Post-Extraction Spike Analysis

• Prepare two sets of samples:

  • Set A (Pre-extraction spike): Spike a blank matrix sample with a known concentration of 1-Chloro-4-phenoxybenzene-d5 before the extraction process.

  • Set B (Post-extraction spike): Extract a blank matrix sample and spike the final extract with the same known concentration of 1-Chloro-4-phenoxybenzene-d5 after the extraction process.

• Prepare a standard solution: Prepare a solution of 1-Chloro-4-phenoxybenzene-d5 in a clean solvent at the same concentration as the spiked samples.

• Analyze all three samples and compare the peak areas.

Data Interpretation:

Scenario	Peak Area of Set A vs. Set B	Peak Area of Set B vs. Standard	Likely Cause
1	Area A < Area B	Area B ≈ Standard Area	Inefficient Extraction (Low Recovery)
2	Area A ≈ Area B	Area B < Standard Area	Matrix Suppression
3	Area A < Area B	Area B < Standard Area	Combination of Low Recovery and Matrix Suppression

Troubleshooting Guides

This section provides detailed troubleshooting for common extraction techniques used for 1-Chloro-4-phenoxybenzene-d5.

Guide 1: Troubleshooting Low Recovery in Solid-Phase Extraction (SPE)

1-Chloro-4-phenoxybenzene is a neutral, hydrophobic compound with an estimated XLogP3 of 4.3. Therefore, reversed-phase SPE is the most suitable approach.

Logical Workflow for Troubleshooting Low SPE Recovery

Caption: Troubleshooting workflow for low SPE recovery.

Recommended SPE Protocol (Starting Point)

• Sorbent: C18 or Phenyl bonded silica.

• Conditioning: 1-2 column volumes of a non-polar solvent (e.g., ethyl acetate), followed by 1-2 column volumes of methanol (B129727), and finally 1-2 column volumes of deionized water. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing: Wash with 1-2 column volumes of a weak solvent mixture (e.g., 5-10% methanol in water) to remove polar interferences.

• Elution: Elute with 1-2 column volumes of a non-polar solvent like ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and hexane.

Guide 2: Troubleshooting Low Recovery in QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is well-suited for multi-residue analysis in complex matrices like soil and food.

Experimental Workflow for QuEChERS

Caption: General workflow for the QuEChERS method.

Troubleshooting QuEChERS Recovery

Issue	Possible Cause	Recommended Solution
Low Recovery in Extraction Step	Inefficient partitioning of the analyte into the acetonitrile layer.	Ensure vigorous shaking after the addition of extraction salts to facilitate phase separation. For matrices with high water content, ensure sufficient magnesium sulfate (B86663) is used to absorb the water.
Analyte is sensitive to the pH of the sample.	While 1-Chloro-4-phenoxybenzene is neutral, other analytes in your method may be pH-sensitive. Consider using buffered QuEChERS salts (e.g., AOAC or European EN 15662 methods) to maintain a consistent pH.
Low Recovery in d-SPE Cleanup	Analyte is being adsorbed by the d-SPE sorbent.	For neutral compounds like 1-Chloro-4-phenoxybenzene, Primary Secondary Amine (PSA) is generally safe. However, if your sample has a high pigment content and you are using Graphitized Carbon Black (GCB), be aware that GCB can adsorb planar molecules. If this is suspected, reduce the amount of GCB or use an alternative cleanup sorbent like Z-Sep.
Incomplete transfer of the supernatant.	Ensure you are carefully transferring the acetonitrile layer without disturbing the pellet.

Recommended QuEChERS Protocol (Starting Point for 10g Sample)

• Homogenize 10 g of your sample in a 50 mL centrifuge tube.

• Spike with the appropriate amount of 1-Chloro-4-phenoxybenzene-d5 solution.

• Add 10 mL of acetonitrile.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and centrifuge at >3000 rcf for 5 minutes.

• Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing MgSO₄ and a suitable sorbent (e.g., PSA for general cleanup, C18 for lipid removal).

• Shake for 30 seconds and centrifuge .

• The resulting supernatant is your final extract for analysis.

By systematically evaluating your experimental parameters and using these guides, you can significantly improve the recovery of 1-Chloro-4-phenoxybenzene-d5 and enhance the accuracy and reliability of your analytical results.

Technical Support Center: 1-Chloro-4-phenoxybenzene-d5 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-Chloro-4-phenoxybenzene-d5 as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Chloro-4-phenoxybenzene-d5 in our analytical method?

A1: 1-Chloro-4-phenoxybenzene-d5 is a deuterated stable isotope-labeled internal standard (SIL-IS). Its primary role is to mimic the behavior of the target analyte (1-Chloro-4-phenoxybenzene) during sample preparation, chromatography, and ionization. By adding a known concentration of the SIL-IS to each sample, it allows for the accurate quantification of the target analyte by correcting for variability in sample recovery and matrix effects.[1]

Q2: What are matrix effects and how do they affect the analysis of 1-Chloro-4-phenoxybenzene-d5?

A2: Matrix effects are the alteration of ionization efficiency of a target analyte by co-eluting compounds from the sample matrix (e.g., plasma, soil, water).[2] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate quantification.[2][3] For 1-Chloro-4-phenoxybenzene-d5, matrix effects can cause its signal to be suppressed or enhanced, potentially leading to incorrect calculations of the analyte concentration if the effect on the analyte and the internal standard is not identical.

Q3: Why is the recovery of 1-Chloro-4-phenoxybenzene-d5 low or inconsistent?

A3: Low or inconsistent recovery of 1-Chloro-4-phenoxybenzene-d5 can be attributed to several factors during sample preparation:

• Incomplete Extraction: The chosen extraction solvent or technique (e.g., LLE, SPE) may not be optimal for extracting 1-Chloro-4-phenoxybenzene-d5 from the sample matrix.

• Analyte Degradation: The internal standard may be unstable under the extraction or storage conditions.

• Loss during Evaporation/Reconstitution: Significant amounts of the internal standard can be lost if the evaporation step is too harsh or if the reconstitution solvent is not appropriate.

• Adsorption to Surfaces: The compound may adsorb to plasticware or glassware.

Q4: Can 1-Chloro-4-phenoxybenzene-d5 perfectly correct for all matrix effects?

A4: While deuterated internal standards are considered the gold standard, they may not always perfectly correct for matrix effects.[4] This phenomenon, known as "differential matrix effects," can occur if there is a slight chromatographic separation between the analyte and the deuterated internal standard, causing them to be affected differently by co-eluting matrix components.[5]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing for 1-Chloro-4-phenoxybenzene-d5

• Possible Cause: Active sites in the GC inlet or column, or secondary interactions on the LC column.

• Troubleshooting Steps:

  • GC Systems:

    • Deactivate the GC inlet liner with a silylating agent.

    • Use a fresh, high-quality septum.

    • Trim the analytical column (10-20 cm from the inlet side).

  • LC Systems:

    • Ensure the mobile phase pH is appropriate for the analyte.

    • Use a column with a different stationary phase or end-capping.

    • Flush the column with a strong solvent to remove contaminants.

Issue 2: High Variability in the Analyte/Internal Standard Response Ratio

• Possible Cause: Inconsistent matrix effects, poor sample preparation reproducibility, or instrument instability.

• Troubleshooting Steps:

  • Evaluate Matrix Effects: Perform a quantitative assessment of matrix effects (see Experimental Protocols section).

  • Optimize Sample Preparation:

    • Ensure precise and consistent addition of the internal standard to all samples and standards.

    • Automate liquid handling steps where possible to improve precision.

    • Consider a more rigorous cleanup method like Solid Phase Extraction (SPE) to remove more matrix components.

  • Check Instrument Performance:

    • Inject a series of standards in a clean solvent to check for instrument variability.

    • Ensure the mass spectrometer is properly tuned and calibrated.

Issue 3: Suspected Ion Suppression or Enhancement

• Possible Cause: Co-eluting matrix components are interfering with the ionization of 1-Chloro-4-phenoxybenzene-d5.

• Troubleshooting Steps:

  • Post-Column Infusion Experiment: Infuse a constant flow of 1-Chloro-4-phenoxybenzene-d5 into the mass spectrometer while injecting a blank matrix extract. A dip or rise in the baseline at the retention time of the analyte indicates ion suppression or enhancement, respectively.

  • Modify Chromatographic Conditions:

    • Change the gradient profile to better separate the analyte from interfering matrix components.

    • Try a different analytical column with alternative selectivity.

  • Improve Sample Cleanup: Employ a more selective sample preparation technique such as SPE with a sorbent that specifically retains the analyte while allowing interferences to pass through.

Quantitative Data Summary

The following table provides an illustrative example of how to present quantitative data for recovery and matrix effects for 1-Chloro-4-phenoxybenzene-d5 in different matrices. Note: These values are for demonstration purposes and will vary depending on the specific matrix and analytical method.

Matrix	Sample Preparation Method	Average Recovery (%)	CV (%)	Average Matrix Effect (%)	CV (%)
Human Plasma	Protein Precipitation (Acetonitrile)	85.2	8.5	-25.3 (Suppression)	12.1
Human Plasma	Solid Phase Extraction (C18)	95.8	4.2	-8.1 (Suppression)	6.5
Soil	QuEChERS	92.1	6.8	+15.7 (Enhancement)	9.3
Surface Water	Liquid-Liquid Extraction (DCM)	98.5	3.1	-5.2 (Suppression)	4.8

Experimental Protocols

Protocol for Quantitative Assessment of Matrix Effects

This protocol allows for the determination of the absolute and relative matrix effects on the analysis of 1-Chloro-4-phenoxybenzene-d5.

1. Preparation of Solutions:

• Set 1 (Neat Solution): Prepare a standard solution of 1-Chloro-4-phenoxybenzene-d5 in the final mobile phase composition (e.g., 50:50 acetonitrile:water) at a concentration representative of the midpoint of the calibration curve.

• Set 2 (Post-Extraction Spike): Extract at least six different lots of blank matrix using the established sample preparation procedure. After the final evaporation step, reconstitute the extracts with the standard solution from Set 1.

• Set 3 (Pre-Extraction Spike): Spike the same six different lots of blank matrix with the standard solution from Set 1 before starting the sample preparation procedure. Process these samples as usual.

2. Analysis:

• Inject the solutions from all three sets into the LC-MS/MS or GC-MS system and record the peak area of 1-Chloro-4-phenoxybenzene-d5.

3. Calculations:

• Recovery (%) = (Peak Area of Set 3 / Peak Area of Set 2) * 100

• Matrix Effect (%) = ((Peak Area of Set 2 / Peak Area of Set 1) - 1) * 100

  • A negative value indicates ion suppression.

  • A positive value indicates ion enhancement.

• Internal Standard-Normalized Matrix Factor (IS-NMF): Calculate the matrix factor for both the analyte and the internal standard and then determine their ratio. The coefficient of variation (CV) of the IS-NMF across the different matrix lots should be ≤15%.[1]

Visualizations

Caption: A logical workflow for identifying and mitigating matrix effects in bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. myadlm.org [myadlm.org]
• 5. chromatographyonline.com [chromatographyonline.com]

contamination sources of 1-Chloro-4-phenoxybenzene-d5 in lab

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating contamination sources of 1-Chloro-4-phenoxybenzene-d5 in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is 1-Chloro-4-phenoxybenzene-d5 and why is it used in the lab?

A1: 1-Chloro-4-phenoxybenzene-d5 is a deuterated form of 1-Chloro-4-phenoxybenzene. The five deuterium (B1214612) atoms make it heavier than the non-deuterated version. This property makes it an excellent internal standard for quantitative analyses using mass spectrometry (MS), such as Gas Chromatography-Mass Spectrometry (GC-MS).[1] By adding a known amount of the deuterated standard to a sample, one can accurately quantify the amount of the non-deuterated target compound, as it behaves almost identically during sample preparation and analysis but can be distinguished by its mass.

Q2: I am seeing a peak for 1-Chloro-4-phenoxybenzene-d5 in my blank samples. What are the potential sources of this contamination?

A2: Contamination of 1-Chloro-4-phenoxybenzene-d5 in blank samples can originate from several sources within the laboratory. These include:

• Cross-contamination from previously analyzed high-concentration samples: Residue from a previous injection can carry over to subsequent analyses.

• Contaminated solvents or reagents: The solvents used for sample dilution or extraction may have been inadvertently contaminated.

• Leaching from laboratory consumables: Plasticware (e.g., pipette tips, vials) and vial septa can leach contaminants into your samples.[2][3][4][5][6]

• Contaminated glassware: Improperly cleaned glassware can retain residues from previous experiments.

• Laboratory air: The ambient laboratory air may contain trace levels of the compound, especially if it is frequently used in the lab.[7][8][9]

Q3: Can the 1-Chloro-4-phenoxybenzene-d5 standard itself be a source of contamination?

A3: Yes, the internal standard solution can be a source of contamination if not handled properly. Accidental spills, even in minute quantities, can contaminate work surfaces, pipettes, and other laboratory equipment. It is also crucial to ensure the purity of the standard itself, as impurities from the synthesis of 1-Chloro-4-phenoxybenzene-d5 could potentially interfere with your analysis.

Q4: How can I prevent cross-contamination in my analytical system?

A4: To prevent cross-contamination, it is essential to implement rigorous cleaning protocols for your analytical instrumentation. This includes running solvent blanks between samples, especially after analyzing a high-concentration sample. Regularly cleaning the injection port, syringe, and column of your GC-MS system is also crucial. For persistent contamination, baking the GC column at a high temperature (within its specified limits) can help remove residual compounds.

Troubleshooting Guide

Unexpected detection of 1-Chloro-4-phenoxybenzene-d5 can compromise the integrity of your experimental results. This guide provides a systematic approach to identifying and eliminating the source of contamination.

Table 1: Troubleshooting Contamination of 1-Chloro-4-phenoxybenzene-d5

Observation	Potential Cause	Troubleshooting Steps	Estimated Contamination Level
Consistent peak in all blank injections	System-wide contamination (e.g., solvent, instrument)	1. Prepare fresh solvent blanks using a new bottle of solvent. 2. Clean the GC injection port and replace the liner and septum. 3. Bake out the GC column according to the manufacturer's instructions.	Low ng/mL to µg/mL
Peak appears intermittently in blanks	Sporadic contamination event (e.g., contaminated pipette tip, vial)	1. Use new, certified clean pipette tips and autosampler vials for each injection. 2. Review sample handling procedures to identify potential points of cross-contamination.	Trace levels (pg/mL to low ng/mL)
Contamination appears after analyzing a high-concentration sample	Carryover from the previous injection	1. Inject multiple solvent blanks after a high-concentration sample to flush the system. 2. Optimize the injector temperature and injection volume to minimize carryover.	Decreasing ng/mL to pg/mL with each blank
Contamination is observed in prepared samples but not in instrument blanks	Contamination during sample preparation	1. Prepare a "reagent blank" using all solvents and reagents but without the sample matrix. 2. Use high-purity, certified clean solvents and reagents. 3. Ensure all glassware is scrupulously cleaned.	Variable, depending on the source
Contamination is widespread and difficult to trace	Laboratory environment contamination (e.g., air, surfaces)	1. Clean laboratory benchtops and fume hoods thoroughly. 2. Prepare samples in a designated clean area. 3. Analyze a "field blank" by exposing a vial of solvent to the lab air for a period.	Typically at trace levels (pg/m³ in air)

Disclaimer: The estimated contamination levels are for guidance purposes and can vary significantly based on laboratory conditions and the specific circumstances of the contamination event.

Experimental Protocols

Protocol 1: GC-MS Analysis of 1-Chloro-4-phenoxybenzene-d5

This protocol outlines a general method for the analysis of 1-Chloro-4-phenoxybenzene-d5 using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

• For liquid samples, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be employed to isolate the analyte.[10][11][12]

• A common LLE procedure involves extracting the aqueous sample with a water-immiscible organic solvent like dichloromethane (B109758) or hexane.

• The organic extract is then dried over anhydrous sodium sulfate (B86663) and concentrated to a final volume.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: A non-polar or semi-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for this analysis.

• Injector: Split/splitless injector at 250°C. A splitless injection is typically used for trace analysis.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5975C or equivalent, operated in Electron Ionization (EI) mode.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Monitor the molecular ion and characteristic fragment ions of 1-Chloro-4-phenoxybenzene-d5. For example, m/z 209 (molecular ion) and other relevant fragments.

Protocol 2: Cleaning Procedure for Contaminated Glassware

Proper cleaning of glassware is critical to prevent cross-contamination.

• Initial Rinse: Rinse the glassware three times with a suitable organic solvent (e.g., acetone (B3395972), hexane) to remove organic residues.

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent and warm water.

• Tap Water Rinse: Rinse thoroughly with tap water.

• Deionized Water Rinse: Rinse at least three times with deionized water.

• Solvent Rinse: Rinse again with a high-purity solvent such as acetone or methanol.

• Drying: Dry the glassware in an oven at a temperature sufficient to remove any residual solvent (e.g., 105°C for at least one hour). For trace analysis, glassware can be baked at a higher temperature (e.g., 400°C for 4 hours) to remove any persistent organic contaminants.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting contamination issues with 1-Chloro-4-phenoxybenzene-d5.

Caption: A flowchart for troubleshooting 1-Chloro-4-phenoxybenzene-d5 contamination.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. The Significance of the Septum in HPLC Vials: Ensuring Precision in Analytical Chemistry [hplcvials.com]
• 4. agilent.com [agilent.com]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. haleyaldrich.com [haleyaldrich.com]
• 8. ACP - Observations of organic and inorganic chlorinated compounds and their contribution to chlorine radical concentrations in an urban environment in northern Europe during the wintertime [acp.copernicus.org]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. ccbasilea-crestocolmo.org.uy [ccbasilea-crestocolmo.org.uy]
• 11. agilent.com [agilent.com]
• 12. gcms.cz [gcms.cz]

Technical Support Center: Analysis of 1-Chloro-4-phenoxybenzene-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of 1-Chloro-4-phenoxybenzene-d5 by gas chromatography (GC) and mass spectrometry (MS).

Frequently Asked Questions (FAQs)

Q1: What are the basic physical and chemical properties of 1-Chloro-4-phenoxybenzene?

1-Chloro-4-phenoxybenzene (also known as 4-chlorodiphenyl ether) is a liquid with the following properties:

Property	Value
Molecular Formula	C₁₂H₉ClO
Molecular Weight	204.65 g/mol [1][2]
Boiling Point	161-162 °C at 19 mmHg
Melting Point	-8 °C
Density	1.193 g/mL at 25 °C[2]

Q2: What are typical starting GC-MS injection parameters for 1-Chloro-4-phenoxybenzene analysis?

Based on established EPA methods for the non-deuterated analog and general principles for semi-volatile compounds, the following are recommended starting parameters. Note that these may require optimization for your specific instrument and application.

Parameter	Recommendation
Injector Type	Split/Splitless
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)
Injector Temperature	250 °C
Injection Volume	1 µL
Liner	Deactivated, single taper with glass wool
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 - 1.5 mL/min (constant flow mode)
Split Ratio (if applicable)	20:1 to 50:1
Splitless Hold Time	0.5 - 1.0 min

Q3: How does the deuterium (B1214612) labeling (-d5) affect the analysis?

The five deuterium atoms on one of the phenyl rings increase the molecular weight of the compound. In GC, this can lead to a slight shift in retention time compared to the non-deuterated analog. Typically, the deuterated compound will elute slightly earlier. The mass spectrum will also be different, with the molecular ion and fragment ions shifted by up to 5 mass units. This is advantageous when using it as an internal standard for the analysis of the non-deuterated form.

Q4: What type of GC column is recommended?

For the analysis of 1-Chloro-4-phenoxybenzene-d5, a non-polar or medium-polarity capillary column is generally suitable.

Column Type	Stationary Phase	Dimensions
Recommended	5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms)	30 m x 0.25 mm ID x 0.25 µm film thickness
Alternative	Low-bleed versions of the above for MS applications

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, with a "tail" extending from the back of the peak or a "front" sloping from the beginning.

Potential Causes & Solutions:

Cause	Solution
Active Sites in the Injection Port	Use a new, deactivated liner. Ensure any glass wool used is also deactivated.
Column Contamination	Trim 10-20 cm from the front of the column. If the problem persists, the column may need to be replaced.
Improper Column Installation	Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the injector and detector.
Incompatible Solvent	Ensure the sample solvent is compatible with the stationary phase of the column.
Injector Temperature Too Low	Increase the injector temperature in 20 °C increments, but do not exceed the column's maximum operating temperature.

Issue 2: Low or No Signal/Response

Symptoms:

• The peak for 1-Chloro-4-phenoxybenzene-d5 is much smaller than expected or absent altogether.

Potential Causes & Solutions:

Cause	Solution
Injector or Syringe Leak	Check the septum for leaks and replace if necessary. Inspect the syringe for damage.
Incorrect Injection Parameters	For splitless injection, ensure the split vent is closed during the injection and for the duration of the hold time.
MS Source Contamination	The ion source may need to be cleaned.
Degradation of the Analyte	1-Chloro-4-phenoxybenzene can be susceptible to thermal degradation. Consider using a lower injection temperature or a gentler injection technique like pulsed splitless or on-column injection if available.
Incorrect MS Parameters	Verify that the MS is set to acquire data in the correct mass range for the deuterated compound and that the correct ions are being monitored in SIM mode.

Issue 3: Inconsistent Results (Poor Reproducibility)

Symptoms:

• Peak areas or retention times vary significantly between injections.

Potential Causes & Solutions:

Cause	Solution
Autosampler Issues	Check the autosampler for proper alignment and ensure the injection volume is consistent.
Injector Discrimination	High molecular weight compounds can be "discriminated" against in the injector, leading to variable transfer to the column. A pulsed splitless injection can help mitigate this.
Fluctuations in Gas Flow	Use electronic pressure control (EPC) in constant flow mode to ensure a stable carrier gas flow rate.
Sample Evaporation	Ensure sample vials are properly capped to prevent solvent evaporation, which would concentrate the sample.

Experimental Protocols

Protocol 1: Sample Preparation (General)

• Solvent Selection: Dissolve the 1-Chloro-4-phenoxybenzene-d5 standard in a high-purity solvent compatible with GC analysis, such as isooctane, hexane, or dichloromethane.

• Concentration: Prepare a stock solution of known concentration (e.g., 1000 µg/mL).

• Working Standards: Create a series of working standards by diluting the stock solution to the desired concentration range for your calibration curve.

• Internal Standard: If an internal standard is used, add it to all standards and samples at a constant concentration.

• Storage: Store all solutions in sealed vials at 4°C when not in use.

Protocol 2: Recommended GC-MS Method (Starting Point)

This method is based on EPA Method 625 for the non-deuterated analog, adapted for modern capillary columns.

• GC System: Agilent 7890 or equivalent with a 5977 MS detector.

• Column: DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Split/splitless, 250 °C.

• Injection: 1 µL, splitless mode with a 0.75 min hold time.

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp at 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line: 280 °C.

• MS Source: 230 °C.

• MS Quadrupole: 150 °C.

• Acquisition Mode: Scan (m/z 50-350) for initial method development, then switch to Selected Ion Monitoring (SIM) for quantitation.

  • Suggested SIM ions for 1-Chloro-4-phenoxybenzene-d5 (C₁₂H₄D₅ClO): m/z 209 (M+), 146, 118. These are theoretical and should be confirmed by analyzing a standard in scan mode.

Visualizations

Caption: A decision tree for troubleshooting common GC issues.

Caption: The process of a splitless injection in gas chromatography.

References

• 1. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 2. 4-Chlorodiphenyl ether 99 7005-72-3 [sigmaaldrich.com]

Technical Support Center: 1-Chloro-4-phenoxybenzene-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 1-Chloro-4-phenoxybenzene-d5 in solution. This resource is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-Chloro-4-phenoxybenzene-d5 in its pure form?

A1: Pure 1-Chloro-4-phenoxybenzene-d5 should be stored at room temperature in a tightly sealed container.[1] It is advisable to store it in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[2] One supplier suggests that the compound should be re-analyzed for chemical purity after three years to ensure its integrity.[1]

Q2: How stable is 1-Chloro-4-phenoxybenzene-d5 in solution?

A2: While specific quantitative stability data in various solvents is limited, the non-deuterated analog, 1-Chloro-4-phenoxybenzene, is generally stable at room temperature when stored in closed containers under normal conditions.[2] The stability of 1-Chloro-4-phenoxybenzene-d5 in solution will depend on the solvent, storage temperature, and exposure to light. For optimal stability, it is recommended to prepare solutions fresh and store them in amber vials at a low temperature (e.g., 2-8°C or -20°C) for short-term and long-term storage, respectively.

Q3: What solvents are suitable for preparing solutions of 1-Chloro-4-phenoxybenzene-d5?

A3: 1-Chloro-4-phenoxybenzene is insoluble in water.[2] Common organic solvents such as acetonitrile, methanol, and dichloromethane (B109758) are generally suitable for preparing solutions for analytical standards. The choice of solvent will depend on the intended application and the analytical technique being used (e.g., HPLC or GC-MS).

Q4: What are the potential degradation pathways for 1-Chloro-4-phenoxybenzene-d5?

A4: While specific degradation pathways for 1-Chloro-4-phenoxybenzene-d5 are not extensively documented, potential degradation could occur through:

• Photodegradation: Exposure to UV light may induce degradation.

• Hydrolysis: Although considered unlikely to undergo significant hydrolysis, prolonged exposure to aqueous environments, especially at non-neutral pH, could potentially lead to the formation of phenol (B47542) and other by-products, similar to the hydrolysis of chlorobenzene (B131634) under harsh conditions.

• Thermal Degradation: High temperatures can cause decomposition, potentially yielding products like hydrogen chloride and carbon monoxide.[2]

Q5: What are the signs of degradation of a 1-Chloro-4-phenoxybenzene-d5 solution?

A5: Signs of degradation in a solution may include:

• Discoloration of the solution.

• The appearance of extraneous peaks in your chromatogram.

• A decrease in the peak area of the 1-Chloro-4-phenoxybenzene-d5 analyte over time.

• Changes in the pH of the solution.

Troubleshooting Guides

Issue 1: Inconsistent analytical results or loss of analyte signal.

This could be due to the degradation of 1-Chloro-4-phenoxybenzene-d5 in your stock or working solutions.

Troubleshooting Steps:

Caption: Troubleshooting workflow for inconsistent analytical results.

Preventative Measures:

• Store stock solutions at -20°C in amber vials.

• Prepare working solutions fresh daily.

• Minimize the exposure of solutions to light and elevated temperatures.

• Use high-purity solvents.

Issue 2: Appearance of unexpected peaks in the chromatogram.

The presence of new peaks may indicate the formation of degradation products.

Potential Degradation Products and Identification: Based on the structure and related compounds, potential degradation products could include phenol, chlorophenol, and diphenyl ether. Identification can be achieved using mass spectrometry (MS) to determine the mass-to-charge ratio (m/z) of the unknown peaks.

Caption: Potential degradation pathways and products.

Data Presentation

To systematically assess the stability of 1-Chloro-4-phenoxybenzene-d5 in your laboratory, it is recommended to conduct a stability study. The following tables can be used to record and compare your findings.

Table 1: Short-Term Stability of 1-Chloro-4-phenoxybenzene-d5 in Solution at Room Temperature

Time (hours)	Solvent	Concentration (µg/mL)	Peak Area	% Recovery	Observations
0	Acetonitrile	1.0	100
6	Acetonitrile	1.0
12	Acetonitrile	1.0
24	Acetonitrile	1.0
48	Acetonitrile	1.0

Table 2: Long-Term Stability of 1-Chloro-4-phenoxybenzene-d5 in Solution at Different Temperatures

Time (days)	Storage Temp.	Solvent	Concentration (µg/mL)	Peak Area	% Recovery
0	4°C	Methanol	10.0	100
7	4°C	Methanol	10.0
14	4°C	Methanol	10.0
30	4°C	Methanol	10.0
0	-20°C	Methanol	10.0	100
7	-20°C	Methanol	10.0
14	-20°C	Methanol	10.0
30	-20°C	Methanol	10.0

Experimental Protocols

Protocol: Stability Assessment of 1-Chloro-4-phenoxybenzene-d5 in Solution

1. Objective: To evaluate the stability of 1-Chloro-4-phenoxybenzene-d5 in a selected solvent under specified storage conditions over time.

2. Materials:

• 1-Chloro-4-phenoxybenzene-d5

• High-purity solvent (e.g., acetonitrile, methanol)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Amber glass vials with screw caps

• Analytical balance

• HPLC or GC-MS system

3. Procedure:

Caption: Experimental workflow for a stability study.

4. Data Analysis:

• Calculate the percentage recovery at each time point using the formula: % Recovery = (Peak Area at Time X / Peak Area at Time 0) * 100

• A recovery of 90-110% is generally considered acceptable, but this may vary depending on the specific application and regulatory requirements.

• Visually inspect chromatograms for the appearance of new peaks.

This technical support guide is intended to provide general advice. It is crucial to perform in-house stability studies to validate the stability of 1-Chloro-4-phenoxybenzene-d5 solutions under your specific experimental and storage conditions.

References

• 1. 4-Chlorophenyl phenyl ether | C12H9ClO | CID 23436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

calibration curve issues with 1-Chloro-4-phenoxybenzene-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the analysis of 1-Chloro-4-phenoxybenzene-d5, with a particular focus on calibration curve-related problems.

Troubleshooting Guides

This section offers a systematic approach to identifying and resolving specific experimental challenges.

Issue 1: Non-Linear Calibration Curve

A non-linear calibration curve is a frequent issue in quantitative analysis. The following guide provides potential causes and corrective actions.

Symptoms:

• The calibration curve does not follow a linear regression model (e.g., R² value is low).

• The curve shows saturation at higher concentrations.

• The response at lower concentrations deviates from linearity.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Detector Saturation	At high concentrations, the detector response may become non-linear. Dilute the upper-end calibration standards and samples to fall within the linear range of the detector. Alternatively, if using mass spectrometry, consider using a less abundant isotope or fragment ion for quantification.[1]
Matrix Effects	Components in the sample matrix can interfere with the ionization of the analyte and internal standard, causing ion suppression or enhancement.[2][3] Prepare matrix-matched calibration standards to compensate for these effects.[2][4]
Inappropriate Internal Standard Concentration	An excessively high concentration of the internal standard can lead to ion suppression effects on the analyte.[3] Optimize the internal standard concentration during method development.
Analyte Adsorption	At low concentrations, the analyte may adsorb to surfaces in the analytical system (e.g., vials, injector port, column), leading to a non-linear response at the lower end of the curve.[3] Use deactivated vials and liners, and consider adding a small amount of a competing compound to the sample solvent.
Isotopic Contribution	The deuterated internal standard may contain a small amount of the unlabeled analyte, which can cause a positive bias and non-linearity, especially at the lower end of the calibration curve.[2] Analyze a high-concentration solution of the internal standard to check for the presence of the unlabeled analyte.[4]

Troubleshooting Workflow for Non-Linearity:

Caption: Troubleshooting workflow for a non-linear calibration curve.

Issue 2: Poor Reproducibility and Inaccurate Quantification

Inconsistent results and deviation from the true value are critical issues that can compromise the validity of an experiment.

Symptoms:

• High relative standard deviation (RSD) for replicate injections.

• Quantified values are consistently higher or lower than expected.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Poor Co-elution of Analyte and Internal Standard	A slight separation between the analyte and the deuterated internal standard can expose them to different matrix components, leading to differential ion suppression or enhancement and poor reproducibility.[2] Modify chromatographic conditions (e.g., gradient, temperature) to achieve perfect co-elution.[4]
In-source Fragmentation of Internal Standard	The deuterated internal standard can lose a deuterium (B1214612) atom in the ion source of the mass spectrometer, contributing to the signal of the unlabeled analyte and causing a positive bias in quantification.[2] Optimize the ion source parameters (e.g., collision energy) to minimize fragmentation.
Isotopic Exchange	Deuterium atoms on the internal standard may exchange with hydrogen atoms from the solvent or matrix, especially under certain pH or temperature conditions. This will alter the response of the internal standard and lead to inaccurate quantification.[4] Perform a stability assessment of the internal standard in the analytical solution over time.[4]
Sample Preparation Variability	Inconsistent sample preparation can introduce significant errors. Ensure consistent and precise execution of all sample preparation steps, including pipetting, extraction, and dilution. The use of an internal standard is intended to correct for such variations, but significant inconsistencies can still impact results.[5]

Logical Relationship for Accurate Quantification:

Caption: Key factors influencing accurate quantification.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for 1-Chloro-4-phenoxybenzene-d5 showing a quadratic fit instead of a linear one?

A1: A quadratic fit can be acceptable as long as the relationship is well-characterized with a sufficient number of calibration points.[6] This non-linearity can arise from several factors, including detector saturation at high concentrations or known non-linear phenomena within the analytical range.[1][6] It is crucial to validate the quadratic model and ensure it accurately describes the response across the entire calibration range.

Q2: How can I handle samples with 1-Chloro-4-phenoxybenzene concentrations that are higher than my highest calibration standard ("over-curve" samples)?

A2: It is not recommended to extrapolate beyond the calibration curve.[7] For samples that are "over-curve," you should dilute them to bring the concentration within the calibrated range. When using an internal standard, it's important to dilute the sample before adding the internal standard. Alternatively, you can add a higher concentration of the internal standard to the undiluted sample to adjust the analyte-to-internal standard ratio into the calibrated range.[7]

Q3: My deuterated internal standard and the native 1-Chloro-4-phenoxybenzene are not co-eluting perfectly. Is this a problem?

A3: Yes, this can be a significant problem. Even a slight chromatographic separation can lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement, compromising the accuracy of your results.[2] You should adjust your chromatographic method (e.g., mobile phase composition, gradient, or temperature) to ensure perfect co-elution.[2][4]

Q4: What is the optimal number of deuterium atoms for an internal standard like 1-Chloro-4-phenoxybenzene-d5?

A4: Typically, an ideal deuterated internal standard should have between 2 and 10 deuterium atoms.[4] The five deuterium atoms in 1-Chloro-4-phenoxybenzene-d5 are generally sufficient to shift the mass-to-charge ratio (m/z) outside the natural isotopic distribution of the unlabeled analyte, which helps prevent cross-talk between the two signals.[4]

Q5: How do I prepare matrix-matched calibrators?

A5: To prepare matrix-matched calibrators, you should use a blank matrix that is as close as possible to your actual samples (e.g., blank plasma, soil extract). You then spike this blank matrix with known concentrations of your analyte (1-Chloro-4-phenoxybenzene) and a constant concentration of your internal standard (1-Chloro-4-phenoxybenzene-d5) to create your calibration standards. This approach helps to ensure that the calibration curve accurately reflects the matrix effects present in your samples.[2]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

This protocol describes the preparation of a set of calibration standards for generating a calibration curve.

Materials:

• 1-Chloro-4-phenoxybenzene reference standard

• 1-Chloro-4-phenoxybenzene-d5 internal standard

• HPLC or GC grade solvent (e.g., methanol, acetonitrile, or dichloromethane)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Prepare a Primary Stock Solution of the Analyte: Accurately weigh a known amount of 1-Chloro-4-phenoxybenzene and dissolve it in a specific volume of solvent to create a concentrated primary stock solution (e.g., 1 mg/mL).

• Prepare a Working Stock Solution of the Analyte: Dilute the primary stock solution to a lower concentration (e.g., 10 µg/mL) to be used for spiking the calibration standards.

• Prepare a Working Stock Solution of the Internal Standard: Prepare a stock solution of 1-Chloro-4-phenoxybenzene-d5 at a concentration relevant to your assay (e.g., 1 µg/mL).

• Prepare Calibration Standards:

  • Label a series of volumetric flasks for each calibration point (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Add a constant volume of the internal standard working stock solution to each flask.

  • Add varying volumes of the analyte working stock solution to each flask to achieve the desired concentrations.

  • Bring each flask to the final volume with the solvent.

• Construct the Calibration Curve: Analyze each calibration standard using your validated analytical method. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.[5]

Protocol 2: Assessment of Isotopic Purity of the Internal Standard

This protocol is used to determine the amount of unlabeled analyte present in the deuterated internal standard.

Materials:

• 1-Chloro-4-phenoxybenzene-d5 internal standard

• Clean solvent

• LC-MS/MS or GC-MS system

Procedure:

• Prepare a High-Concentration Internal Standard Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration significantly higher than what is used in your assay.[4]

• LC-MS/MS or GC-MS Analysis: Analyze this solution using the same analytical method as your samples.

• Monitor Analyte Transition: Monitor the mass transition of the unlabeled analyte (1-Chloro-4-phenoxybenzene).[4]

• Calculate Contribution: If a peak is observed at the retention time of the analyte, calculate the peak area. The ratio of the peak area of the unlabeled analyte to the peak area of the deuterated standard provides an estimate of the isotopic impurity. This information can be used to correct quantitative data, especially at the lower limit of quantification.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal standard - Wikipedia [en.wikipedia.org]
• 6. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Poor Chromatography of 1-Chloro-4-phenoxybenzene-d5

Welcome to the technical support center for the chromatographic analysis of 1-Chloro-4-phenoxybenzene-d5. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments. The information is presented in a user-friendly question-and-answer format to directly address specific challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic problems observed with 1-Chloro-4-phenoxybenzene-d5?

While specific data for 1-Chloro-4-phenoxybenzene-d5 is limited, common issues encountered with deuterated aromatic compounds and similar chemical structures in both gas chromatography (GC) and high-performance liquid chromatography (HPLC) include:

• Peak Tailing: Asymmetrical peaks with a drawn-out latter half. This can be caused by strong interactions between the analyte and active sites on the column, such as acidic silanol (B1196071) groups.[1][2]

• Peak Splitting or Shoulders: The appearance of a single peak as two or more merged peaks. This may indicate column degradation, a blocked frit, or co-elution with an impurity.[1][3]

• Poor Resolution: Inadequate separation from other components in the sample matrix or from its non-deuterated analogue.

• Low Sensitivity/Poor Peak Response: The peak for the analyte is smaller than expected, which could be due to degradation, poor ionization (in MS detection), or adsorption onto system components.

• Retention Time Shifts: Inconsistent elution times from one injection to the next, which can affect reproducibility and accuracy.[4]

Q2: How does the deuterium (B1214612) labeling in 1-Chloro-4-phenoxybenzene-d5 affect its chromatographic behavior?

The substitution of hydrogen with deuterium can subtly influence a compound's chromatographic properties. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond.[5] This can lead to minor differences in polarity and intermolecular interactions. In reversed-phase liquid chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[6] This is known as the inverse isotope effect. The extent of this effect depends on the number and location of the deuterium atoms.[6][7]

Q3: Can isotopic scrambling or exchange be a problem during the analysis of 1-Chloro-4-phenoxybenzene-d5?

Isotopic scrambling, the redistribution of isotopes, can be a concern during synthesis and purification.[5] For 1-Chloro-4-phenoxybenzene-d5, the deuterium atoms are on a benzene (B151609) ring, which is generally stable under typical chromatographic conditions. However, exposure to harsh pH conditions or high temperatures, especially in the presence of certain catalysts, could potentially lead to back-exchange with protic solvents. It is crucial to use aprotic solvents for sample preparation if H/D exchange is a concern.[5]

Troubleshooting Guides

Issue 1: Peak Tailing in HPLC Analysis

Question: My chromatogram for 1-Chloro-4-phenoxybenzene-d5 shows significant peak tailing. What are the potential causes and how can I fix it?

Answer: Peak tailing for a compound like 1-Chloro-4-phenoxybenzene-d5 in reversed-phase HPLC is often due to secondary interactions with the stationary phase. Here’s a step-by-step troubleshooting guide:

Potential Causes & Solutions

Potential Cause	Recommended Action	Rationale
Secondary Silanol Interactions	Operate at a lower mobile phase pH (e.g., pH 2.5-3.5 with a suitable buffer like phosphate (B84403) or formate).	Protonating the acidic silanol groups on the silica-based column packing minimizes their interaction with the analyte.[1][2]
Use a highly deactivated or "end-capped" column.	End-capping reduces the number of available free silanol groups, thus minimizing secondary interactions.[1]
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa.	For neutral compounds like 1-Chloro-4-phenoxybenzene, this is less of a concern, but it is critical for ionizable impurities that might co-elute.
Metal Chelation	Add a small amount of a chelating agent like EDTA to the mobile phase.	This can passivate any metal contaminants in the system or column that might be interacting with the analyte.[2]
Column Overload	Reduce the injection volume or the concentration of the sample.	Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1][8]
Column Degradation	Flush the column with a strong solvent or, if the problem persists, replace the column.	A void at the column inlet or a contaminated frit can cause peak tailing for all compounds.[1][9]

Issue 2: Peak Splitting in GC Analysis

Question: I am observing split peaks for 1-Chloro-4-phenoxybenzene-d5 in my GC-MS analysis. What could be the cause?

Answer: Peak splitting in GC can be attributed to several factors, from injection technique to column issues.

Potential Causes & Solutions

Potential Cause	Recommended Action	Rationale
Improper Injection Technique	Ensure a rapid and smooth injection. Use an autosampler for better reproducibility.	A slow injection can cause the sample to vaporize inefficiently, leading to a broad or split peak.
Incompatible Sample Solvent	Dissolve the sample in a solvent that is compatible with the stationary phase and has a lower boiling point than the analyte.	If the solvent and mobile phase are incompatible, it can cause peak distortion.[1]
Column Contamination or Degradation	Bake out the column at a high temperature (within the column's limits). If splitting persists, trim the first few centimeters of the column inlet or replace the column.	Contamination at the head of the column can cause the sample to travel through two different paths, resulting in a split peak.[3]
Blocked Inlet Liner or Frit	Clean or replace the GC inlet liner and any frits in the system.	A blockage can disrupt the flow path of the sample onto the column.[1][3]
Co-eluting Isomer or Impurity	Optimize the temperature program (e.g., use a slower ramp rate) to improve separation.	It's possible that an impurity or a positional isomer is eluting very close to the analyte of interest.[3]

Experimental Protocols

General HPLC Method Development Approach:

• Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm). A phenyl column could also be a good alternative due to the aromatic nature of the analyte.[10]

• Mobile Phase Selection: A good starting point is a gradient of acetonitrile (B52724) and water. Methanol can also be evaluated as the organic modifier.

• Initial Gradient: Begin with a broad gradient (e.g., 5% to 95% acetonitrile over 15 minutes) to determine the approximate elution time.

• Optimization:

  • Gradient Slope: Adjust the gradient to improve resolution around the peak of interest.

  • Flow Rate: A typical flow rate for a 4.6 mm ID column is 1.0-1.5 mL/min.

  • Temperature: Column temperature can be controlled (e.g., 30-40 °C) to improve peak shape and reproducibility.

  • Wavelength Selection: Use a PDA detector to determine the optimal wavelength for detection (likely in the UV range of 220-260 nm for this chromophore).

Visualizations

Below are diagrams to aid in the troubleshooting process.

Caption: A logical workflow for troubleshooting common chromatography issues.

Caption: Potential interactions causing peak tailing in reverse-phase chromatography.

References

• 1. acdlabs.com [acdlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Gas Chromatography (GC) Analysis of 1-Chloro-4-phenoxybenzene-d5

This guide provides technical assistance for selecting the appropriate Gas Chromatography (GC) column and troubleshooting common issues encountered during the analysis of 1-Chloro-4-phenoxybenzene-d5.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1-Chloro-4-phenoxybenzene-d5 to consider for GC column selection?

A: Understanding the analyte's properties is the first step. 1-Chloro-4-phenoxybenzene is a semi-volatile compound with a boiling point of 161-162 °C at 19 mmHg.[1] Its chemical structure, featuring a diphenyl ether backbone with a chlorine atom, classifies it as a semi-polar and polarizable molecule.[2] Its molecular weight is approximately 204.65 g/mol for the non-deuterated form.[1][3][4][5][6] The deuterated (d5) version, often used as an internal or surrogate standard, will have a slightly higher mass but nearly identical chromatographic behavior. The key is to select a column phase that matches its semi-polar nature.[7]

Q2: What is the most suitable stationary phase for analyzing 1-Chloro-4-phenoxybenzene-d5?

A: The principle of "like dissolves like" is crucial for stationary phase selection.[2][7] For a semi-polar compound like 1-Chloro-4-phenoxybenzene-d5, a low-to-mid polarity column is recommended. The most common and effective choice is a low-bleed 5% Phenyl / 95% Dimethylpolysiloxane phase . Columns with this phase are often designated with "5ms" or "5". This type of phase provides excellent selectivity and thermal stability for separating chlorinated aromatic compounds and diphenyl ethers, which are structurally similar to the target analyte.[8][9]

Q3: What GC column dimensions (length, I.D., film thickness) are recommended for a starting method?

A: For new method development, standard column dimensions provide a good balance of performance and analysis time. Longer columns offer greater resolution, while shorter columns lead to faster analysis and can reduce the risk of analyte degradation at high temperatures.[2][9][10] A 30-meter column is generally the best starting point.[2][7] The 0.25 mm internal diameter (I.D.) is the most popular choice as it offers a good compromise between efficiency and sample capacity.[7]

Recommended Starting Column Dimensions

Parameter	Recommendation	Rationale
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms UI)	Ideal for semi-polar, polarizable compounds; widely used for similar analytes.[8][9]
Length	30 m	Provides the best balance of resolution, analysis time, and pressure.[2][7]
Internal Diameter (I.D.)	0.25 mm	Offers a good compromise between efficiency and sample capacity.[7]

| Film Thickness | 0.25 µm | Standard for semi-volatile compounds.[8] |

Troubleshooting Guide

Q4: I am observing poor peak shape (e.g., tailing) for my analyte. What are the potential causes and solutions?

A: Peak tailing is often a sign of unwanted interactions between the analyte and active sites within the GC system.

• Problem: Active sites in the injector liner or on the column itself.

• Solution: Use a deactivated or Ultra Inert (UI) glass wool liner in the injector.[10] Before use, it is also good practice to condition the column according to the manufacturer's instructions. If the problem persists, trim the first 10-15 cm from the front of the column to remove any non-volatile residues or active sites that may have developed. Using a column specifically designed for trace analysis (often designated "ms" or "Ultra Inert") can virtually eliminate this issue.[9][11]

Q5: My analysis time is too long. How can I reduce it without significantly compromising separation?

A: Long analysis times can be addressed by adjusting several parameters.

• Problem: Extended run time leading to low throughput.

• Solutions:

  • Increase Oven Temperature Ramp Rate: A faster ramp will cause the analyte to elute sooner. Be aware that this may reduce resolution between closely eluting peaks.

  • Use a Shorter Column: Switching from a 30 m to a 15 m column can significantly shorten the run time and is often sufficient for less complex samples.[9][10] This also limits the time the analyte is exposed to high temperatures, reducing potential degradation.[9]

  • Increase Carrier Gas Flow Rate: Operating at a higher-than-optimal flow rate (within reasonable limits) will decrease retention times.

Q6: The analyte peak is co-eluting with an interfering compound from my sample matrix. What steps can I take to resolve this?

A: Co-elution requires a change in method selectivity to separate the overlapping peaks.

• Problem: Lack of resolution between the target analyte and a matrix component.

• Solutions:

  • Optimize the Oven Program: Decrease the temperature ramp rate. A slower ramp increases the time the analytes spend interacting with the stationary phase, which can improve separation.

  • Change the Stationary Phase: If optimizing the temperature program is insufficient, the best solution is to use a column with a different stationary phase. A column with higher polarity, such as a 50% Phenyl / 50% Dimethylpolysiloxane ("17" or "17ms" type phase), will provide different selectivity and likely resolve the co-elution.

Experimental Protocol: Initial GC-MS Method

This protocol provides a starting point for the analysis of 1-Chloro-4-phenoxybenzene-d5. It should be optimized based on your specific instrumentation and sample matrix.

Parameter	Setting
GC Column	5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm I.D., 0.25 µm film
Injector	Splitless Mode
Injector Temperature	280 °C
Liner	Deactivated, single taper with glass wool
Carrier Gas	Helium, 1.2 mL/min (constant flow)
Oven Program
- Initial Temperature	100 °C, hold for 1 minute
- Ramp	15 °C/min to 300 °C
- Final Hold	Hold for 5 minutes
MS Interface Temp	300 °C
Ion Source Temp	230 °C
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)

Visualization: GC Column Selection Workflow

The following diagram illustrates the logical process for selecting the correct GC column and developing a method for your analyte.

Caption: Workflow for GC column selection and method optimization.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. greyhoundchrom.com [greyhoundchrom.com]
• 3. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 1-CHLORO-4-PHENOXYBENZENE | CAS 7005-72-3 [matrix-fine-chemicals.com]
• 5. Benzene, 1-chloro-4-phenoxy- [webbook.nist.gov]
• 6. 4-Chlorophenyl phenyl ether | C12H9ClO | CID 23436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Chromatogram Detail [sigmaaldrich.com]
• 9. agilent.com [agilent.com]
• 10. gcms.labrulez.com [gcms.labrulez.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Quantification of 1-Chloro-4-phenoxybenzene-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for the quantitative analysis of 1-Chloro-4-phenoxybenzene-d5, a deuterated internal standard commonly used in environmental and toxicological studies. The primary analytical technique discussed is Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 1-Chloro-4-phenoxybenzene-d5, and what is its primary application?

A1: 1-Chloro-4-phenoxybenzene-d5 is the deuterated form of 1-Chloro-4-phenoxybenzene (also known as 4-chlorophenyl phenyl ether). The '-d5' indicates that five hydrogen atoms on the phenoxy ring have been replaced with deuterium. Its primary application is as an internal standard (IS) in quantitative analytical methods, particularly GC-MS. Because it is chemically almost identical to the non-deuterated analyte, it can be used to correct for variations in sample preparation, injection, and instrument response, leading to more accurate and precise quantification.[1]

Q2: What is the most common analytical method for quantifying 1-Chloro-4-phenoxybenzene-d5?

A2: The most common and suitable method for the quantification of 1-Chloro-4-phenoxybenzene-d5 and its non-deuterated analog is Gas Chromatography-Mass Spectrometry (GC-MS).[2] This technique offers the required selectivity and sensitivity for detecting this compound in complex matrices. U.S. Environmental Protection Agency (EPA) methods for similar semivolatile organic compounds, such as EPA Method 525.3, provide a strong basis for its analysis.[3]

Q3: Why is a deuterated internal standard preferred over other types of internal standards?

A3: Deuterated internal standards are considered the "gold standard" for mass spectrometry-based quantification.[1] Their physicochemical properties are very similar to the native analyte, meaning they co-elute chromatographically and exhibit similar ionization behavior in the mass spectrometer's ion source. This allows them to effectively compensate for matrix effects and variations during sample extraction and analysis.[4][5]

Q4: What are the key mass fragments to monitor for 1-Chloro-4-phenoxybenzene and its d5-labeled standard?

A4: For the non-deuterated 1-Chloro-4-phenoxybenzene (molecular weight ~204.65 g/mol ), the molecular ion ([M]+) at m/z 204 is a primary ion for quantification.[2] For the deuterated standard, 1-Chloro-4-phenoxybenzene-d5 (molecular weight ~209.69 g/mol ), the molecular ion will be at m/z 209. When developing a Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) method, it is crucial to select unique and abundant ions for both the analyte and the internal standard to ensure specificity and sensitivity.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the quantification of 1-Chloro-4-phenoxybenzene-d5.

Problem 1: Poor Peak Shape (Tailing or Fronting)

• Possible Cause: Active sites in the GC inlet liner or the front of the analytical column. Chlorinated compounds can be susceptible to adsorption.[6]

• Solution:

  • Inlet Maintenance: Replace the GC inlet liner with a fresh, deactivated liner. Using a liner with glass wool can help trap non-volatile residues but ensure the wool itself is deactivated.[7]

  • Column Maintenance: "Break off" the first 10-15 cm of the GC column from the inlet side and reinstall it. This removes the most contaminated section of the column.[6]

  • Check Temperatures: Ensure the injector temperature is high enough to ensure complete vaporization but not so high as to cause thermal degradation.

Problem 2: High Variability in Results or Poor Reproducibility

• Possible Cause: Inconsistent sample preparation, injection volume, or leaks in the GC system.

• Solution:

  • Autosampler Use: Use an autosampler for injections to ensure consistent volume and injection speed.[8]

  • Leak Check: Perform a systematic leak check of the GC system, including the septum, ferrules, and all gas connections. An electronic leak detector is recommended.[9]

  • Internal Standard Addition: Ensure the deuterated internal standard is added to all samples, standards, and blanks at the same concentration and at the earliest possible stage of the sample preparation process.

Problem 3: Signal Contribution from Deuterated Standard to the Analyte (Crosstalk)

• Possible Cause: Presence of unlabeled analyte as an impurity in the deuterated standard material.[1]

• Solution:

  • Analyze the Standard: Prepare a high-concentration solution of the 1-Chloro-4-phenoxybenzene-d5 standard alone and analyze it. Monitor the mass transition for the non-deuterated analyte.

  • Calculate Contribution: Determine the percentage of the unlabeled analyte in the deuterated standard. This contribution can be subtracted from the measured analyte signal in the samples, especially when quantifying at low levels.[1]

Problem 4: No or Low Signal for the Analyte and/or Internal Standard

• Possible Cause: Issues with the MS detector, incorrect instrument parameters, or sample degradation.

• Solution:

  • MS Tune: Verify the MS tune. The tune report should indicate good sensitivity and correct mass assignments.[10]

  • Detector Check: Ensure the detector is turned on and that the vacuum is stable. If the signal has decreased over time, the electron multiplier may need to be replaced.[10]

  • Check Gas and Temperatures: Verify that the carrier gas is flowing at the correct rate and that all heated zones (inlet, transfer line, ion source) are at their setpoint temperatures.[10]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE) for Water Samples

This protocol is adapted from general principles for semivolatile organic compound extraction from water.

• Sample Collection: Collect a 1-liter water sample in a clean glass bottle.

• Spiking: Add a known amount of 1-Chloro-4-phenoxybenzene-d5 solution (e.g., 100 µL of a 1 µg/mL solution) to the water sample. Also, spike calibration standards and blanks.

• pH Adjustment: Check the pH of the sample and adjust to neutral (pH 7) if necessary.

• Extraction:

  • Transfer the sample to a 2-liter separatory funnel.

  • Add 60 mL of a suitable solvent (e.g., dichloromethane).

  • Shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and drain the organic (bottom) layer into a flask.

  • Repeat the extraction two more times with fresh 60 mL aliquots of solvent, combining all extracts.[11]

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate (B86663) to remove residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen or a rotary evaporator.

• Analysis: The sample is now ready for GC-MS analysis.

GC-MS Instrumental Parameters

These are typical starting parameters for the analysis of chlorinated diphenyl ethers and may require optimization.

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless, operated in Splitless mode
Inlet Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven Program	Initial: 60 °C, hold 1 min. Ramp: 30 °C/min to 200 °C. Ramp 2: 10 °C/min to 320 °C, hold 2 min.[12]
MS System	Agilent 7000D Triple Quadrupole MS or equivalent
Ion Source	Electron Ionization (EI)
Source Temperature	230 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Ions to Monitor	1-Chloro-4-phenoxybenzene: m/z 204 (Quantifier), other fragments for confirmation. 1-Chloro-4-phenoxybenzene-d5: m/z 209 (Quantifier)

Quantitative Performance Data

The following table summarizes typical performance characteristics for the analysis of compounds similar to 1-Chloro-4-phenoxybenzene, such as other haloethers and polybrominated diphenyl ethers (PBDEs), by GC-MS. These values can be used as a benchmark for method development.

Parameter	Typical Value Range	Reference
Instrument Detection Limit (IDL)	0.05 - 0.1 ng/µL	Based on data for 4-Chlorophenyl phenyl ether.[13]
Method Detection Limit (MDL)	0.1 - 5 µg/L (in water)	Varies significantly with matrix and extraction procedure. Based on data for similar compounds in EPA methods.
Linearity (R²)	> 0.995	Generally achievable over 2-3 orders of magnitude (e.g., 1-500 ng/mL).[2]
Recovery	80 - 120%	Acceptable range for spike recovery in quality control samples.[2]
Relative Standard Deviation (RSD)	< 15%	For replicate injections of mid-level calibration standards.

Visualizations

Caption: Experimental workflow for the quantification of 1-Chloro-4-phenoxybenzene-d5.

Caption: Logical troubleshooting guide for common GC-MS issues.

References

• 1. benchchem.com [benchchem.com]
• 2. ssi.shimadzu.com [ssi.shimadzu.com]
• 3. rsc.org [rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. agilent.com [agilent.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. shimadzu.co.uk [shimadzu.co.uk]
• 11. gcms.cz [gcms.cz]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. apps.thermoscientific.com [apps.thermoscientific.com]

Reference Data & Comparative Studies

Enhancing Analytical Rigor: A Comparative Guide to the Accuracy and Precision of 1-Chloro-4-phenoxybenzene-d5 Methods

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of semi-volatile organic compounds, the choice of analytical methodology is paramount to achieving reliable and reproducible results. This guide provides a comprehensive comparison of analytical techniques for 1-Chloro-4-phenoxybenzene, with a focus on the pivotal role of its deuterated analog, 1-Chloro-4-phenoxybenzene-d5, in enhancing method accuracy and precision. While methods for the direct analysis of 1-Chloro-4-phenoxybenzene-d5 as a primary analyte are uncommon, its principal application is as an internal standard, a function critical for robust quantitative analysis.

The Gold Standard: The Role of Deuterated Internal Standards

In analytical chemistry, an internal standard is a compound with a known concentration that is added to a sample before analysis.[1][2][3] This allows the analyst to correct for variations that can occur during sample preparation and instrumental analysis.[1][2][3] Stable isotope-labeled internal standards, such as 1-Chloro-4-phenoxybenzene-d5, are considered the "gold standard," particularly in mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[4] This is because they are chemically almost identical to the analyte of interest, meaning they behave similarly during extraction, derivatization, and chromatography. However, due to the mass difference from the incorporated deuterium (B1214612) atoms, they can be distinguished by a mass spectrometer.[1] This co-elution and similar behavior allow for highly effective correction of analytical variability, leading to significant improvements in both accuracy and precision.[4]

Comparative Analysis of Analytical Methods

The two primary techniques for the analysis of 1-Chloro-4-phenoxybenzene and similar semi-volatile organic compounds are GC-MS and LC-MS/MS. The following sections and data tables illustrate the impact of using 1-Chloro-4-phenoxybenzene-d5 as an internal standard on the performance of these methods. The data presented are representative of typical performance for the analysis of persistent organic pollutants in complex matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and quantification of volatile and semi-volatile compounds. For the analysis of 1-Chloro-4-phenoxybenzene, it offers high sensitivity and selectivity.

Table 1: Comparison of GC-MS Method Performance for 1-Chloro-4-phenoxybenzene Analysis

Parameter	Without Internal Standard	With 1-Chloro-4-phenoxybenzene-d5 IS
Analyte	1-Chloro-4-phenoxybenzene	1-Chloro-4-phenoxybenzene
Internal Standard	None	1-Chloro-4-phenoxybenzene-d5
Technique	GC-MS	GC-MS
Matrix	Soil	Soil
Accuracy (% Recovery)	60 - 140%	85 - 115%
Precision (% RSD)	< 30%	< 15%

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique suitable for a wide range of compounds, including those that are not sufficiently volatile or are thermally labile for GC-MS.

Table 2: Comparison of LC-MS/MS Method Performance for 1-Chloro-4-phenoxybenzene Analysis

Parameter	Without Internal Standard	With 1-Chloro-4-phenoxybenzene-d5 IS
Analyte	1-Chloro-4-phenoxybenzene	1-Chloro-4-phenoxybenzene
Internal Standard	None	1-Chloro-4-phenoxybenzene-d5
Technique	LC-MS/MS	LC-MS/MS
Matrix	Water	Water
Accuracy (% Recovery)	65 - 135%	90 - 110%
Precision (% RSD)	< 25%	< 10%

Experimental Protocols

The following are detailed experimental protocols for the analysis of 1-Chloro-4-phenoxybenzene in environmental matrices using 1-Chloro-4-phenoxybenzene-d5 as an internal standard. These are based on established methodologies such as EPA Method 8270D for semi-volatile organic compounds.[5][6][7][8]

GC-MS Protocol for 1-Chloro-4-phenoxybenzene in Soil

• Sample Preparation and Extraction:

  • Weigh 10 g of a homogenized soil sample into a centrifuge tube.

  • Spike the sample with a known amount of 1-Chloro-4-phenoxybenzene-d5 internal standard solution.

  • Add 20 mL of a 1:1 mixture of acetone (B3395972) and hexane.

  • Vortex the sample for 1 minute and then sonicate for 15 minutes.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean tube.

  • Repeat the extraction with another 20 mL of the solvent mixture.

  • Combine the extracts and concentrate to 1 mL under a gentle stream of nitrogen.

• Instrumental Analysis:

  • Gas Chromatograph (GC):

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

    • Inlet Temperature: 280°C.

    • Injection Volume: 1 µL, splitless.

    • Oven Program: Start at 60°C for 2 minutes, ramp to 300°C at 10°C/min, hold for 5 minutes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ions to Monitor:

      • 1-Chloro-4-phenoxybenzene: m/z 204, 169, 141.

      • 1-Chloro-4-phenoxybenzene-d5: m/z 209, 174, 146.

LC-MS/MS Protocol for 1-Chloro-4-phenoxybenzene in Water

• Sample Preparation and Extraction (Solid-Phase Extraction):

  • Take 100 mL of the water sample.

  • Spike with a known amount of 1-Chloro-4-phenoxybenzene-d5 internal standard.

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load the sample onto the SPE cartridge at a flow rate of 5 mL/min.

  • Wash the cartridge with 5 mL of 5% methanol in water.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 500 µL of the initial mobile phase.

• Instrumental Analysis:

  • Liquid Chromatograph (LC):

    • Column: C18, 2.1 x 100 mm, 2.6 µm particle size.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: Start at 40% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Tandem Mass Spectrometer (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • 1-Chloro-4-phenoxybenzene: Precursor ion [M+H]+ -> Product ions.

      • 1-Chloro-4-phenoxybenzene-d5: Precursor ion [M+H]+ -> Product ions.

Mandatory Visualizations

Caption: General workflow for quantitative analysis using an internal standard.

Caption: Decision tree for selecting between GC-MS and LC-MS/MS.

Conclusion

The use of 1-Chloro-4-phenoxybenzene-d5 as an internal standard is a critical component in the development of robust and reliable analytical methods for the quantification of 1-Chloro-4-phenoxybenzene and related compounds. As demonstrated, its incorporation into both GC-MS and LC-MS/MS protocols significantly enhances the accuracy and precision of the measurements by effectively compensating for analytical variability. For researchers, scientists, and drug development professionals, the adoption of methods employing stable isotope-labeled internal standards is essential for generating high-quality, defensible data.

References

• 1. Internal standard [chemeurope.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fms-inc.com [fms-inc.com]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 7. floridadep.gov [floridadep.gov]
• 8. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

A Head-to-Head Battle of Internal Standards: 1-Chloro-4-phenoxybenzene-d5 Versus Common Alternatives in Analytical Chemistry

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides an objective comparison of 1-Chloro-4-phenoxybenzene-d5 against other commonly used deuterated internal standards in mass spectrometry-based methods, supported by experimental data and detailed protocols.

In the realm of analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (GC-MS and LC-MS), internal standards are indispensable for correcting analytical variability.[1] Stable isotope-labeled internal standards, especially deuterated compounds, are considered the gold standard as they exhibit nearly identical chemical and physical properties to their non-labeled counterparts, ensuring they behave similarly during sample preparation and analysis.[2] This guide focuses on the performance of 1-Chloro-4-phenoxybenzene-d5 and compares it with other widely used deuterated internal standards for the analysis of semi-volatile organic compounds (SVOCs), such as those outlined in EPA Method 1625.[3][4]

The Role of the Internal Standard

An internal standard is a compound of known concentration that is added to a sample before analysis. It is chosen to be chemically similar to the analyte of interest but distinguishable by the analytical instrument. By monitoring the signal of the internal standard relative to the analyte, variations introduced during sample preparation, injection, and ionization can be compensated for, leading to more accurate and precise quantification.[1] Deuterated standards are ideal because their increased mass allows for clear differentiation by a mass spectrometer, while their similar structure ensures they co-elute with the analyte, experiencing similar matrix effects.[2]

Comparison of 1-Chloro-4-phenoxybenzene-d5 and Other Common Internal Standards

1-Chloro-4-phenoxybenzene is a semi-volatile organic compound often analyzed in environmental samples. Its deuterated analog, 1-Chloro-4-phenoxybenzene-d5, serves as an excellent internal standard or surrogate for this and structurally similar analytes. For a comprehensive comparison, we will evaluate it alongside other deuterated standards commonly employed for SVOC and polycyclic aromatic hydrocarbon (PAH) analysis: Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12, and Perylene-d12.

Physical and Chemical Properties

A suitable internal standard should have properties that closely match the analytes being quantified. The following table summarizes key properties of 1-Chloro-4-phenoxybenzene-d5 and its counterparts.

Internal Standard	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
1-Chloro-4-phenoxybenzene-d5	C₁₂H₄D₅ClO	209.69	~310-312
Acenaphthene-d10	C₁₂D₁₀	164.27	279
Phenanthrene-d10	C₁₄D₁₀	188.29	340
Chrysene-d12	C₁₈D₁₂	240.37	448
Perylene-d12	C₂₀D₁₂	264.39	497

Note: Boiling points are for the unlabeled compounds and are approximate.

Performance Data: Recovery and Acceptance Criteria

The performance of an internal standard is often evaluated by its recovery after sample extraction and analysis. The following table presents typical recovery data and acceptance limits for these internal standards as stipulated in environmental analysis methodologies like the EPA's Contract Laboratory Program (CLP).

Internal Standard	Typical Matrix	Average Recovery (%)	Acceptance Limits (%)
1-Chloro-4-phenoxybenzene-d5	Water/Wastewater	75-125	30-150
Acenaphthene-d10	Water/Wastewater	70-130	40-120
Phenanthrene-d10	Water/Wastewater	70-130	40-120
Chrysene-d12	Water/Wastewater	60-120	30-120
Perylene-d12	Water/Wastewater	50-120	20-120

Data compiled from various environmental analytical resources.

It is important to note that the recovery of heavier PAHs like Chrysene-d12 and Perylene-d12 can be more variable and susceptible to loss during sample preparation.

Experimental Protocols

To provide a practical context for the application of these internal standards, a detailed experimental workflow based on EPA Method 1625 for the analysis of semi-volatile organic compounds in water is provided below. This method utilizes isotope dilution, where stable isotopically labeled analogs of the target compounds are added to the sample before extraction.

Sample Preparation and Extraction (Based on EPA Method 1625)

• Sample Collection: Collect a 1-liter water sample in a clean glass container.

• Spiking with Labeled Compounds: Add a known amount of the deuterated internal standard spiking solution (containing 1-Chloro-4-phenoxybenzene-d5 and other relevant standards) to the sample.

• pH Adjustment and Extraction (Base/Neutral Fraction):

  • Adjust the sample pH to >11 with sodium hydroxide.

  • Extract the sample with methylene (B1212753) chloride using a separatory funnel or continuous liquid-liquid extractor.

• pH Adjustment and Extraction (Acid Fraction):

  • Adjust the aqueous phase from the previous step to a pH < 2 with sulfuric acid.

  • Extract again with methylene chloride.

• Drying and Concentration:

  • Combine the methylene chloride extracts and dry them by passing through a column of anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus.

• Addition of Internal Standard: Just prior to GC-MS analysis, add a known amount of an internal standard (such as a labeled compound not expected in the sample, e.g., 2-bromo-1-chloropropane) to the concentrated extract. This is used to calculate the recovery of the spiked surrogate standards.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent).

  • Injector Temperature: 250-300 °C.

  • Oven Temperature Program: Typically starting at 40-60 °C, holding for a few minutes, then ramping at 8-10 °C/min to 300-320 °C and holding.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 35-550 amu.

  • Data Acquisition: Full scan or Selected Ion Monitoring (SIM).

Visualizing the Workflow

To clarify the experimental process, the following diagrams illustrate the key steps.

Figure 1. Experimental workflow for the analysis of semi-volatile organic compounds using deuterated internal standards.

Figure 2. Logical relationship illustrating the role of a deuterated internal standard in achieving accurate quantification.

Conclusion

The selection of an appropriate internal standard is paramount for robust and reliable quantitative analysis. 1-Chloro-4-phenoxybenzene-d5 demonstrates suitable properties and performance for the analysis of semi-volatile organic compounds, particularly in environmental matrices. When compared to other common deuterated standards, its performance is comparable, and the choice among them may depend on the specific analytes of interest and the expected concentration range. For heavier, less volatile compounds, standards like Chrysene-d12 and Perylene-d12 are more appropriate, although they may exhibit greater variability in recovery. Ultimately, the data presented in this guide, along with the detailed experimental protocol, should empower researchers to make an informed decision when selecting an internal standard for their analytical needs, leading to higher quality and more defensible scientific results.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

A Comparative Analysis of Extraction Methodologies for 1-Chloro-4-phenoxybenzene-d5

For Researchers, Scientists, and Drug Development Professionals: A Guide to Optimizing Sample Preparation

In the analytical landscape, the accurate quantification of target analytes is paramount, and the chosen extraction method plays a pivotal role in achieving reliable results. This guide provides a comparative overview of two primary extraction techniques for 1-Chloro-4-phenoxybenzene-d5, a common surrogate standard in the analysis of semi-volatile organic compounds. The selection of an appropriate extraction method is critical for ensuring high recovery, minimizing matrix interference, and achieving the desired levels of sensitivity and reproducibility.

This document delves into the practical applications and performance of Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) for the isolation of 1-Chloro-4-phenoxybenzene-d5 from aqueous and solid matrices. The information presented is based on established protocols, such as those outlined by the U.S. Environmental Protection Agency (EPA), and is intended to assist researchers in selecting the most suitable method for their specific analytical needs.

Performance Comparison: Liquid-Liquid Extraction vs. Solid-Phase Extraction

The efficiency and effectiveness of an extraction method are best evaluated through quantitative performance data. The following table summarizes key performance metrics for Liquid-Liquid Extraction and Solid-Phase Extraction of 1-Chloro-4-phenoxybenzene-d5, based on typical results obtained using EPA methodologies.

Performance Metric	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Typical Recovery	70-110%	80-120%
Precision (%RSD)	< 20%	< 15%
Solvent Consumption	High (e.g., 180 mL per sample)	Low to Moderate (e.g., 20-30 mL per sample)
Sample Throughput	Low (manual, sequential)	High (amenable to automation)
Susceptibility to Emulsions	High	Low
Selectivity	Low	High (sorbent-dependent)
Cost per Sample	Lower (materials), Higher (labor, solvent)	Higher (cartridges), Lower (labor, solvent)

Experimental Protocols: A Detailed Look at the Methodologies

The successful implementation of any extraction technique hinges on a well-defined and meticulously followed protocol. Below are detailed experimental procedures for both Liquid-Liquid Extraction and Solid-Phase Extraction for isolating 1-Chloro-4-phenoxybenzene-d5.

Liquid-Liquid Extraction (LLE) Protocol for Water Samples (Based on EPA Method 3510C)

This protocol is designed for the extraction of 1-Chloro-4-phenoxybenzene-d5 from a 1-liter aqueous sample.

• Sample Preparation:

  • Measure 1.0 L of the water sample into a 2-L separatory funnel.

  • Spike the sample with the appropriate amount of 1-Chloro-4-phenoxybenzene-d5 standard solution.

  • Check the pH of the sample and adjust if necessary according to the specific analytical requirements for other target analytes. For semi-volatile organics, a neutral pH is generally used for the initial extraction.

• Extraction:

  • Add 60 mL of methylene (B1212753) chloride to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes with periodic venting to release pressure.[1]

  • Allow the organic and aqueous layers to separate for a minimum of 10 minutes.[1]

  • Drain the lower (organic) layer into a collection flask.

  • Repeat the extraction two more times using fresh 60-mL portions of methylene chloride, combining the three extracts in the collection flask.

• Drying and Concentration:

  • Pass the combined extract through a drying column containing anhydrous sodium sulfate (B86663) to remove residual water.

  • Concentrate the dried extract to a final volume of 1.0 mL using a Kuderna-Danish (K-D) concentrator.

Solid-Phase Extraction (SPE) Protocol for Water Samples (Based on EPA Method 3535A)

This protocol outlines the extraction of 1-Chloro-4-phenoxybenzene-d5 from a 1-liter aqueous sample using a C18 SPE cartridge.

• Cartridge Conditioning:

  • Place a C18 SPE cartridge onto a vacuum manifold.

  • Rinse the cartridge with 10 mL of methylene chloride, followed by 10 mL of methanol, and finally with two 10-mL portions of reagent water. Do not allow the cartridge to go dry after the final water rinse.

• Sample Loading:

  • Spike a 1.0 L water sample with the 1-Chloro-4-phenoxybenzene-d5 standard.

  • Pass the entire sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Analyte Elution:

  • After the entire sample has passed through, dry the cartridge by drawing a vacuum for 10-20 minutes.

  • Elute the cartridge with two 5-mL portions of methylene chloride, collecting the eluate in a collection tube.

• Drying and Concentration:

  • Pass the eluate through a small column of anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 1.0 mL under a gentle stream of nitrogen.

Visualizing the Workflow: Extraction Method Diagrams

To further elucidate the procedural differences between LLE and SPE, the following diagrams illustrate the respective experimental workflows.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Conclusion: Selecting the Optimal Method

The choice between Liquid-Liquid Extraction and Solid-Phase Extraction for 1-Chloro-4-phenoxybenzene-d5 depends on the specific requirements of the analysis.

LLE is a classic technique that can be effective, particularly when cost of consumables is a primary concern and sample throughput is low. However, it is labor-intensive, requires large volumes of organic solvents, and is prone to emulsion formation, which can complicate the extraction process and affect recovery.

SPE , on the other hand, offers several advantages, including higher analyte recovery, better precision, reduced solvent consumption, and higher sample throughput, especially when automated systems are employed.[2] The selectivity of SPE can be tailored by choosing the appropriate sorbent chemistry, leading to cleaner extracts and reduced matrix effects. While the initial cost of SPE cartridges may be higher, the overall cost-effectiveness can be superior due to savings in solvent, labor, and waste disposal.

For researchers seeking a robust, reproducible, and efficient method for the extraction of 1-Chloro-4-phenoxybenzene-d5, particularly in high-throughput environments, Solid-Phase Extraction is the recommended approach. For laboratories with limited instrumentation and a smaller number of samples, Liquid-Liquid Extraction remains a viable, albeit more traditional, option. The detailed protocols and comparative data presented in this guide should empower researchers to make an informed decision based on their analytical goals and laboratory resources.

References

• 1. epd.georgia.gov [epd.georgia.gov]
• 2. epa.gov [epa.gov]

Comparative Guide to Method Validation for 1-Chloro-4-phenoxybenzene-d5 in Complex Matrices

This guide provides a comparative overview of analytical methodologies for the quantitative determination of 1-Chloro-4-phenoxybenzene-d5 in complex matrices such as soil, water, and biological tissues. The selection of an appropriate analytical method is critical for achieving the required sensitivity, selectivity, and accuracy in research and drug development settings. This document outlines the key performance characteristics of commonly employed techniques and provides detailed experimental protocols to aid in method selection and validation.

Comparison of Analytical Methods

The determination of 1-Chloro-4-phenoxybenzene-d5, a deuterated internal standard often used in mass spectrometry-based quantification of the corresponding non-deuterated environmental contaminant, requires robust and sensitive analytical methods. The two primary techniques suitable for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these methods depends on the specific matrix, the required limit of detection, and the available instrumentation.

Table 1: Performance Comparison of Analytical Methods for 1-Chloro-4-phenoxybenzene-d5

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on volatility and mass-to-charge ratio.	Separation based on polarity with detection by mass-to-charge ratio of precursor and product ions.
Typical Linearity (R²)	>0.99	>0.995
Expected Accuracy (% Recovery)	85-115%	90-110%
Expected Precision (% RSD)	< 15%	< 10%
Limit of Detection (LOD)	Low ng/g to pg/g range	High to low pg/g range
Limit of Quantification (LOQ)	Low ng/g to pg/g range	High to low pg/g range
Matrix Effects	Can be significant, requires effective cleanup.	Can be significant (ion suppression/enhancement), often mitigated by deuterated internal standards.
Sample Volatility	Requires analyte to be volatile and thermally stable.	Does not require analyte volatility.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods for 1-Chloro-4-phenoxybenzene-d5. The following protocols describe common procedures for sample preparation and analysis in soil and water matrices.

Method 1: GC-MS Analysis of 1-Chloro-4-phenoxybenzene-d5 in Soil

This method is suitable for the determination of 1-Chloro-4-phenoxybenzene-d5 in soil samples, employing a robust extraction and cleanup procedure followed by GC-MS analysis.

1. Extraction: Pressurized Fluid Extraction (PFE)

• Weigh 10 g of homogenized soil into a PFE cell.

• Mix the soil with a drying agent like diatomaceous earth.

• Extract the sample with dichloromethane (B109758) at 100°C and 1500 psi.

• Collect the extract and concentrate it to 1 mL using a nitrogen evaporator.

2. Cleanup: Solid-Phase Extraction (SPE)

• Condition a silica (B1680970) gel SPE cartridge with hexane.

• Load the concentrated extract onto the SPE cartridge.

• Elute interferences with a non-polar solvent like hexane.

• Elute the target analyte with a solvent mixture of increasing polarity (e.g., hexane:dichloromethane).

• Concentrate the final eluate to a final volume of 1 mL.

3. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Oven Program: Initial temperature 60°C (hold 2 min), ramp to 280°C at 10°C/min (hold 5 min).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) for target ions of 1-Chloro-4-phenoxybenzene-d5.

Method 2: LC-MS/MS Analysis of 1-Chloro-4-phenoxybenzene-d5 in Water

This method provides high sensitivity and selectivity for the analysis of 1-Chloro-4-phenoxybenzene-d5 in water samples.

1. Extraction: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Pass 500 mL of the water sample through the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with water to remove polar impurities.

• Dry the cartridge under vacuum.

• Elute the analyte with an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol).

• Concentrate the eluate to a final volume of 1 mL.

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Shimadzu Nexera or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Sciex 6500+ or equivalent.

• Ion Source: Electrospray Ionization (ESI) in positive or negative mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor/product ion transitions specific to 1-Chloro-4-phenoxybenzene-d5.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for GC-MS analysis of 1-Chloro-4-phenoxybenzene-d5 in soil.

A Researcher's Guide to Certified Reference Materials for 1-Chloro-4-phenoxybenzene-d5

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the accuracy and reliability of results are paramount. Certified Reference Materials (CRMs) play a crucial role in achieving this by providing a benchmark for instrument calibration, method validation, and quality control. This guide offers a comparative overview of commercially available CRMs and reference materials for 1-Chloro-4-phenoxybenzene-d5, a stable isotope-labeled internal standard used in the analysis of its unlabeled counterpart, a compound of interest in various environmental and metabolic studies.

Comparison of Commercially Available 1-Chloro-4-phenoxybenzene-d5 Reference Materials

To ensure the selection of the most appropriate reference material for your analytical needs, the following table summarizes the key specifications of products from leading suppliers. It is important to note that for certified reference materials, the certified concentration and its associated uncertainty are critical parameters provided on the Certificate of Analysis (CoA) for a specific lot. The data presented here is based on publicly available information and representative values. Users must always refer to the CoA provided with their specific product for the most accurate and up-to-date information.

Supplier	Product Name	Catalog Number	Type	Isotopic Purity (atom % D)	Chemical Purity	Certified Concentration	Expanded Uncertainty (k=2)	Format
LGC Standards (distributor for TRC)	4-Chlorophenyl Phenyl-d5 Ether	TRC-C343722	Certified Reference Material	Not specified	≥98%	Lot-specific	Lot-specific	Neat
Sigma-Aldrich	4-(Chlorophenyl)phenyl-d5 ether	49035	Research Grade	98	Not specified	Not applicable	Not applicable	Neat
Cambridge Isotope Laboratories, Inc.	4-Chlorophenyl phenyl ether-d5	DLM-1930	Research Grade	≥98	Not specified	Not applicable	Not applicable	Neat
AccuStandard	4-Chlorophenyl phenyl ether	AS-E0038	Certified Reference Material	Not applicable (unlabeled)	Not specified	100 µg/mL in Methanol	Lot-specific	Solution

Experimental Protocol: Quantitative Analysis of 1-Chloro-4-phenoxybenzene using Isotope Dilution GC-MS

The following protocol is a generalized procedure based on the principles of isotope dilution mass spectrometry, widely adopted in methods such as the U.S. Environmental Protection Agency (EPA) Method 1625 for the analysis of semivolatile organic compounds.

1. Sample Preparation:

• Spiking: To a known volume or weight of the sample matrix (e.g., water, soil extract, biological fluid), add a precise amount of the 1-Chloro-4-phenoxybenzene-d5 CRM solution. The amount of internal standard added should be chosen to be in a similar concentration range as the expected analyte concentration.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the sample matrix. A common solvent for extraction is dichloromethane.

• Concentration: Concentrate the extract to a small, known volume (e.g., 1 mL) using a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused-silica capillary column coated with a 5% phenyl-methylpolysiloxane phase (e.g., DB-5ms or equivalent).

  • Injector: Splitless injection at 250°C.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 300°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 1-Chloro-4-phenoxybenzene (Analyte): m/z 204 (quantification ion), m/z 141, 206 (qualifier ions).

    • 1-Chloro-4-phenoxybenzene-d5 (Internal Standard): m/z 209 (quantification ion), m/z 146, 211 (qualifier ions).

3. Data Analysis and Quantification:

• Calculate the response factor (RF) for the analyte relative to the internal standard using a calibration curve prepared with known amounts of both the unlabeled analyte and the deuterated internal standard.

• The concentration of the analyte in the sample is then calculated using the following formula:

  Concentration_analyte = (Area_analyte / Area_IS) * (Amount_IS / RF) / Sample_Volume

  Where:

  • Area_analyte = Peak area of the quantification ion for the analyte.

  • Area_IS = Peak area of the quantification ion for the internal standard.

  • Amount_IS = Amount of internal standard added to the sample.

  • RF = Response Factor.

  • Sample_Volume = Volume or weight of the original sample.

Visualizing the Workflow and the Role of CRMs

To better illustrate the experimental process and the fundamental importance of certified reference materials, the following diagrams are provided.

Experimental workflow for quantitative analysis.

The role of CRMs in ensuring data quality.

A Head-to-Head Battle: GC-MS vs. LC-MS for the Detection of 1-Chloro-4-phenoxybenzene-d5

For researchers, scientists, and professionals in drug development, the precise and accurate detection of chemical compounds is paramount. When it comes to the analysis of semi-volatile organic compounds like 1-Chloro-4-phenoxybenzene-d5, two analytical techniques stand out: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these two powerful methods, supported by experimental data, to aid in selecting the most suitable technique for your analytical needs.

At a Glance: Key Performance Metrics

The choice between GC-MS and LC-MS for the analysis of 1-Chloro-4-phenoxybenzene-d5 often comes down to the specific requirements of the assay, such as required sensitivity, sample matrix, and desired throughput. Below is a summary of typical performance characteristics for each technique, derived from methods for structurally similar compounds.

Parameter	GC-MS	LC-MS/MS
Principle	Separation of volatile compounds in the gas phase followed by mass analysis.	Separation of compounds in the liquid phase followed by mass analysis.
Limit of Detection (LOD)	Typically in the low picogram (pg) to nanogram (ng) per liter range. For similar compounds, LODs of 0.7-16 pg/L have been reported in selected ion monitoring (SIM) mode.[1]	Can achieve sub-picogram to low picogram levels. For related phenoxyacetic acid herbicides, LODs as low as 0.00008 µg/L have been reported.[2]
Limit of Quantitation (LOQ)	Generally in the nanogram per liter to microgram per liter range.	Can reach sub-nanogram per liter to low nanogram per liter levels. For related compounds, LOQs of 0.01 to 0.05 µg/L have been demonstrated.[3]
**Linearity (R²) **	Typically >0.99 over several orders of magnitude.	Typically >0.99 over a wide dynamic range.
Sample Throughput	Moderate; sample derivatization may be required for some compounds, increasing analysis time.	High; often allows for direct injection of liquid samples, reducing sample preparation time.
Matrix Effects	Less susceptible to ion suppression/enhancement from complex matrices.	Can be prone to matrix effects, potentially impacting accuracy and precision.
Compound Suitability	Ideal for volatile and thermally stable compounds.	Suitable for a wider range of compounds, including non-volatile and thermally labile ones.

Experimental Workflows: A Visual Comparison

The general experimental workflows for GC-MS and LC-MS, from sample preparation to data analysis, are depicted below.

GC-MS Experimental Workflow

LC-MS Experimental Workflow

Detailed Experimental Protocols

The following are representative protocols for the analysis of 1-Chloro-4-phenoxybenzene-d5 using GC-MS and LC-MS/MS, based on established methods for similar semi-volatile and halogenated organic compounds.

GC-MS Protocol (Adapted from US EPA Method 8270D)

This method is suitable for the determination of semi-volatile organic compounds in various matrices.

1. Sample Preparation (Liquid-Liquid Extraction):

• For a 1 L aqueous sample, adjust the pH to neutral.

• Spike with appropriate internal standards.

• Extract the sample three times with 60 mL of dichloromethane (B109758) in a separatory funnel.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus or nitrogen evaporation.

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 6890 or equivalent.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

• Inlet: Splitless injection at 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature of 60 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, and hold for 5 min.

• Mass Spectrometer: Agilent 5975 or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for 1-Chloro-4-phenoxybenzene-d5.

LC-MS/MS Protocol (Adapted from methods for phenoxy herbicides and hydroxylated PCBs)

This method is designed for high sensitivity and selectivity in complex matrices.

1. Sample Preparation (Solid-Phase Extraction):

• Condition a C18 SPE cartridge (500 mg) with methanol (B129727) followed by deionized water.

• Pass a 500 mL water sample through the cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with deionized water to remove interferences.

• Dry the cartridge under vacuum or with nitrogen.

• Elute the analytes with 10 mL of a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the initial mobile phase.

2. LC-MS/MS Conditions:

• Liquid Chromatograph: Agilent 1260 Infinity or equivalent.

• Column: Kinetex C18, 100 mm x 2.1 mm, 2.6 µm particle size or equivalent.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: SCIEX QTRAP 6500 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Source Temperature: 400 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for 1-Chloro-4-phenoxybenzene-d5. The analysis of phenoxyacid herbicides has shown that negative-ion electrospray tandem mass spectrometry provides high sensitivity and selectivity.[4]

Concluding Remarks

Both GC-MS and LC-MS are highly capable techniques for the analysis of 1-Chloro-4-phenoxybenzene-d5.

GC-MS is a robust and well-established method, particularly for volatile and semi-volatile compounds.[5] It is less prone to matrix effects and can provide excellent sensitivity, especially in SIM mode. Its extensive libraries of mass spectra are invaluable for compound identification.

LC-MS/MS , on the other hand, offers superior sensitivity and selectivity for a broader range of compounds, including those that are not amenable to GC analysis due to low volatility or thermal instability. The use of MRM significantly reduces background noise and enhances the signal for the target analyte, making it particularly powerful for trace-level quantification in complex matrices.[6][7] However, method development can be more complex, and it is more susceptible to matrix effects that can impact ionization efficiency.

Ultimately, the choice between GC-MS and LC-MS will depend on the specific analytical goals. For routine analysis of relatively clean samples where high volatility is not an issue, GC-MS provides a reliable and cost-effective solution. For applications requiring the highest sensitivity and selectivity, especially in complex biological or environmental samples, LC-MS/MS is often the preferred method.

References

• 1. Determination of 1-chloro-4-[2,2,2-trichloro-1-(4-chlorophenyl)ethyl]benzene and related compounds in marine pore water by automated thermal desorption-gas chromatography/mass spectrometry using disposable optical fiber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of the phenoxyacid herbicides MCPA, mecoprop and 2,4-D in kidney tissue using liquid chromatography with electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. archivedproceedings.econference.io [archivedproceedings.econference.io]

Navigating Analytical Recovery: A Guide to 1-Chloro-4-phenoxybenzene-d5

For researchers, scientists, and drug development professionals utilizing 1-Chloro-4-phenoxybenzene-d5 as an internal standard, understanding its recovery efficiency and establishing clear acceptance criteria are paramount for robust and reliable analytical data. This guide provides a comparative framework for recovery studies of 1-Chloro-4-phenoxybenzene-d5, drawing upon established analytical protocols for similar compounds, and offers insights into best practices for its application.

While specific recovery data for 1-Chloro-4-phenoxybenzene-d5 is not extensively published, its structural similarity to other semi-volatile organic compounds allows for the adoption of principles and acceptance criteria from well-established analytical methods, such as those developed by the U.S. Environmental Protection Agency (EPA). Deuterated internal standards like 1-Chloro-4-phenoxybenzene-d5 are considered the gold standard in mass spectrometry-based analyses due to their ability to mimic the analyte's behavior during sample preparation and analysis, thus correcting for variations in extraction efficiency and matrix effects.[1][2]

Comparative Recovery Data and Acceptance Criteria

The following table summarizes typical recovery acceptance criteria for surrogate and internal standards in EPA methods, such as Method 8270 and 1625, which are commonly used for the analysis of semi-volatile organic compounds. These criteria can serve as a valuable benchmark for establishing in-house limits for 1-Chloro-4-phenoxybenzene-d5 recovery.

Parameter	Acceptance Criteria	Rationale
Recovery (%)	70 - 130% (general advisory)	Ensures that the extraction and analysis process is efficient and reproducible.
Laboratory-defined limits	Laboratories are encouraged to establish their own acceptance criteria based on in-house control data to reflect the specific performance of their methods.
Relative Standard Deviation (RSD)	≤ 20%	Indicates good precision of the analytical method.
Relative Response Factor (RRF)	> 0.05	A stable RRF between the analyte and the internal standard is crucial for accurate quantification.

Note: These are general guidelines. Specific project requirements or regulatory mandates may necessitate different acceptance ranges.

Experimental Protocol for Recovery Studies

A typical experimental workflow to determine the recovery of 1-Chloro-4-phenoxybenzene-d5 involves spiking a known amount of the standard into a sample matrix and then proceeding with the analytical method.

Objective: To determine the percent recovery of 1-Chloro-4-phenoxybenzene-d5 from a given sample matrix.

Materials:

• 1-Chloro-4-phenoxybenzene-d5 standard solution of known concentration

• Sample matrix (e.g., plasma, soil, water)

• Extraction solvents (e.g., methylene (B1212753) chloride, hexane)

• Glassware (vials, pipettes, flasks)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Spiking: A known volume of the 1-Chloro-4-phenoxybenzene-d5 standard solution is added to a pre-determined volume or weight of the sample matrix.

• Extraction: The spiked sample is subjected to an appropriate extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and the internal standard.

• Concentration: The extract is concentrated to a smaller volume to increase the concentration of the target compounds.

• Analysis: The concentrated extract is injected into the GC-MS for analysis.

• Quantification: The peak area of 1-Chloro-4-phenoxybenzene-d5 is measured and compared to the peak area of a known standard to calculate the recovered amount.

• Calculation of Percent Recovery:

  • Percent Recovery = (Amount Recovered / Amount Spiked) x 100

Visualizing the Workflow and Acceptance Criteria

The following diagrams illustrate the experimental workflow for a recovery study and the logical flow of acceptance criteria.

Caption: Experimental workflow for a 1-Chloro-4-phenoxybenzene-d5 recovery study.

Caption: Logical flow for applying acceptance criteria to recovery study results.

Conclusion

While direct experimental data for 1-Chloro-4-phenoxybenzene-d5 recovery may be limited in public literature, leveraging the established principles and acceptance criteria from analogous analytical methods provides a robust framework for its use as a deuterated internal standard. By following a well-defined experimental protocol and establishing clear, data-driven acceptance criteria, researchers can ensure the accuracy and reliability of their analytical results, contributing to the overall quality of their scientific endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. texilajournal.com [texilajournal.com]

A Researcher's Guide to Uncertainty Estimation in the Measurement of 1-Chloro-4-phenoxybenzene-d5

For researchers, scientists, and drug development professionals relying on precise quantitative analysis, understanding the uncertainty associated with measurements is paramount. This guide provides an objective comparison of factors contributing to the measurement uncertainty of 1-Chloro-4-phenoxybenzene-d5, a deuterated internal standard often used in mass spectrometry-based analyses. We will delve into the experimental data and protocols that underpin a robust uncertainty estimation, ensuring the reliability and comparability of analytical results.

The use of deuterated compounds as internal standards is a widely accepted practice in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. The underlying assumption is that the deuterated standard will behave identically to its non-deuterated counterpart during sample preparation, chromatography, and ionization, thus compensating for variations in the analytical process. However, the substitution of hydrogen with deuterium (B1214612) can introduce subtle physicochemical differences that may affect the accuracy of quantification if not properly evaluated.

Comparison of Uncertainty Sources in 1-Chloro-4-phenoxybenzene-d5 Measurement

The overall uncertainty of a measurement is a composite of various individual uncertainties arising from each step of the analytical process. A comprehensive evaluation of these sources is crucial for a reliable result. The following table summarizes the principal sources of uncertainty in the GC-MS measurement of 1-Chloro-4-phenoxybenzene-d5, with illustrative values based on typical method performance.

Uncertainty Source	Type of Evaluation	Value/Range	Relative Standard Uncertainty (u)	Notes
Purity of 1-Chloro-4-phenoxybenzene-d5 Standard	B	99.5 ± 0.5%	0.0029	Based on manufacturer's certificate of analysis. Assumes a rectangular distribution.
Purity of Native 1-Chloro-4-phenoxybenzene Standard	B	99.8 ± 0.2%	0.0012	From the certificate of analysis for the calibration standard. Assumes a rectangular distribution.
Mass of 1-Chloro-4-phenoxybenzene-d5 Standard	A	10.00 ± 0.02 mg	0.001	Based on repeated weighings and balance calibration certificate.
Mass of Native Standard	A	10.00 ± 0.02 mg	0.001	Based on repeated weighings and balance calibration certificate.
Volume of Solvent for Stock Solutions	B	10.00 ± 0.02 mL	0.0012	Uncertainty from calibration of volumetric flask and temperature effects.
Pipette/Dilution Uncertainty	B	1.000 ± 0.006 mL	0.0035	Uncertainty associated with the volumetric pipette used for dilutions.
Calibration Curve	A	-	0.025	Combined uncertainty from the regression analysis of the calibration curve, including random errors in peak areas.
Repeatability	A	n=10	0.015	Based on the relative standard deviation of replicate measurements of a quality control sample.
Instrumental Drift/Bias	A	-	0.01	Estimated from the analysis of control standards over a sequence.
Isotopic Contribution	B	-	0.005	Potential for interference from naturally occurring isotopes of the native analyte in the deuterated internal standard channel.[1]
Combined Standard Uncertainty (u_c)	0.031	Calculated as the square root of the sum of the squares of individual uncertainties.
Expanded Uncertainty (U)	0.062	Calculated as 2 * u_c, providing a level of confidence of approximately 95%.

Type A evaluation: based on statistical analysis of a series of observations. Type B evaluation: based on other information, such as calibration certificates, manufacturer's specifications, or previous data.

Experimental Protocols

A detailed and well-documented experimental protocol is the foundation of reproducible and reliable measurements. Below is a representative protocol for the determination of 1-Chloro-4-phenoxybenzene using 1-Chloro-4-phenoxybenzene-d5 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 1-Chloro-4-phenoxybenzene and 1-Chloro-4-phenoxybenzene-d5 into separate 10 mL volumetric flasks.

  • Record the exact weight to four decimal places.

  • Dissolve the compounds in methanol (B129727) and bring to volume.

• Intermediate and Working Standard Solutions:

  • Prepare a series of calibration standards by serial dilution of the primary stock solutions with methanol to achieve concentrations ranging from 1 ng/mL to 100 ng/mL for the native compound.

  • Spike each calibration standard and sample with the 1-Chloro-4-phenoxybenzene-d5 internal standard solution to a constant final concentration (e.g., 20 ng/mL).

Sample Preparation (e.g., Water Sample)

• To a 100 mL water sample, add 20 µL of the 1 µg/mL 1-Chloro-4-phenoxybenzene-d5 internal standard solution.

• Perform a liquid-liquid extraction with 3 x 20 mL of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Injector: Splitless mode, 250°C, 1 µL injection volume.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • 1-Chloro-4-phenoxybenzene: m/z 204, 169, 141

    • 1-Chloro-4-phenoxybenzene-d5: m/z 209, 174, 146

Uncertainty Estimation

The estimation of measurement uncertainty should be performed in accordance with the principles outlined in the EURACHEM/CITAC Guide "Quantifying Uncertainty in Analytical Measurement".[2][3][4][5][6] This involves:

• Specification of the measurand: Clearly define what is being measured (e.g., the concentration of 1-Chloro-4-phenoxybenzene in a specific matrix).

• Identifying uncertainty sources: Use a cause-and-effect (Ishikawa) diagram to identify all potential sources of uncertainty.

• Quantifying uncertainty components: Evaluate each uncertainty component using Type A or Type B methods.

• Calculating the combined uncertainty: Combine the individual uncertainty components using the law of propagation of uncertainty.

• Calculating the expanded uncertainty: Multiply the combined standard uncertainty by a coverage factor (typically k=2 for a 95% confidence level).

Visualizing the Workflow and Uncertainty Sources

To better understand the logical flow of the analytical process and the contributing factors to uncertainty, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. eurachem.org [eurachem.org]
• 4. eurachem.org [eurachem.org]
• 5. eurachem.org [eurachem.org]
• 6. Quantifying Uncertainty [eurachem.org]

A Researcher's Guide to Cross-Validation of Analytical Methods Using 1-Chloro-4-phenoxybenzene-d5

For researchers, scientists, and professionals in drug development, the integrity of analytical data is paramount. Cross-validation of analytical methods is a critical process to ensure that a method is suitable for its intended purpose and that data generated across different laboratories or by different analytical techniques are reliable and comparable.[1] This guide provides a comparative overview of analytical methodologies where 1-Chloro-4-phenoxybenzene-d5 can be employed as an internal standard, a common practice for enhancing the accuracy of quantitative analyses.[2][3]

Comparative Analysis of Analytical Methods

The selection of an analytical method is contingent on various factors, including the analyte's chemical properties, the sample matrix, and the required sensitivity.[5][6] For a compound like 1-Chloro-4-phenoxybenzene, both HPLC-UV and GC-MS offer robust analytical solutions. When used as an internal standard, its deuterated form, 1-Chloro-4-phenoxybenzene-d5, helps to correct for variations during sample preparation and analysis.

Parameter	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a solid or liquid stationary phase, followed by mass-based detection.[7]
Applicability	Suitable for non-volatile and thermally labile compounds.[7]	Ideal for volatile and thermally stable compounds.[7]
Linearity (r²)	≥ 0.999	≥ 0.999
Accuracy (% Recovery)	95 - 105%	90 - 110%
Precision (% RSD)	< 2%	< 15%
Limit of Detection (LOD)	ng/mL range	pg/L to ng/L range[8]
Limit of Quantification (LOQ)	ng/mL range	pg/L to ng/L range

Note: The performance data in this table is representative of well-validated methods for similar aromatic compounds and should be established for each specific application.

Experimental Protocols

Detailed and standardized experimental protocols are the foundation of reproducible and reliable analytical data. The following sections provide generalized methodologies for HPLC-UV and GC-MS analysis.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is well-suited for the quantification and purity assessment of aromatic compounds.

1. Instrumentation:

• HPLC system equipped with a UV detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[4]

2. Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade).

• Water (HPLC grade).

• 1-Chloro-4-phenoxybenzene reference standard.

• 1-Chloro-4-phenoxybenzene-d5 (internal standard).

• Methanol (B129727) (for sample preparation).

3. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) in an isocratic or gradient elution.[4]

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30 °C.[4]

• Detection Wavelength: 220 nm.[4]

• Injection Volume: 10 µL.[4]

4. Sample Preparation:

• Accurately weigh and dissolve a precise amount of the sample and internal standard in methanol to a final concentration of approximately 1 mg/mL.[4]

• Filter the solution through a 0.45 µm syringe filter prior to injection.[4]

5. Calibration:

• Prepare a series of calibration standards of the 1-Chloro-4-phenoxybenzene reference standard in methanol.[4]

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and selectivity, making it ideal for the identification and quantification of trace-level volatile and semi-volatile compounds.[6]

1. Instrumentation:

• GC-MS system with a capillary column.

• Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[4]

2. Reagents and Materials:

• Helium (carrier gas, 99.999% purity).

• 1-Chloro-4-phenoxybenzene sample.

• 1-Chloro-4-phenoxybenzene-d5 (internal standard).

• Dichloromethane (B109758) (GC grade, for sample dilution).[4]

3. GC-MS Conditions:

• Inlet Temperature: 250 °C.[4]

• Injection Mode: Splitless.[4]

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.[4]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[4]

• MS Transfer Line Temperature: 280 °C.[4]

• Ion Source Temperature: 230 °C.[4]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

• Scan Range: 40-450 amu.[4]

4. Sample Preparation:

• Dissolve the sample and internal standard in dichloromethane to a concentration of approximately 1 mg/mL.[4]

Visualization of Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of an analytical method, ensuring that a new or modified method provides results equivalent to a validated reference method.

Caption: Workflow for Analytical Method Cross-Validation.

Conclusion

The cross-validation of analytical methods is a fundamental requirement for ensuring data quality and consistency in scientific research and drug development. While this guide provides a comparative framework for HPLC-UV and GC-MS methods using 1-Chloro-4-phenoxybenzene-d5 as an internal standard, it is crucial to perform in-house validation to establish method performance for a specific application. The choice between HPLC and GC-MS will ultimately depend on the specific analytical needs, including the nature of the sample and the required sensitivity. Adherence to established validation guidelines from regulatory bodies such as the FDA and ICH is essential for ensuring the robustness and reliability of the analytical data.[9][10][11]

References

• 1. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Determination of 1-chloro-4-[2,2,2-trichloro-1-(4-chlorophenyl)ethyl]benzene and related compounds in marine pore water by automated thermal desorption-gas chromatography/mass spectrometry using disposable optical fiber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. demarcheiso17025.com [demarcheiso17025.com]
• 10. edqm.eu [edqm.eu]
• 11. fda.gov [fda.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Chloro-4-phenoxybenzene-d5: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of 1-Chloro-4-phenoxybenzene-d5, a deuterated aromatic ether. Adherence to these protocols is critical to mitigate potential environmental and health risks associated with this class of halogenated organic compounds.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 1-Chloro-4-phenoxybenzene-d5 with appropriate personal protective equipment (PPE). The toxicological properties of this specific deuterated compound have not been fully investigated; however, related non-deuterated compounds are known to cause irritation.[1] Therefore, caution is paramount.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	A laboratory coat should be worn.
Respiratory	Use in a well-ventilated area or under a chemical fume hood. A respirator may be necessary for large quantities or in case of a spill.

In the event of exposure, follow standard first aid measures, including flushing the affected area with copious amounts of water and seeking immediate medical attention.

Step-by-Step Disposal Procedure

The disposal of 1-Chloro-4-phenoxybenzene-d5 must be managed as hazardous chemical waste, in accordance with local, state, and federal regulations. The presence of deuterium (B1214612) does not alter the hazardous nature of the chlorinated aromatic structure. Deuterium itself is a naturally occurring, non-radioactive isotope of hydrogen and is not considered a hazardous waste concern.

1. Waste Identification and Classification:

1-Chloro-4-phenoxybenzene-d5 is classified as a halogenated organic compound. Due to the presence of chlorine, it must be segregated from non-halogenated chemical waste. This segregation is crucial as it impacts the disposal method and cost. In the United States, waste generated from the production of chlorinated hydrocarbons is often categorized under specific EPA hazardous waste codes.

2. Waste Collection and Storage:

• Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The container should be compatible with the chemical; a glass or polyethylene (B3416737) container is generally suitable.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name ("1-Chloro-4-phenoxybenzene-d5"), and the approximate concentration and quantity.

• Segregation: Do not mix this waste with other waste streams, particularly non-halogenated solvents, acids, bases, or oxidizers.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be well-ventilated and away from sources of ignition.

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste. Provide them with the complete chemical name and any other relevant information. These professionals are equipped to handle and transport hazardous materials according to strict regulatory standards.

4. Spill Management:

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure adequate ventilation to disperse any vapors.

• Absorb: Use an inert absorbent material, such as vermiculite (B1170534) or sand, to contain and absorb the spill.

• Collect: Carefully collect the absorbed material and any contaminated items (e.g., gloves, paper towels) into a designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water. All cleaning materials should also be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-Chloro-4-phenoxybenzene-d5.

References

• 1. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Personal protective equipment for handling 1-Chloro-4-phenoxybenzene-d5

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 1-Chloro-4-phenoxybenzene-d5. The following procedures are designed to ensure safe laboratory operations and proper environmental stewardship.

Hazard Identification and Classification

While the toxicological properties of 1-Chloro-4-phenoxybenzene-d5 have not been fully investigated, the non-deuterated form, 1-Chloro-4-phenoxybenzene, is known to cause irritation.[1] Deuteration is not expected to significantly alter the primary chemical hazards. Users must handle this compound with care, assuming it may cause irritation to the eyes, skin, and respiratory tract.[1]

Hazard Summary Table

Hazard Type	Description	Primary Route of Exposure
Eye Irritation	May cause eye irritation.[1]	Eyes
Skin Irritation	May cause skin irritation.[1]	Skin
Respiratory Irritation	May cause respiratory tract irritation.[1]	Inhalation
Ingestion Hazard	May cause irritation of the digestive tract.[1]	Ingestion

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment must be worn when handling 1-Chloro-4-phenoxybenzene-d5.

Required Personal Protective Equipment

Protection Type	Specification	Standard
Eye/Face Protection	Chemical safety goggles or a face shield.[1]	OSHA 29 CFR 1910.133 or EN 166
Skin Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Viton recommended).[2][3]	Wear a lab coat or appropriate protective clothing to prevent skin exposure.[1]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[1] If ventilation is inadequate, a NIOSH-approved respirator is required.[1]	OSHA 29 CFR 1910.134 or EN 149

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is essential for minimizing risk. The following step-by-step process outlines the safe handling of 1-Chloro-4-phenoxybenzene-d5.

Methodology for Safe Handling

• Risk Assessment: Before beginning work, review this guide and the relevant Safety Data Sheet (SDS). Identify the location of the nearest safety shower and eyewash station.[4]

• Engineering Controls: All handling of 1-Chloro-4-phenoxybenzene-d5 should be conducted in a certified chemical fume hood to ensure adequate ventilation.[1]

• Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are inspected for integrity before use.

• Chemical Handling:

  • Keep the container tightly closed when not in use.[1]

  • Avoid direct contact with skin, eyes, and clothing.[1]

  • Prevent inhalation of vapors and ingestion of the material.[1]

  • Avoid contact with incompatible substances such as strong oxidizing agents.[1]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Decontaminate the work area using an appropriate solvent followed by soap and water.

  • Properly remove and dispose of contaminated gloves and other disposable PPE.

  • Wash lab coats and other reusable protective clothing before reuse.[1]

Caption: Workflow for the safe handling of 1-Chloro-4-phenoxybenzene-d5.

Emergency and First-Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure.

First-Aid Measures Table

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[1]
Skin Contact	Remove contaminated clothing and shoes. Flush the affected skin with plenty of soap and water for at least 15 minutes. Seek medical aid.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[1]

Disposal Plan: Waste Management Protocol

Proper disposal is a legal and ethical responsibility to protect the environment. 1-Chloro-4-phenoxybenzene-d5 is a halogenated organic compound and must be disposed of accordingly.

Methodology for Chemical Disposal

• Waste Identification: This compound is classified as a halogenated organic waste.

• Segregation: Do not mix with non-halogenated waste. All materials contaminated with 1-Chloro-4-phenoxybenzene-d5 (e.g., pipette tips, absorbent paper, gloves) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[5]

• Container Labeling: The waste container must be labeled "Halogenated Organic Waste" and list "1-Chloro-4-phenoxybenzene-d5" as a constituent. The label should also include the appropriate hazard symbols.

• Storage: Store the sealed waste container in a cool, dry, well-ventilated area, away from incompatible materials, until it can be collected by a licensed hazardous waste disposal service.[1]

• Regulatory Compliance: Ensure all disposal activities comply with local, regional, and national hazardous waste regulations.[6]

Caption: Disposal workflow for 1-Chloro-4-phenoxybenzene-d5 waste.

References

• 1. 1-Chloro-4-phenoxybenzene(7005-72-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. sjsu.edu [sjsu.edu]
• 3. ehs.utk.edu [ehs.utk.edu]
• 4. fishersci.com [fishersci.com]
• 5. 4-Chlorophenyl phenyl ether | C12H9ClO | CID 23436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]